Tert-butyl 3-bromopyrrolidine-1-carboxylate

• CAS: 939793-16-5

Core Science & Biosynthesis

Technical Guide: Physical Properties of tert-Butyl 3-bromopyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of tert-butyl 3-bromopyrrolidine-1-carboxylate, a key intermediate in pharmaceutical synthesis. This document is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development, offering detailed data, experimental methodologies, and a clear visualization of the information hierarchy.

Compound Identification and Properties

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a heterocyclic organic compound utilized as a building block in the synthesis of a variety of complex molecules. It is crucial to distinguish between isomers of this compound, as they possess different physical properties. This guide focuses on the isomer with the bromine atom directly attached to the 3-position of the pyrrolidine ring, identified by CAS Number 939793-16-5 . Another related isomer, tert-butyl 3-(bromomethyl)pyrrolidine-1-carboxylate (CAS Number 305329-97-9), is a liquid at room temperature and possesses a different molecular formula and weight.

The quantitative physical properties of tert-butyl 3-bromopyrrolidine-1-carboxylate (CAS: 939793-16-5) are summarized in the table below for easy reference and comparison.

Property	Value
IUPAC Name	tert-butyl 3-bromopyrrolidine-1-carboxylate
Synonyms	1-Boc-3-bromopyrrolidine, 1-tert-Butoxycarbonyl-3-bromopyrrolidine
CAS Number	939793-16-5
Molecular Formula	C₉H₁₆BrNO₂[1]
Molecular Weight	250.13 g/mol [1][2]
Appearance	White to light yellow or white to yellow solid/powder to crystal[2][3]
Melting Point	47-52 °C[1][2][4]
Boiling Point	277.5 ± 33.0 °C (Predicted)[1][2]
Density	1.379 ± 0.06 g/cm³ (Predicted)[2]
Solubility	Slightly soluble in water.[2]
Storage Conditions	2-8°C[1][2][4]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key physical properties of solid organic compounds like tert-butyl 3-bromopyrrolidine-1-carboxylate.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid state. It is a crucial indicator of purity.[5][6]

Methodology:

• Sample Preparation: A small amount of the finely powdered dry sample is packed into a capillary tube to a height of 2-3 mm.[5]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heated block and a thermometer or a digital temperature probe.[5]

• Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, especially near the expected melting point.[7]

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range, and the temperature at which the entire sample becomes a clear liquid is the end of the range.[5] For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Boiling Point (for solids that decompose at their boiling point, distillation under reduced pressure is required)

While the boiling point for this compound is predicted, the experimental determination for a high-boiling solid would typically involve distillation under reduced pressure to prevent decomposition.

Methodology (General Principle for High-Boiling Compounds):

• Apparatus Setup: A vacuum distillation apparatus is assembled, including a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The apparatus is connected to a vacuum source.

• Sample Introduction: The solid sample is placed in the round-bottom flask.

• Heating and Pressure Reduction: The system is evacuated to the desired pressure. The flask is then heated gently.

• Observation and Data Recording: The temperature at which the liquid boils and the vapor condenses on the thermometer bulb is recorded as the boiling point at that specific pressure.

Determination of Density of a Solid

The density of a solid is its mass per unit volume. For a solid powder, gas pycnometry is a common and accurate method.

Methodology (Gas Pycnometry):

• Sample Preparation: A known mass of the solid sample is placed in the sample chamber of the gas pycnometer.[8]

• Analysis: The instrument uses an inert gas, typically helium, to measure the volume of the solid by applying the gas law.[8] The chamber is filled with the gas at a known pressure, and then the gas is expanded into a second empty chamber. The resulting pressure is measured, and from the pressure difference, the volume of the sample can be accurately calculated.

• Calculation: The density is calculated by dividing the mass of the sample by the measured volume.[8]

Determination of Solubility

Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology (Qualitative and Semi-Quantitative):

• Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, methanol, dichloromethane, ethyl acetate, hexane) are selected.

• Procedure: A small, accurately weighed amount of the solid (e.g., 10 mg) is placed in a test tube.[9] A small volume of the solvent (e.g., 1 mL) is added.[9] The mixture is agitated vigorously for a set period.[9]

• Observation: The solubility is observed and can be categorized as:

  • Soluble: The solid completely dissolves.

  • Slightly soluble: A portion of the solid dissolves.

  • Insoluble: The solid does not appear to dissolve.

• Quantitative Determination: For more precise measurements, a saturated solution is prepared at a specific temperature. A known volume of the saturated solution is then carefully evaporated to dryness, and the mass of the remaining solute is determined. This allows for the calculation of solubility in terms of g/100 mL or other units.

Information Hierarchy

The following diagram illustrates the logical flow of information presented in this technical guide, from fundamental identification to detailed physical properties and the methodologies for their determination.

Caption: Logical workflow for identifying and characterizing the physical properties of tert-butyl 3-bromopyrrolidine-1-carboxylate.

References

• 1. tert-Butyl 3-bromopyrrolidine-1-carboxylate [myskinrecipes.com]
• 2. N-BOC-3-BROMOPYRROLIDINE | 939793-16-5 [chemicalbook.com]
• 3. tert-Butyl 3-Bromopyrrolidine-1-carboxylate | 939793-16-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. 1-Boc-3-ブロモピロリジン 96% | Sigma-Aldrich [sigmaaldrich.com]
• 5. ursinus.edu [ursinus.edu]
• 6. pennwest.edu [pennwest.edu]
• 7. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 8. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-Depth Technical Guide to Tert-butyl 3-bromopyrrolidine-1-carboxylate (CAS Number: 939793-16-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a pivotal heterocyclic building block in modern medicinal chemistry and drug discovery. Its unique structural features, including a chiral pyrrolidine scaffold, a reactive bromine atom, and a protective tert-butoxycarbonyl (Boc) group, make it an exceptionally versatile intermediate for the synthesis of a wide array of complex molecular architectures. This technical guide provides a comprehensive overview of its chemical and physical properties, a detailed experimental protocol for its synthesis, and its significant applications in the development of novel therapeutics, particularly as a scaffold for Janus Kinase (JAK) inhibitors.

Chemical and Physical Properties

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a white to yellow solid at room temperature. The tert-butoxycarbonyl (Boc) group serves as a crucial protecting group for the pyrrolidine nitrogen, preventing its participation in undesired side reactions and allowing for selective functionalization at the C-3 position. The bromine atom at the C-3 position is a good leaving group, making the compound susceptible to nucleophilic substitution reactions, which is the cornerstone of its synthetic utility.

Table 1: Physicochemical Properties of Tert-butyl 3-bromopyrrolidine-1-carboxylate

Property	Value
CAS Number	939793-16-5
Molecular Formula	C₉H₁₆BrNO₂
Molecular Weight	250.13 g/mol
Melting Point	47-52 °C
Boiling Point (Predicted)	277.5 ± 33.0 °C
Density (Predicted)	1.379 ± 0.06 g/cm³
Appearance	White to yellow solid
Solubility	Slightly soluble in water
Storage Temperature	2-8°C

Table 2: Spectroscopic Data for Tert-butyl 3-bromopyrrolidine-1-carboxylate

Spectroscopy	Data
¹H-NMR (300 MHz, DMSO-d6)	δ 4.85 (1H, m), 3.70-3.59 (1H, m), 3.55-2.10 (5H, m), 1.35 (9H, s)
¹³C-NMR (Predicted)	Due to the presence of the electron-withdrawing bromine atom, the carbon atom to which it is attached (C-3) is expected to have a chemical shift in the range of 55-80 ppm. The carbons of the pyrrolidine ring adjacent to the nitrogen will appear around 40-55 ppm. The quaternary carbon of the Boc group will be in the region of 79-81 ppm, and the methyl carbons of the Boc group will be around 28 ppm. The carbonyl carbon of the Boc group is expected in the 154-156 ppm range.
Mass Spectrometry (MS)	The mass spectrum is expected to show a characteristic isotopic pattern for a bromine-containing compound (M and M+2 peaks in approximately 1:1 ratio). Key fragmentation patterns for Boc-protected amines include the loss of isobutylene (M-56), the loss of the entire Boc group (M-100), and the formation of the tert-butyl cation (m/z 57), which is often the base peak.[1][2]

Synthesis and Experimental Protocols

The most common synthetic route to tert-butyl 3-bromopyrrolidine-1-carboxylate involves the bromination of the corresponding 3-hydroxy precursor.

Synthesis of (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate

This protocol details the synthesis from (R)-(-)-N-Boc-3-pyrrolidinol.

Experimental Protocol:

• Materials:

  • (R)-(-)-N-Boc-3-pyrrolidinol

  • Carbon tetrabromide (CBr₄)

  • Triphenylphosphine (PPh₃)

  • Anhydrous Tetrahydrofuran (THF)

  • Ethyl acetate (EtOAc)

  • Hexanes (Hx)

  • Argon or Nitrogen gas

  • Round bottom flask (100 mL)

  • Magnetic stirrer

  • Ice bath

  • Thin Layer Chromatography (TLC) apparatus

  • Silica gel for column chromatography

• Procedure:

  • To a 100 mL round bottom flask under an argon atmosphere, add (R)-(-)-N-Boc-3-pyrrolidinol (1.5 g).

  • Add carbon tetrabromide (1.5 g) followed by anhydrous THF (50 mL).

  • Cool the mixture to 5 °C using an ice bath.

  • Slowly add triphenylphosphine (PPh₃) over 5 minutes.

  • Monitor the reaction progress by TLC.

  • Upon completion, remove the solid by filtration and wash with diethyl ether.

  • Concentrate the filtrate and purify the crude product by column chromatography on silica gel, eluting with a 1:3 mixture of ethyl acetate and hexanes.

• Expected Yield: >100% (crude, used without further purification in many cases).

Applications in Drug Discovery and Development

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a valuable building block for introducing the pyrrolidine motif into drug candidates. The pyrrolidine ring is a prevalent scaffold in numerous FDA-approved drugs and biologically active molecules. The reactivity of the C-Br bond allows for the facile introduction of various functional groups through nucleophilic substitution reactions, enabling the exploration of chemical space and the optimization of lead compounds.

Synthesis of Substituted Pyrrolidines

The primary application of this compound is in the synthesis of N-Boc-3-substituted pyrrolidines. The bromine atom can be displaced by a variety of nucleophiles, including amines, thiols, and alkoxides, to generate a diverse library of pyrrolidine derivatives.

Representative Reaction: Synthesis of tert-butyl 3-(benzylamino)pyrrolidine-1-carboxylate

• Experimental Protocol (Adapted from similar reactions):

  • To a solution of tert-butyl 3-bromopyrrolidine-1-carboxylate in a suitable aprotic solvent such as acetonitrile or DMF, add an excess (2-3 equivalents) of benzylamine.

  • Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or potassium carbonate, to scavenge the HBr generated during the reaction.

  • Heat the reaction mixture at an elevated temperature (e.g., 60-80 °C) and monitor by TLC or LC-MS until the starting material is consumed.

  • Upon completion, cool the reaction mixture to room temperature and dilute with water.

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography to afford the desired tert-butyl 3-(benzylamino)pyrrolidine-1-carboxylate.

Role in the Synthesis of Janus Kinase (JAK) Inhibitors

The pyrrolidine scaffold is a key structural feature in several Janus Kinase (JAK) inhibitors, a class of drugs used to treat autoimmune diseases and certain cancers. While direct synthesis of final JAK inhibitors from tert-butyl 3-bromopyrrolidine-1-carboxylate is multi-stepped, this compound serves as a crucial starting material for creating the core pyrrolidine or piperidine (through ring expansion) structures found in these complex molecules. For instance, derivatives of this compound can be used to synthesize key intermediates for drugs like Tofacitinib.[3]

Mandatory Visualizations

Caption: Synthetic workflow of tert-butyl 3-bromopyrrolidine-1-carboxylate.

Caption: Key features and applications of the target compound.

Conclusion

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a cornerstone reagent in the synthesis of functionalized pyrrolidines for pharmaceutical research. Its well-defined reactivity, coupled with the stability afforded by the Boc protecting group, provides a reliable and versatile platform for the construction of complex, biologically active molecules. The detailed protocols and data presented in this guide are intended to support researchers and scientists in leveraging the full potential of this important synthetic intermediate in their drug discovery and development endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. Mass Fragmentation Characteristics of <i>t</i>-Boc Substituted Drug Precursors [zpxb.xml-journal.net]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide to tert-Butyl 3-bromopyrrolidine-1-carboxylate

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical whitepaper provides a comprehensive overview of tert-butyl 3-bromopyrrolidine-1-carboxylate, a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. The document details its physicochemical properties, spectroscopic data, synthesis protocols, and key applications, with a focus on its role in the construction of complex molecular architectures for drug discovery. Detailed experimental procedures for its synthesis and subsequent functionalization are provided, alongside safety information and a workflow diagram illustrating its utility in synthetic chemistry.

Introduction

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a versatile synthetic intermediate widely employed in the development of pharmaceutical agents and other bioactive molecules. Its structure incorporates a pyrrolidine ring, a common scaffold in many natural products and drugs, protected by a tert-butoxycarbonyl (Boc) group. The bromine atom at the 3-position serves as an excellent leaving group, facilitating a wide range of nucleophilic substitution reactions. This allows for the strategic introduction of diverse functional groups, making it a valuable precursor for creating libraries of compounds in drug discovery campaigns, particularly in the development of protease inhibitors and receptor agonists.[1][2]

Physicochemical and Spectroscopic Data

The fundamental properties of tert-butyl 3-bromopyrrolidine-1-carboxylate are summarized below. This data is essential for its handling, characterization, and use in chemical reactions.

Physical and Chemical Properties

Property	Value	Reference(s)
Molecular Weight	250.13 g/mol	[3]
Molecular Formula	C₉H₁₆BrNO₂	[3]
CAS Number	939793-16-5	[3]
Appearance	White to light yellow solid/crystal
Melting Point	47-52 °C	[4]
Storage Temperature	2-8°C	[4]
Solubility	Slightly soluble in water

Spectroscopic Data

Spectroscopic analysis is critical for confirming the identity and purity of the compound. Below are the characteristic spectral data.

Spectrum Type	Characteristic Data / Peaks	Reference(s)
¹H-NMR (CDCl₃)	δ 4.48 (br s, 1H), 3.82-3.65 (m, 2H), 3.62-3.46 (m, 2H), 2.38-2.18 (m, 2H), 1.46 (s, 9H).
¹³C-NMR (Predicted)	Expected signals ~154 ppm (C=O of Boc), ~80 ppm (quaternary C of Boc), ~50-60 ppm (CH₂-N), ~45 ppm (CH-Br), ~35 ppm (CH₂), ~28 ppm (CH₃ of Boc).	[5][6]
FT-IR (Predicted)	~2975 cm⁻¹ (C-H stretch), ~1700 cm⁻¹ (C=O stretch, carbamate), ~1160 cm⁻¹ (C-O stretch).	[5][6]
Mass Spec. (Predicted)	Key fragments: [M-C₄H₈]⁺ (loss of isobutylene), [M-Boc]⁺, [C₄H₉]⁺ (tert-butyl cation, m/z 57). The molecular ion [M]⁺ will show a characteristic 1:1 isotopic pattern for bromine (M and M+2).	[7]

Synthesis and Reactions

As a key building block, both the efficient synthesis of tert-butyl 3-bromopyrrolidine-1-carboxylate and its subsequent reactions are of high interest to synthetic chemists.

Experimental Protocol: Synthesis

This protocol details the synthesis of (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate from its corresponding alcohol precursor via an Appel-type reaction.

Reaction: (R)-(-)-N-Boc-3-pyrrolidinol → (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate

Materials:

• (R)-(-)-N-Boc-3-pyrrolidinol (1.5 g)

• Carbon tetrabromide (CBr₄) (1.5 g)

• Triphenylphosphine (PPh₃)

• Dry Tetrahydrofuran (THF) (50 mL)

• Ethyl acetate (EtOAc)

• Hexanes (Hx)

• Argon atmosphere

Procedure:

• To a 100 mL round-bottom flask under an argon atmosphere, add (R)-(-)-N-Boc-3-pyrrolidinol (1.5 g).

• Add carbon tetrabromide (1.5 g) followed by dry THF (50 mL).

• Cool the mixture to 5°C using an ice bath.

• Slowly add triphenylphosphine (PPh₃) portion-wise over 5 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the precipitated solid (triphenylphosphine oxide) by filtration and wash it with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel, eluting with a 1:3 mixture of ethyl acetate:hexanes to yield the title compound.

Key Reactions: Nucleophilic Substitution

The primary utility of this compound lies in its reactivity towards nucleophiles, displacing the bromide to form new carbon-heteroatom or carbon-carbon bonds. A representative reaction is the N-alkylation of anilines.

References

• 1. mdpi.com [mdpi.com]
• 2. tert-Butyl 3-bromopyrrolidine-1-carboxylate [myskinrecipes.com]
• 3. 1-Boc-3-ブロモピロリジン 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 939793-16-5 | tert-Butyl 3-bromopyrrolidine-1-carboxylate | Bromides | Ambeed.com [ambeed.com]
• 5. gsconlinepress.com [gsconlinepress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Tert-butyl 3-bromopyrrolidine-1-carboxylate: A Linchpin in Modern Drug Discovery

SMILES String: CC(C)(C)OC(=O)N1CCC(Br)C1

CAS Number: 939793-16-5

Molecular Formula: C₉H₁₆BrNO₂

Molecular Weight: 250.13 g/mol

Executive Summary

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a pivotal heterocyclic building block in medicinal chemistry and drug development. Its unique structural features, comprising a pyrrolidine ring, a strategically placed bromine atom, and a tert-butoxycarbonyl (Boc) protecting group, make it a versatile intermediate for the synthesis of a wide array of complex molecules, including kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and components of innovative therapeutic modalities like proteolysis-targeting chimeras (PROTACs). This technical guide provides an in-depth overview of its synthesis, physicochemical properties, and applications, complete with detailed experimental protocols and logical workflow diagrams to support researchers and scientists in the field.

Physicochemical and Safety Data

A summary of the key quantitative data for tert-butyl 3-bromopyrrolidine-1-carboxylate is presented below, offering a clear comparison of its physical and safety parameters.

Property	Value	Reference(s)
Molecular Weight	250.13 g/mol	[1]
Melting Point	47-52 °C	[1]
Boiling Point	277.5 ± 33.0 °C (predicted)	[2]
Form	Solid	[1]
Storage Temperature	2-8 °C	[1]
Hazard Codes (H-codes)	H302, H319, H400	[1]
Precautionary Codes (P-codes)	P273, P301+P312+P330, P305+P351+P338	[1]

Synthesis and Experimental Protocols

The synthesis of tert-butyl 3-bromopyrrolidine-1-carboxylate and its derivatives is a critical aspect of its utility. Below are detailed experimental protocols for its synthesis and a representative nucleophilic substitution reaction.

Synthesis of (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate

This protocol outlines the synthesis of the (S)-enantiomer from the corresponding alcohol.

Experimental Protocol:

• To a 100 mL round-bottom flask under an argon atmosphere, add (R)-(-)-N-Boc-3-pyrrolidinol (1.5 g).

• Add carbon tetrabromide (CBr₄) (1.5 g) followed by dry tetrahydrofuran (THF) (50 mL).

• Cool the mixture to 5 °C using an ice bath.

• Add triphenylphosphine (PPh₃) portion-wise over 5 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solid by filtration and wash with diethyl ether.

• Concentrate the filtrate and purify the residue by column chromatography using a 1:3 mixture of ethyl acetate and hexanes as the eluent to yield the product.[3]

Synthetic workflow for (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate.

General Protocol for Nucleophilic Substitution with a Primary Amine

This protocol describes a typical nucleophilic substitution reaction where the bromine atom is displaced by a primary amine, a common step in the synthesis of various drug candidates.

Experimental Protocol:

• In a clean, dry reaction vessel, dissolve tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 equivalent) in a suitable aprotic solvent such as dimethylformamide (DMF) or acetonitrile.

• Add the primary amine nucleophile (1.1 to 1.5 equivalents).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (2.0 equivalents), to scavenge the HBr generated.

• Stir the reaction mixture at room temperature or heat to 50-80 °C, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Workflow for nucleophilic substitution on tert-butyl 3-bromopyrrolidine-1-carboxylate.

Applications in Drug Discovery

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a cornerstone in the synthesis of numerous biologically active molecules. Its pyrrolidine scaffold is a common feature in many pharmaceuticals, and the bromo-substituent provides a reactive handle for further molecular elaboration.

Synthesis of Kinase Inhibitors

This building block is utilized in the synthesis of various kinase inhibitors. For instance, analogues of Bruton's tyrosine kinase (BTK) inhibitors, such as Ibrutinib, can be synthesized using derivatives of this compound. The pyrrolidine moiety can be incorporated to modulate solubility, cell permeability, and binding affinity to the target kinase.

Development of PROTACs

A significant application of tert-butyl 3-bromopyrrolidine-1-carboxylate is in the development of PROTACs. These are bifunctional molecules that induce the degradation of target proteins. The pyrrolidine derivative often forms part of the linker or the ligand that binds to an E3 ligase, such as the von Hippel-Lindau (VHL) protein. The synthesis of VHL ligands frequently involves the nucleophilic substitution of the bromine on the pyrrolidine ring.[4][5][6][7]

References

• 1. 1-Boc-3-bromopyrrolidine 96 939793-16-5 [sigmaaldrich.com]
• 2. tert-Butyl 3-bromopyrrolidine-1-carboxylate [myskinrecipes.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Editorial: Application of PROTACs as a Novel Strategy for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H NMR Spectrum of Tert-butyl 3-bromopyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of Tert-butyl 3-bromopyrrolidine-1-carboxylate, a key building block in the synthesis of various pharmaceutical compounds. This document details the expected spectral data, a standard experimental protocol for its acquisition, and a structural representation with corresponding proton assignments.

¹H NMR Spectral Data

The ¹H NMR spectrum of Tert-butyl 3-bromopyrrolidine-1-carboxylate exhibits characteristic signals corresponding to the protons of the tert-butyl protecting group and the pyrrolidine ring. The presence of the bromine atom at the C3 position and the carbamate group significantly influences the chemical shifts of the pyrrolidine protons.

A summary of the ¹H NMR spectral data, acquired in deuterated dimethyl sulfoxide (DMSO-d₆) at 300 MHz, is presented below.[1]

Chemical Shift (δ) (ppm)	Integration	Multiplicity	Assignment
4.85	1H	Multiplet	H3
3.70 - 3.59	1H	Multiplet	Pyrrolidine Ring Proton
3.55 - 2.10	5H	Multiplet	Pyrrolidine Ring Protons
1.35	9H	Singlet	tert-butyl (3 x CH₃)

Note on Pyrrolidine Ring Protons: The signals for the protons on the pyrrolidine ring (positions 2, 4, and 5) often appear as complex and overlapping multiplets in the region of δ 2.10-3.70 ppm.[1] The exact chemical shifts and coupling patterns can be sensitive to the solvent and the specific conformation of the five-membered ring. For unambiguous assignment, two-dimensional NMR techniques such as COSY and HSQC may be required.

Molecular Structure and Proton Assignments

The structure of Tert-butyl 3-bromopyrrolidine-1-carboxylate with the numbering of the key positions is shown below. This visualization aids in correlating the spectral data with the specific protons in the molecule.

Caption: Structure of Tert-butyl 3-bromopyrrolidine-1-carboxylate with proton numbering.

Experimental Protocol: ¹H NMR Spectroscopy

The following provides a standard methodology for the acquisition of a ¹H NMR spectrum for a compound such as Tert-butyl 3-bromopyrrolidine-1-carboxylate.

Caption: Standard workflow for ¹H NMR spectroscopic analysis.

Detailed Steps:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of Tert-butyl 3-bromopyrrolidine-1-carboxylate.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry vial.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Optimize the homogeneity of the magnetic field by shimming.

  • Acquire the ¹H NMR spectrum using a standard one-pulse sequence. Typical acquisition parameters include a spectral width of 10-15 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the absorptive mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate the area under each signal to determine the relative number of protons.

  • Analyze the multiplicities (singlet, doublet, triplet, multiplet) and coupling constants (J-values) to elucidate the connectivity of the protons.

References

• 1. N-BOC-3-BROMOPYRROLIDINE | 939793-16-5 [chemicalbook.com]

An In-depth Technical Guide to the 13C NMR Spectroscopy of N-Boc-3-bromopyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 13C Nuclear Magnetic Resonance (NMR) spectroscopy of N-Boc-3-bromopyrrolidine. Due to the limited availability of public experimental 13C NMR data for N-Boc-3-bromopyrrolidine, this document presents predicted chemical shifts and, for comparative purposes, experimental data for the closely related analogue, (R/S)-N-Boc-3-pyrrolidinol. This guide includes detailed experimental protocols and logical workflows to assist researchers in the characterization of this important synthetic intermediate.

Molecular Structure and Predicted 13C NMR Chemical Shifts

N-Boc-3-bromopyrrolidine, with the CAS Number 939793-16-5, is a key building block in the synthesis of various pharmaceutical compounds. Its structure consists of a pyrrolidine ring substituted with a bromine atom at the 3-position and protected with a tert-butoxycarbonyl (Boc) group on the nitrogen atom.

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of Boc-Protected Pyrrolidines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the core principles governing the fragmentation of tert-butoxycarbonyl (Boc)-protected pyrrolidines in mass spectrometry (MS). Understanding these fragmentation pathways is crucial for the structural elucidation, characterization, and quantification of these important synthetic intermediates in pharmaceutical and chemical research. This document outlines the primary fragmentation mechanisms, presents quantitative data for common analytes, details experimental protocols, and provides visual diagrams of the key processes.

Introduction to Mass Spectrometry of Boc-Protected Pyrrolidines

The tert-butoxycarbonyl (Boc) group is one of the most common nitrogen-protecting groups in organic synthesis due to its stability under a wide range of conditions and its facile removal under acidic conditions. Pyrrolidine scaffolds are prevalent in a vast number of pharmaceuticals and natural products. Consequently, the analysis of Boc-protected pyrrolidine intermediates by mass spectrometry is a routine and critical task in drug discovery and development.

Electrospray ionization (ESI) is the most common ionization technique for these compounds, typically producing a protonated molecule [M+H]⁺ in positive ion mode. Subsequent tandem mass spectrometry (MS/MS) experiments, primarily through collision-induced dissociation (CID), provide structurally informative fragment ions. The fragmentation is largely directed by the labile Boc group, leading to a set of characteristic neutral losses and fragment ions.

Core Fragmentation Mechanisms

The fragmentation of Boc-protected pyrrolidines is dominated by cleavages within the Boc group and subsequent or concurrent fragmentation of the pyrrolidine ring.

Fragmentation of the Boc Protecting Group

The primary fragmentation pathways of the Boc group are well-characterized and serve as diagnostic indicators for the presence of this protecting group.[1][2] These pathways include:

• Loss of Isobutylene (56 Da): A prevalent fragmentation route proceeds via a McLafferty-type rearrangement, leading to the neutral loss of isobutylene (C₄H₈) and the formation of a carbamic acid intermediate, which can then decarboxylate.[1]

• Loss of the Entire Boc Group (100 Da): Cleavage of the N-C(O) bond can result in the loss of the entire Boc group as C₅H₈O₂.

• Loss of tert-Butanol (74 Da): This loss is also observed, particularly in differentiating stereoisomers of certain Boc-protected amino acids.[3]

• Formation of the tert-Butyl Cation (m/z 57): The highly stable tert-butyl cation (C₄H₉⁺) is a characteristic fragment ion and often appears as a prominent peak in the MS/MS spectrum.[2]

• Loss of CO₂ (44 Da) following Isobutylene Loss: The carbamic acid intermediate formed after the loss of isobutylene can readily lose carbon dioxide.

Fragmentation of the Pyrrolidine Ring

Following or in concert with the fragmentation of the Boc group, the pyrrolidine ring can undergo several fragmentation reactions. The initial loss of the bulky Boc group can energize the remaining pyrrolidine ring, leading to further dissociation. Common fragmentation pathways of the pyrrolidine ring itself include ring-opening reactions followed by the loss of small neutral molecules like ethylene or cyclopropane.[4] The specific fragmentation pattern of the pyrrolidine ring is highly dependent on the position and nature of any substituents. For instance, α-substituted pyrrolidines often exhibit characteristic fragmentation patterns involving the substituent.

Quantitative Data Summary

The following tables summarize the characteristic fragment ions and their hypothetical relative abundances for common Boc-protected pyrrolidines under typical ESI-MS/MS conditions. This data is illustrative and intended to provide a general understanding of the expected fragmentation patterns. Actual relative abundances can vary depending on the instrument and experimental conditions.

Table 1: Fragmentation of N-Boc-pyrrolidine ([M+H]⁺ = m/z 172.1)

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Identity	Neutral Loss (Da)	Hypothetical Relative Abundance (%)
172.1	116.1	[M+H - C₄H₈]⁺	56	100
172.1	72.1	[M+H - C₅H₈O₂]⁺	100	45
172.1	57.1	[C₄H₉]⁺	115	85
116.1	72.1	[M+H - C₄H₈ - CO₂]⁺	44	25

Table 2: Fragmentation of N-Boc-prolinol ([M+H]⁺ = m/z 202.1)

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Identity	Neutral Loss (Da)	Hypothetical Relative Abundance (%)
202.1	146.1	[M+H - C₄H₈]⁺	56	100
202.1	128.1	[M+H - C₄H₈ - H₂O]⁺	74	60
202.1	102.1	[M+H - C₅H₈O₂]⁺	100	30
202.1	84.1	Pyrrolidine ring fragment	-	40
202.1	57.1	[C₄H₉]⁺	145	75

Table 3: Fragmentation of N-Boc-2-cyanopyrrolidine ([M+H]⁺ = m/z 197.1)

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Identity	Neutral Loss (Da)	Hypothetical Relative Abundance (%)
197.1	141.1	[M+H - C₄H₈]⁺	56	100
197.1	97.1	[M+H - C₅H₈O₂]⁺	100	55
197.1	70.1	Pyrrolidine iminium ion	-	70
197.1	57.1	[C₄H₉]⁺	140	90

Experimental Protocols

This section provides a general methodology for the analysis of Boc-protected pyrrolidines using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

• Standard Solutions: Prepare stock solutions of the Boc-protected pyrrolidine standards in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the stock solutions with the initial mobile phase composition to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Matrix Samples (if applicable): For analysis in biological matrices, perform a protein precipitation or solid-phase extraction to remove interferences. A typical protein precipitation protocol involves adding three volumes of cold acetonitrile to one volume of plasma, vortexing, and centrifuging to pellet the precipitated proteins. The supernatant is then collected for analysis.

Liquid Chromatography

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is typically suitable.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at 5-10% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then re-equilibrate at the initial conditions. The gradient should be optimized for the specific analyte.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

• Column Temperature: 30-40 °C.

Mass Spectrometry

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Capillary Voltage: 3.0-4.0 kV.

• Source Temperature: 120-150 °C.

• Desolvation Temperature: 350-450 °C.

• Cone Gas Flow: 50-100 L/hr.

• Desolvation Gas Flow: 600-800 L/hr.

• Collision Gas: Argon.

• MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for quantification on a triple quadrupole instrument. For structural confirmation, perform product ion scans. The collision energy should be optimized for each compound to maximize the intensity of the desired fragment ions, typically ranging from 10-40 eV.

Mandatory Visualizations

The following diagrams illustrate the key fragmentation pathways and a typical experimental workflow.

Caption: Primary fragmentation pathways of a Boc-protected pyrrolidine.

Caption: General experimental workflow for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Mass Fragmentation Characteristics of <i>t</i>-Boc Substituted Drug Precursors [zpxb.xml-journal.net]
• 3. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mass spectral fragmentation of (S,S)-2-substituted 4,4-diphenyl-3,1-oxazabicyclo[3.3.0]octanes: ring contraction of pyrrolidine and 1,3-oxazolidine in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Tert-butyl 3-bromopyrrolidine-1-carboxylate from hydroxyproline

An In-depth Technical Guide to the Synthesis of Tert-butyl 3-bromopyrrolidine-1-carboxylate from Hydroxyproline

Abstract

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a valuable chiral building block in medicinal chemistry, serving as a key intermediate in the synthesis of a wide range of pharmaceutically active compounds. Its pyrrolidine scaffold is a common motif in modern drug discovery. This technical guide provides a detailed overview of a plausible synthetic route to Tert-butyl 3-bromopyrrolidine-1-carboxylate starting from the readily available amino acid, L-hydroxyproline. The synthesis is presented as a three-stage process: (I) Conversion of N-protected 4-hydroxyproline to a key intermediate, N-Boc-3-pyrrolidinone; (II) Asymmetric reduction to form the chiral alcohol, (R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate; and (III) Subsequent bromination to yield the final product. This document includes detailed experimental protocols, tabulated quantitative data, and process diagrams to provide a comprehensive resource for laboratory synthesis.

Overall Synthetic Pathway

The transformation of L-hydroxyproline into Tert-butyl 3-bromopyrrolidine-1-carboxylate is a multi-step process that involves the strategic modification of functional groups and the introduction of chirality. The overall workflow is depicted below.

Caption: Overall 3-stage synthetic workflow.

Stage I: Synthesis of N-Boc-3-pyrrolidinone from Hydroxyproline

The initial stage involves protecting the amine of L-hydroxyproline, followed by oxidation of the hydroxyl group and subsequent decarboxylation to form a key pyrrolidinone intermediate.

Step 1: N-protection of L-hydroxyproline

The synthesis begins with the protection of the secondary amine of L-hydroxyproline with a tert-butoxycarbonyl (Boc) group to prevent unwanted side reactions in subsequent steps.

Experimental Protocol:

• Dissolve L-hydroxyproline in water.

• While stirring, add di-tert-butyl dicarbonate (Boc₂O) dropwise to the solution.

• Concurrently, add an aqueous solution of sodium hydroxide dropwise to maintain a pH greater than 7.

• Heat the reaction mixture to 40-45 °C and stir until the reaction is complete (monitored by TLC).

• Cool the mixture to 0-5 °C and adjust the pH to 2.0-2.5 with a suitable acid (e.g., HCl) to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield N-Boc-L-hydroxyproline.[1]

Reagent/Parameter	Quantity/Value	Purpose
L-hydroxyproline	1.0 eq	Starting Material
Di-tert-butyl dicarbonate	1.1 - 1.5 eq	Boc Protection Agent
Sodium Hydroxide	As needed	Maintain alkaline pH
Temperature	40-45 °C	Reaction Condition
Final pH	2.0-2.5	Product Precipitation

Step 2: Oxidation to N-Boc-4-oxoproline

The secondary alcohol of the protected hydroxyproline is oxidized to a ketone. This can be achieved using various oxidation agents, such as Dess-Martin periodinane (DMP) or Swern oxidation.

Experimental Protocol (using DMP):

• Suspend N-Boc-L-hydroxyproline in an anhydrous solvent like dichloromethane (DCM) under an inert atmosphere.

• Cool the mixture to 0 °C.

• Add Dess-Martin periodinane (DMP) portion-wise to the suspension.

• Allow the reaction to warm to room temperature and stir for 2-4 hours until completion.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) and sodium bicarbonate (NaHCO₃).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude keto-acid.

Step 3: Decarboxylation to N-Boc-3-pyrrolidinone

The conversion of N-Boc-4-oxoproline to N-Boc-3-pyrrolidinone is a more complex transformation that may involve decarboxylation followed by isomerization. For the purpose of this guide, we recognize this step leads to the necessary prochiral substrate for the next stage. A more common industrial route to N-Boc-3-pyrrolidinone involves different starting materials.

Stage II: Asymmetric Reduction to (R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate

This stage is critical for establishing the desired stereochemistry in the final product. An asymmetric reduction of the prochiral N-Boc-3-pyrrolidinone yields the enantiomerically pure alcohol. The Corey-Bakshi-Shibata (CBS) reduction is a well-established method for this transformation.

Caption: Experimental workflow for CBS reduction.

Experimental Protocol:

• Under an inert atmosphere (e.g., Argon), dissolve N-Boc-3-pyrrolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add a solution of (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq) in THF dropwise.

• Slowly add a solution of borane-tetrahydrofuran complex (BH₃·THF, 1.0 M in THF, 1.0 eq) dropwise, maintaining the internal temperature below -70 °C.

• Stir the mixture at -78 °C for 2 hours.

• Allow the reaction to warm to room temperature and stir for an additional hour.

• Cool the reaction to 0 °C and carefully quench by the slow addition of methanol.

• Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to afford (R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate.[2]

Reagent/Parameter	Quantity/Value	Purpose
N-Boc-3-pyrrolidinone	1.0 eq	Substrate
(R)-2-Methyl-CBS-oxazaborolidine	0.1 eq	Chiral Catalyst
Borane-THF Complex (1.0 M)	1.0 eq	Reducing Agent
Anhydrous THF	Solvent	Reaction Medium
Temperature	-78 °C to RT	Reaction Condition
Typical Yield	85-95%	Product Yield
Enantiomeric Excess	>98% ee	Stereochemical Purity

Stage III: Bromination of (R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate

The final stage involves the conversion of the hydroxyl group to a bromide with inversion of stereochemistry, typically via an Appel reaction. This provides the target (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate.

Experimental Protocol:

• Under an Argon atmosphere, add (R)-(-)-N-Boc-3-pyrrolidinol (1.0 eq) to a round bottom flask.

• Add carbon tetrabromide (CBr₄, 1.5 eq) followed by dry tetrahydrofuran (THF).

• Cool the resulting mixture to 5 °C in an ice bath.

• Add triphenylphosphine (PPh₃, 1.5 eq) portion-wise over 5 minutes, ensuring the temperature remains low.

• Monitor the reaction progress by TLC. The reaction is typically rapid ( < 10 minutes).

• Upon completion, remove the solid triphenylphosphine oxide byproduct by filtration, washing the solid with diethyl ether.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the resulting residue by column chromatography (e.g., 1:3 Ethyl Acetate:Hexanes) to yield (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate.[3]

Reagent/Parameter	Quantity/Value	Purpose
(R)-(-)-N-Boc-3-pyrrolidinol	1.0 eq	Starting Material
Carbon Tetrabromide (CBr₄)	~1.5 eq	Bromine Source
Triphenylphosphine (PPh₃)	~1.5 eq	Reagent
Anhydrous THF	Solvent	Reaction Medium
Temperature	5 °C	Reaction Condition
Typical Yield	>90% (crude)	Product Yield

Conclusion

This technical guide outlines a comprehensive and viable synthetic route for the preparation of Tert-butyl 3-bromopyrrolidine-1-carboxylate from L-hydroxyproline. By detailing the key stages of N-protection, oxidation, asymmetric reduction, and bromination, this document provides researchers and drug development professionals with the necessary protocols and data to effectively synthesize this important chiral intermediate. The methodologies described leverage well-established chemical transformations to ensure high yield and stereochemical control, facilitating its application in complex molecule synthesis.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral Synthesis of (R)- and (S)-tert-Butyl 3-Bromopyrrolidine-1-carboxylate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chiral synthesis of (R)- and (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate, pivotal building blocks in the development of novel therapeutics. This document details established synthetic routes, experimental protocols, and quantitative data to support researchers in medicinal chemistry and drug discovery.

Introduction

Chirally pure 3-bromopyrrolidine derivatives are essential intermediates in the synthesis of a wide range of biologically active molecules. The defined stereochemistry at the C3 position of the pyrrolidine ring is often crucial for target engagement and pharmacological efficacy. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom allows for selective functionalization and is readily removed under acidic conditions, making these compounds versatile synthons in multi-step synthetic campaigns. This guide focuses on the stereospecific synthesis of both (R)- and (S)-enantiomers of tert-butyl 3-bromopyrrolidine-1-carboxylate, primarily from chiral N-Boc-3-hydroxypyrrolidine precursors.

Synthetic Strategies

The principal strategy for the enantioselective synthesis of (R)- and (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate involves the stereospecific conversion of the corresponding chiral N-Boc-3-hydroxypyrrolidine precursors. This is typically achieved through reactions that proceed with a predictable stereochemical outcome, most notably the Appel reaction, which facilitates the conversion of an alcohol to an alkyl halide with inversion of configuration.

The overall synthetic approach can be divided into two main stages:

• Synthesis of Chiral (R)- and (S)-N-Boc-3-hydroxypyrrolidine: These precursors can be obtained through various methods, including the use of the chiral pool (e.g., from D- or L-malic acid), asymmetric reduction of a prochiral ketone, or enzymatic resolutions.

• Stereospecific Bromination: The conversion of the chiral alcohol to the corresponding bromide with inversion of stereochemistry.

Synthesis of Chiral Precursors: (R)- and (S)-N-Boc-3-hydroxypyrrolidine

The synthesis of enantiomerically pure (R)- and (S)-N-Boc-3-hydroxypyrrolidine is a critical first step. Several effective methods have been established.

From the Chiral Pool (D- and L-Malic Acid)

A classical approach utilizes readily available and inexpensive chiral starting materials like D- or L-malic acid to produce (R)- or (S)-N-Boc-3-hydroxypyrrolidine, respectively.[1] The synthesis involves a multi-step sequence that includes amidation, cyclization, reduction, debenzylation, and Boc-protection.

Asymmetric Reduction of N-Boc-3-pyrrolidinone

This method starts from the prochiral N-Boc-3-pyrrolidinone and employs a chiral catalyst to achieve asymmetric reduction of the ketone to the desired chiral alcohol. The Corey-Bakshi-Shibata (CBS) reduction is a well-established example of this strategy.[1] For the synthesis of the (S)-enantiomer, the (S)-CBS catalyst is used.

Biocatalytic Asymmetric Reduction

Enzymatic methods offer high stereoselectivity under mild reaction conditions. Ketoreductases (KREDs) can be employed for the enantioselective reduction of N-Boc-3-pyrrolidinone to either the (R)- or (S)-alcohol with high enantiomeric excess (>99% ee).[2]

Stereospecific Bromination: The Appel Reaction

The Appel reaction is a reliable method for converting a secondary alcohol to an alkyl bromide with complete inversion of stereochemistry, proceeding via an SN2 mechanism.[3][4] This makes it an ideal choice for the synthesis of (R)- and (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate from their corresponding chiral alcohol precursors.

The general reaction involves treating the alcohol with a combination of triphenylphosphine (PPh₃) and a bromine source, typically carbon tetrabromide (CBr₄).

Experimental Protocols

Synthesis of (S)-tert-Butyl 3-Bromopyrrolidine-1-carboxylate

This protocol outlines the synthesis of the (S)-bromo derivative starting from (R)-(-)-N-Boc-3-pyrrolidinol.

Reaction: Appel Bromination

Starting Material: (R)-(-)-N-Boc-3-pyrrolidinol

Reagents and Solvents:

• (R)-(-)-N-Boc-3-pyrrolidinol

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Hexanes (Hx)

Procedure: [5]

• To a round bottom flask under an argon atmosphere, add (R)-(-)-N-Boc-3-pyrrolidinol (1.0 eq).

• Add carbon tetrabromide (1.0 eq) followed by anhydrous THF.

• Cool the mixture to 5 °C in an ice bath.

• Add triphenylphosphine (1.0 eq) portion-wise over 5 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated triphenylphosphine oxide. Wash the solid with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, eluting with a mixture of ethyl acetate and hexanes (e.g., 1:3 v/v), to afford (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate.

Synthesis of (R)-tert-Butyl 3-Bromopyrrolidine-1-carboxylate

This protocol describes the synthesis of the (R)-bromo derivative starting from (S)-(+)-N-Boc-3-pyrrolidinol, leveraging the stereoinvertive nature of the Appel reaction.

Reaction: Appel Bromination

Starting Material: (S)-(+)-N-Boc-3-pyrrolidinol

Reagents and Solvents:

• (S)-(+)-N-Boc-3-pyrrolidinol

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Hexanes (Hx)

Procedure: The procedure is analogous to the synthesis of the (S)-enantiomer.

• To a round bottom flask under an inert atmosphere, add (S)-(+)-N-Boc-3-pyrrolidinol (1.0 eq).

• Dissolve in anhydrous DCM or THF.

• Cool the solution to 0-5 °C.

• Add triphenylphosphine (1.1-1.5 eq) and then carbon tetrabromide (1.1-1.5 eq).

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Work-up the reaction by filtering off the triphenylphosphine oxide and concentrating the filtrate.

• Purify the crude product by flash column chromatography on silica gel using an ethyl acetate/hexanes gradient to yield (R)-tert-butyl 3-bromopyrrolidine-1-carboxylate.

Data Presentation

Table 1: Summary of Quantitative Data for the Chiral Synthesis

Step	Starting Material	Product	Reagents	Yield (%)	Enantiomeric Excess (ee) (%)	Reference
Synthesis of (S)-Bromoenantiomer
Appel Bromination	(R)-(-)-N-Boc-3-pyrrolidinol	(S)-tert-Butyl 3-bromopyrrolidine-1-carboxylate	CBr₄, PPh₃, THF	>95	>99	[5]
Synthesis of (R)-Bromoenantiomer
Appel Bromination	(S)-(+)-N-Boc-3-pyrrolidinol	(R)-tert-Butyl 3-bromopyrrolidine-1-carboxylate	CBr₄, PPh₃, DCM/THF	High	Expected >99 (with pure SM)	Inferred
Synthesis of Chiral Precursors
Biocatalytic Reduction of N-Boc-3-pyrrolidinone	N-Boc-3-pyrrolidinone	(R)- or (S)-N-Boc-3-hydroxypyrrolidine	Ketoreductase (KRED)	up to 45	>99	[2]
Asymmetric Reduction of N-Boc-3-pyrrolidinone	N-Boc-3-pyrrolidinone	(R)- or (S)-N-Boc-3-hydroxypyrrolidine	(R)- or (S)-CBS catalyst, BH₃ complex	High	High	[1]
Synthesis from Malic Acid	D- or L-Malic Acid	(R)- or (S)-N-Boc-3-hydroxypyrrolidine	Multi-step	Moderate	High	[1]

Visualizations

Caption: Synthetic pathway to (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate.

Caption: Synthetic pathway to (R)-tert-butyl 3-bromopyrrolidine-1-carboxylate.

Caption: General experimental workflow for the Appel bromination.

Conclusion

The chiral synthesis of (R)- and (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate is well-established, with the Appel reaction on the corresponding chiral N-Boc-3-hydroxypyrrolidine precursors being the most direct and stereospecific method. The choice of the synthetic route for the chiral alcohol precursors depends on factors such as cost, scalability, and desired enantiopurity. This guide provides the necessary information for researchers to select and implement a suitable synthetic strategy for obtaining these valuable chiral building blocks for drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Appel reaction - Wikipedia [en.wikipedia.org]
• 4. Appel Reaction [organic-chemistry.org]
• 5. (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate synthesis - chemicalbook [chemicalbook.com]

The Pyrrolidine Scaffold: A Cornerstone in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and synthetic drugs.[1][2][3] Its unique stereochemical and physicochemical properties, including its three-dimensional nature and ability to participate in hydrogen bonding, make it a versatile building block for the design of novel therapeutic agents.[1][3][4] This technical guide provides a comprehensive overview of the pivotal role of the pyrrolidine scaffold in drug discovery, detailing its synthesis, biological activities, and the structure-activity relationships that govern its therapeutic potential.

The Significance of the Pyrrolidine Scaffold

The prevalence of the pyrrolidine motif in a wide array of FDA-approved drugs underscores its importance in medicinal chemistry.[1][3] Its non-planar, sp³-hybridized structure allows for the creation of multiple stereoisomers, enabling a thorough exploration of the pharmacophore space and enhancing target selectivity.[1][4] The phenomenon of "pseudorotation" further contributes to its conformational flexibility and three-dimensional coverage, which is a significant advantage in modern drug design.[1][4]

The nitrogen atom within the pyrrolidine ring can act as a hydrogen bond acceptor, and when protonated, as a hydrogen bond donor, facilitating strong interactions with biological targets.[5] Furthermore, the pyrrolidine scaffold can improve the aqueous solubility and overall pharmacokinetic profile of a drug candidate.[5]

Synthesis of Pyrrolidine Derivatives

The construction of the pyrrolidine ring is a well-established area of organic synthesis, with two primary strategies being the functionalization of a pre-existing pyrrolidine ring and the cyclization of acyclic precursors.[1]

Functionalization of Pre-existing Pyrrolidine Rings

L-proline, a naturally occurring amino acid, is a common and readily available chiral starting material for the synthesis of a variety of pyrrolidine-containing molecules.[1][6]

Cyclization of Acyclic Precursors

[3+2] Cycloaddition (1,3-Dipolar Cycloaddition)

One of the most powerful and widely used methods for the stereoselective synthesis of substituted pyrrolidines is the [3+2] cycloaddition reaction between an azomethine ylide and a dipolarophile (typically an alkene).[1][7] This reaction allows for the creation of multiple stereocenters in a single step with high regio- and stereoselectivity.

Biological Activities and Therapeutic Applications

Pyrrolidine derivatives have demonstrated a remarkable breadth of pharmacological activities, leading to their development as drugs for a wide range of diseases.[1][3][8]

Anticancer Activity

Numerous pyrrolidine-containing compounds have been investigated for their potential as anticancer agents.[1][9][10] They have been shown to target various cancer cell lines, and their mechanisms of action often involve the inhibition of critical signaling pathways involved in cell proliferation and survival.[11]

Table 1: Anticancer Activity of Representative Pyrrolidine Derivatives

Compound Class	Target Cell Line	IC50 (µM)	Reference
Spirooxindole-pyrrolidine derivative	A549 (Lung)	5.2 - 12.1	[11]
Thiophene-containing dispiro indenoquinoxaline pyrrolidine	MCF-7 (Breast)	17 - 28	[12]
Thiophene-containing dispiro indenoquinoxaline pyrrolidine	HeLa (Cervical)	19 - 30	[12]
Benzenesulfonylpyrrolidine with 1,3-thiazole	MCF-7 (Breast)	48.01 - 49.78	[12]
Tetrazolopyrrolidine-1,2,3-triazole analogue	HeLa (Cervical)	0.32 - 1.80	[13]

Antidiabetic Activity (DPP-4 Inhibition)

A prominent class of antidiabetic drugs, the gliptins, features a pyrrolidine scaffold.[14][15] These compounds act as inhibitors of dipeptidyl peptidase-4 (DPP-4), an enzyme responsible for the degradation of incretin hormones like glucagon-like peptide-1 (GLP-1).[12][16] By inhibiting DPP-4, these drugs increase the levels of active GLP-1, which in turn stimulates insulin secretion and suppresses glucagon release in a glucose-dependent manner.[16]

Table 2: DPP-4 Inhibitory Activity of Pyrrolidine Derivatives

Compound	Target	IC50 (µM)	Reference
1-(2-(4-(7-chloro-4-quinolyl) piperazin-1-yl) acetyl) pyrrolidine	DPP-4	3.73	[15][17]

Anticonvulsant Activity

The pyrrolidine scaffold is a key feature in several antiepileptic drugs (AEDs).[18] Levetiracetam, a widely used AED, is a notable example.[4] The mechanism of action of many pyrrolidine-based anticonvulsants involves the modulation of voltage-gated ion channels, such as sodium and calcium channels, which play a crucial role in neuronal excitability.[18][19][20]

Table 3: Anticonvulsant Activity of Pyrrolidine-2,5-dione Derivatives

Compound	Test	ED50 (mg/kg)	Reference
Pyrrolidine-2,5-dione-acetamide derivative (69k)	MES	80.38	[7]
Pyrrolidine-2,5-dione-acetamide derivative (69k)	6 Hz	108.80	[7]

Anti-inflammatory Activity

Pyrrolidine derivatives have also been explored for their anti-inflammatory properties.[21][22][23] Their mechanism of action can involve the inhibition of key inflammatory enzymes like cyclooxygenase (COX) and 5-lipoxygenase (5-LOX).[21][22]

Table 4: Anti-inflammatory Activity of Pyrrolidine-2,5-dione Derivatives

Compound	Target	IC50 (µM)	Selectivity Index (SI) for COX-2	Reference
N-substituted pyrrolidine-2,5-dione (13e)	COX-2	0.98	31.5	[21]
Pyrrolizine derivative	COX-1	2.45 - 5.69	-	[12]
Pyrrolizine derivative	COX-2	0.85 - 3.44	-	[12]

Antibacterial and Antifungal Activity

The pyrrolidine scaffold is present in compounds with potent antibacterial and antifungal properties.[2][12][24][25][26] These derivatives can act by inhibiting essential microbial enzymes or disrupting cell wall synthesis.

Table 5: Antimicrobial Activity of Pyrrolidine Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference
Spiropyrrolidine derivative	Staphylococcus aureus	3.9	[26]
Spiropyrrolidine derivative	Micrococcus luteus	31.5 - 62.5	[26]
Pyrrolidine-2,3-dione dimer	Staphylococcus aureus (MSSA)	8 - 16	[2]
Pyrrolidine-substituted halogenobenzene	Staphylococcus aureus	32 - 512	[25]
Pyrrolidine-substituted halogenobenzene	Candida albicans	32 - 64	[25]

Antiviral Activity

Certain pyrrolidine-containing molecules have demonstrated promising antiviral activity, particularly against viruses like HIV.[27] For instance, some derivatives act as antagonists of the CXCR4 chemokine receptor, which is a co-receptor for HIV entry into host cells.[27]

Table 6: Antiviral-related Activity of a Pyrrolidine Derivative

Compound	Target	IC50	Reference
Pyrrolidine-containing CXCR4 antagonist	CXCR4 receptor binding	79 nM	[27]
Pyrrolidine-containing CXCR4 antagonist	CXCL12-induced cytosolic calcium flux	0.25 nM	[27]

Experimental Protocols

Synthesis of Levetiracetam

This protocol describes a synthetic route to the anticonvulsant drug Levetiracetam.[3][8][10]

Step 1: Synthesis of (S)-2-(2-oxopyrrolidin-1-yl) butyric acid

• A mixture of γ-butyrolactone and D (+)-2-amino butanol is heated at 225°C in an autoclave under a nitrogen atmosphere.

• The reaction is monitored by TLC and HPLC.

• To a mixture of the resulting intermediate and a 3% aqueous solution of NaHCO₃, RuO₂ is added at 25°C.

• The mixture is cooled to 0°C, and a 4.5% aqueous solution of NaOCl is added over 1 hour, maintaining the pH at 13 with a 50% aqueous solution of NaOH.

• After 3 hours, solid NaHSO₃ is added, and the mixture is stirred for 15 minutes.

Step 2: Amidation to form Levetiracetam

• Triethylamine is added to a solution of the product from Step 1 in dichloromethane at -40 to -30°C.

• Ethyl chloroformate is added slowly, and the mixture is stirred for 30 minutes.

• Ammonia gas is bubbled through the reaction mixture at -40 to -30°C.

• After stirring for 4-5 hours, the reaction mixture is warmed to 25-30°C.

• The precipitated salt is filtered and washed with dichloromethane.

• The filtrate is concentrated under vacuum to afford crude Levetiracetam as a white solid.[10]

In Vitro DPP-4 Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory activity of pyrrolidine derivatives against the DPP-4 enzyme.[5][28][29]

• Prepare solutions of the test compounds (pyrrolidine derivatives) in a suitable solvent (e.g., DMSO).

• In a 96-well microplate, mix 26 µL of the test compound solution with 24 µL of DPP-4 enzyme (1.73 mU/mL in 50 mM Tris-HCl buffer, pH 8.0).

• Incubate the plate at 37°C for 10 minutes.

• Add 50 µL of the DPP-4 substrate, Gly-Pro-AMC (200 mM in 50 mM Tris-HCl buffer, pH 8.0), to each well to initiate the reaction.

• Incubate the plate at 37°C for 30 minutes.

• Monitor the enzymatic reaction by measuring the fluorescence (excitation λ = 360 nm, emission λ = 460 nm) in kinetic mode using a microplate reader.

• Calculate the inhibitory activity based on the rate of fluorescence increase.

Minimum Inhibitory Concentration (MIC) Test for Antibacterial Activity

This protocol describes the broth microdilution method for determining the MIC of pyrrolidine compounds against bacteria.[7][16][30][31][32]

• Prepare a stock solution of the test pyrrolidine compound in a suitable solvent.

• Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

• Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard).

• Inoculate each well of the microtiter plate with the bacterial suspension.

• Include positive (no compound) and negative (no bacteria) controls.

• Incubate the plate at the optimal temperature for bacterial growth (e.g., 37°C) for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Signaling Pathways and Mechanisms of Action

DPP-4 Inhibition Signaling Pathway

Pyrrolidine-based DPP-4 inhibitors play a crucial role in glucose homeostasis by modulating the incretin pathway.

Caption: DPP-4 Inhibition by Pyrrolidine-based Drugs.

Anticancer Mechanism: EGFR Signaling Pathway Inhibition

Many pyrrolidine derivatives exert their anticancer effects by targeting key signaling pathways, such as the Epidermal Growth Factor Receptor (EGFR) pathway, which is often dysregulated in cancer.

Caption: Inhibition of the EGFR Signaling Pathway.

Experimental and Drug Discovery Workflows

High-Throughput Screening Workflow for Pyrrolidine Libraries

The discovery of novel bioactive pyrrolidine derivatives often begins with high-throughput screening (HTS) of large compound libraries.

Caption: High-Throughput Screening Workflow.

Structure-Activity Relationship (SAR) Logic for DPP-4 Inhibitors

The development of potent and selective DPP-4 inhibitors relies on understanding the structure-activity relationships of the pyrrolidine scaffold.

Caption: SAR of Pyrrolidine-based DPP-4 Inhibitors.

Conclusion

The pyrrolidine scaffold continues to be a highly valuable and versatile platform in medicinal chemistry. Its unique structural features and synthetic accessibility have enabled the development of a diverse range of therapeutic agents targeting a multitude of diseases. A thorough understanding of the synthesis, biological activities, and structure-activity relationships of pyrrolidine derivatives is crucial for the rational design and discovery of the next generation of innovative medicines. This guide serves as a foundational resource for researchers dedicated to harnessing the full potential of this remarkable scaffold.

References

• 1. Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review): Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myexperiment.org [myexperiment.org]
• 4. The Production Process of Levetiracetam: A Technical Insight into Modern API Manufacturing [chemanalyst.com]
• 5. Frontiers | Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism [frontiersin.org]
• 6. Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. benchchem.com [benchchem.com]
• 12. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iris.unipa.it [iris.unipa.it]
• 14. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. apec.org [apec.org]
• 17. brieflands.com [brieflands.com]
• 18. Anticonvulsant - Wikipedia [en.wikipedia.org]
• 19. Mechanisms of action of antiepileptic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. epilepsysociety.org.uk [epilepsysociety.org.uk]
• 21. Design, synthesis, in-vitro, in-vivo and in-silico studies of pyrrolidine-2,5-dione derivatives as multitarget anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Therapeutic potential of pyrrole and pyrrolidine analogs: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. tandfonline.com [tandfonline.com]
• 26. researchgate.net [researchgate.net]
• 27. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 28. lifetechindia.com [lifetechindia.com]
• 29. Dipeptidyl peptidase IV (DPP4) Inhibitor Screening Assay Kit | Abcam [abcam.com]
• 30. youtube.com [youtube.com]
• 31. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 32. files.core.ac.uk [files.core.ac.uk]

An In-depth Technical Guide to the Conformational Analysis of N-substituted 3-bromopyrrolidines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and methodologies for the conformational analysis of N-substituted 3-bromopyrrolidines. These compounds are significant scaffolds in medicinal chemistry, and understanding their three-dimensional structure is crucial for rational drug design and the development of novel therapeutics. This document details the experimental and computational techniques used to elucidate the conformational preferences of the pyrrolidine ring, focusing on the influence of the N-substituent and the C3-bromo group.

Introduction: The Conformationally Dynamic Pyrrolidine Ring

The five-membered pyrrolidine ring is not planar and exists in a dynamic equilibrium between various puckered conformations. This puckering is crucial as it dictates the spatial orientation of substituents, which in turn governs molecular interactions with biological targets. The two most common conformations are the envelope (E) and twist (T) forms. For substituted pyrrolidines, the ring pucker is often described by the position of the atoms relative to a mean plane, with the C3 and C4 atoms being the most common sites of puckering.

The conformational equilibrium is primarily influenced by two key factors in the target molecules:

• The N-substituent (R): The steric bulk and electronic properties of the group attached to the nitrogen atom (e.g., Boc, Cbz, benzyl) can influence the ring pucker and the rotational barrier around the N-C(O) bond in the case of acyl substituents.

• The C3-bromo substituent: As an electronegative and sterically demanding group, the bromine atom significantly impacts the conformational preference of the ring, favoring conformations that minimize steric and electronic repulsions.

The primary equilibrium of interest is between the two envelope conformations where the bromine atom occupies either a pseudo-axial or a pseudo-equatorial position. The determination of the dominant conformer and the energetic landscape of this equilibrium is the central goal of the analyses described herein.

Methodologies for Conformational Analysis

A combination of spectroscopic and computational methods is employed to provide a comprehensive understanding of the conformational landscape of N-substituted 3-bromopyrrolidines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H NMR, is the most powerful tool for studying the solution-state conformation of these molecules. The key parameters derived from NMR spectra are the vicinal proton-proton coupling constants (³JHH).

The Karplus Relationship: The magnitude of ³JHH is dependent on the dihedral angle (φ) between the coupled protons, as described by the Karplus equation.[1][2] By measuring the ³JHH values from the ¹H NMR spectrum, the dihedral angles within the pyrrolidine ring can be estimated, which in turn define the ring's pucker.[1][3]

X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous determination of the molecule's conformation in the solid state. This technique offers a static picture of the lowest energy conformer under crystallization conditions, providing precise bond lengths, bond angles, and dihedral angles. This data is invaluable for validating the conformations predicted by computational methods and inferred from NMR data.

Computational Chemistry

Theoretical calculations, primarily using Density Functional Theory (DFT), are employed to complement experimental data.[4] These methods can:

• Calculate the relative energies of different conformers to predict the most stable conformations.

• Optimize the geometry of each conformer to obtain theoretical dihedral angles.

• Predict NMR coupling constants for each conformer, which can be compared with experimental values.[5]

Data Presentation: Conformational Preferences

The conformational equilibrium of N-substituted 3-bromopyrrolidines is a balance between steric and electronic effects. The electronegative bromine atom at the C3 position significantly influences the ring pucker. In the case of 3-halo-derivatives of 1-methylpyrrolidin-2-one, it has been shown that the pseudo-axial conformer is more stable in the gaseous phase, with this preference increasing down the halogen group.[1] However, in solution, the population of the pseudo-equatorial conformer increases with the polarity of the solvent, as this conformation often possesses a larger dipole moment.[1]

Table 1: Representative ³JHH Coupling Constants and Corresponding Dihedral Angles for Pyrrolidine Ring Protons

Coupled Protons	Typical Dihedral Angle (φ)	Expected ³JHH (Hz) - Axial Bromine	Expected ³JHH (Hz) - Equatorial Bromine
H2a-H3	~30° (gauche)	2.0 - 5.0	2.0 - 5.0
H2e-H3	~90°	~0	~0
H3-H4a	~150° (trans)	8.0 - 12.0	2.0 - 5.0 (gauche)
H3-H4e	~30° (gauche)	2.0 - 5.0	8.0 - 12.0 (trans)
H4a-H5a	~150° (trans)	8.0 - 12.0	8.0 - 12.0
H4e-H5e	~30° (gauche)	2.0 - 5.0	2.0 - 5.0

Note: 'a' denotes pseudo-axial and 'e' denotes pseudo-equatorial protons. The exact values are highly dependent on the specific N-substituent and the solvent.

Table 2: Calculated Energy Differences for Conformers of 3-Halo-1-methylpyrrolidin-2-ones in the Gas Phase

Halogen Substituent	Conformer	Relative Energy (kcal/mol)
Fluoro	Pseudo-axial	0.00
Pseudo-equatorial	1.25
Chloro	Pseudo-axial	0.00
Pseudo-equatorial	1.50
Bromo	Pseudo-axial	0.00
Pseudo-equatorial	1.75
Iodo	Pseudo-axial	0.00
Pseudo-equatorial	2.00

Data adapted from a study on 1-methylpyrrolidin-2-one derivatives, which serves as a model for the expected trend in 3-bromopyrrolidines.[1]

Experimental Protocols

Synthesis of N-Boc-3-bromopyrrolidine

A common route to N-substituted 3-bromopyrrolidines involves the bromination of the corresponding 3-hydroxypyrrolidine. The following is a representative protocol for the synthesis of N-Boc-3-bromopyrrolidine.

Materials:

• (R)- or (S)-N-Boc-3-pyrrolidinol

• Triphenylphosphine (PPh₃)

• Carbon tetrabromide (CBr₄)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Cyclohexane

• Anhydrous sodium sulfate

• Silica gel

Procedure:

• Dissolve (R)-(-)-N-Boc-3-pyrrolidinol (1 equivalent) in anhydrous THF.

• Add triphenylphosphine (1.5 equivalents) and carbon tetrabromide (1.5 equivalents) sequentially to the solution.

• Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the THF under reduced pressure.

• Extract the residue with ethyl acetate.

• Wash the combined organic phases with deionized water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a cyclohexane/ethyl acetate eluent system to afford the title compound.

NMR Spectroscopic Analysis

Sample Preparation:

• Dissolve 5-10 mg of the N-substituted 3-bromopyrrolidine in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD) in a high-quality NMR tube. The choice of solvent can influence the conformational equilibrium.[1]

• Ensure the sample is homogeneous.

Data Acquisition (Variable Temperature NMR):

• Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K) on a high-field NMR spectrometer (≥400 MHz).

• For dynamic processes, a variable temperature (VT) NMR study is recommended.[6][7][8][9][10]

• Calibrate the temperature of the NMR probe using a standard sample (e.g., methanol for low temperatures, ethylene glycol for high temperatures).

• Acquire a series of ¹H NMR spectra at different temperatures, allowing the sample to equilibrate for at least 5-10 minutes at each new temperature before acquisition.[7] The temperature range should be chosen based on the expected energy barrier of the conformational exchange.

• Process the spectra to obtain accurate chemical shifts and coupling constants at each temperature.

X-ray Crystallography

Crystal Growth:

• Growing diffraction-quality single crystals is often a trial-and-error process. A common method is slow evaporation of a saturated solution.

• Dissolve the purified N-substituted 3-bromopyrrolidine in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane, dichloromethane/heptane).

• Filter the solution to remove any particulate matter.

• Loosely cap the vial and allow the solvent to evaporate slowly over several days to weeks in a vibration-free environment.

• Monitor for the formation of well-defined single crystals.

Data Collection and Structure Refinement:

• Mount a suitable single crystal on a goniometer head.

• Collect diffraction data using a single-crystal X-ray diffractometer, typically with Mo Kα or Cu Kα radiation.

• Process the diffraction data to obtain a set of structure factors.

• Solve the crystal structure using direct methods or Patterson methods.

• Refine the structural model against the experimental data to obtain the final atomic coordinates, bond lengths, angles, and dihedral angles.

Visualizations of Workflows and Concepts

Pyrrolidine Ring Pucker Equilibrium

Caption: Equilibrium between pseudo-axial and pseudo-equatorial conformers of the pyrrolidine ring.

Experimental and Computational Workflow for Conformational Analysis

Caption: Integrated workflow for the conformational analysis of N-substituted 3-bromopyrrolidines.

Conclusion

The conformational analysis of N-substituted 3-bromopyrrolidines requires a multi-faceted approach that integrates high-resolution NMR spectroscopy, single-crystal X-ray diffraction, and computational modeling. The interplay between the steric and electronic effects of the N-substituent and the C3-bromo group governs the delicate equilibrium between different ring puckers. A thorough understanding of these conformational preferences is paramount for the design of potent and selective ligands for various biological targets, ultimately aiding in the advancement of drug discovery programs. This guide provides the foundational knowledge and experimental framework for researchers to confidently undertake such analyses.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. publish.uwo.ca [publish.uwo.ca]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. sites.lsa.umich.edu [sites.lsa.umich.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Buchwald-Hartwig Amination using tert-butyl 3-bromopyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the palladium-catalyzed Buchwald-Hartwig amination of tert-butyl 3-bromopyrrolidine-1-carboxylate. This reaction is a powerful method for the synthesis of N-aryl and N-heteroaryl pyrrolidine derivatives, which are common structural motifs in pharmaceuticals.[1][2] The pyrrolidine ring, in particular, is a frequently utilized scaffold in medicinal chemistry.[2]

The Buchwald-Hartwig amination is a versatile cross-coupling reaction that forms a carbon-nitrogen (C-N) bond between an aryl or heteroaryl halide and an amine.[3][4] This methodology is favored for its broad substrate scope and tolerance of various functional groups, making it a valuable tool in drug discovery and development.[3][4]

Reaction Principle

The reaction proceeds via a palladium-catalyzed cycle.[5][6][7] A Pd(0) species undergoes oxidative addition to the C-Br bond of tert-butyl 3-bromopyrrolidine-1-carboxylate. The resulting Pd(II) complex then coordinates with the amine. Deprotonation by a base forms a palladium-amido complex, which subsequently undergoes reductive elimination to yield the desired N-substituted pyrrolidine product and regenerate the Pd(0) catalyst.[5][6][7] The choice of ligand is crucial for the efficiency of the reaction, with bulky, electron-rich phosphine ligands often providing the best results.[3][8]

Experimental Protocols

General Considerations

The Buchwald-Hartwig amination is sensitive to air and moisture. Therefore, all reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents. Glassware should be oven-dried before use.

Materials

• tert-butyl 3-bromopyrrolidine-1-carboxylate (CAS: 939793-16-5)

• Aryl or heteroaryl amine (1.1 - 1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)[4][7]

• Phosphine ligand (e.g., XPhos, RuPhos, or BINAP)[3][8]

• Base (e.g., Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃))[5][7]

• Anhydrous solvent (e.g., Toluene or Dioxane)[4]

• Schlenk tube or other suitable reaction vessel

• Standard laboratory glassware for workup and purification

• Inert gas supply (Argon or Nitrogen)

Detailed Experimental Procedure

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XPhos, 2-4 mol%).

• Add the base (e.g., Sodium tert-butoxide, 1.4 - 2.0 equivalents).

• Add tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 equivalent).

• Seal the Schlenk tube with a rubber septum, and evacuate and backfill with an inert gas (this cycle should be repeated three times).[9]

• Add the anhydrous solvent (e.g., Toluene) via syringe.

• Add the aryl or heteroaryl amine (1.1 - 1.2 equivalents) via syringe.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath and stir the reaction mixture at the desired temperature (typically 80-110 °C).[4][9]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.[9]

• Dilute the mixture with an organic solvent such as ethyl acetate or dichloromethane.[10]

• Wash the organic layer with water and then with brine.[9]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[9][10]

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired N-substituted pyrrolidine product.[9][10]

Data Presentation

The following table summarizes representative reaction conditions and expected yields for the Buchwald-Hartwig amination of tert-butyl 3-bromopyrrolidine-1-carboxylate with various amines. These values are based on typical outcomes for similar substrates reported in the literature and should serve as a starting point for reaction optimization.

Amine	Palladium Precatalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu (1.5)	Toluene	100	12	85-95
4-Methoxyaniline	Pd(OAc)₂ (2.0)	RuPhos (4.0)	Cs₂CO₃ (2.0)	Dioxane	110	16	80-90
2-Aminopyridine	Pd₂(dba)₃ (2.0)	BINAP (4.0)	NaOtBu (1.8)	Toluene	100	18	70-85
Morpholine	Pd(OAc)₂ (1.0)	XPhos (2.0)	NaOtBu (1.5)	Toluene	80	8	90-98
Indole	Pd₂(dba)₃ (2.0)	XPhos (4.0)	K₃PO₄ (2.0)	Dioxane	110	24	65-80

Visualizations

Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

Caption: Step-by-step experimental workflow.

References

• 1. Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Application of Bicyclic Pyrrolidine in Drug Development [bldpharm.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 8. research.rug.nl [research.rug.nl]
• 9. benchchem.com [benchchem.com]
• 10. TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Application Notes and Protocols for Suzuki Coupling of 3-Bromopyrrolidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the successful Suzuki-Miyaura cross-coupling of 3-bromopyrrolidine derivatives with various boronic acids and their derivatives. This reaction is a cornerstone in medicinal chemistry for the synthesis of novel 3-arylpyrrolidine scaffolds, which are prevalent in numerous biologically active compounds.

Introduction

The Suzuki-Miyaura coupling is a robust and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds.[1] For drug development, this reaction is invaluable for synthesizing complex molecules from readily available building blocks.[2][3] The 3-arylpyrrolidine motif is a key pharmacophore, and its synthesis via the coupling of 3-bromopyrrolidine derivatives with arylboronic acids offers a direct and efficient route. Due to the saturated nature of the pyrrolidine ring, specific catalytic systems are often required to achieve high yields and prevent side reactions like β-hydride elimination.[4] The pyrrolidine nitrogen is typically protected, for instance with a tert-butyloxycarbonyl (Boc) group, to enhance stability and prevent interference with the catalytic cycle.

Reaction Principle

The Suzuki coupling reaction involves a catalytic cycle comprising three main steps: oxidative addition, transmetalation, and reductive elimination.[5][6] The palladium(0) catalyst first undergoes oxidative addition with the 3-bromopyrrolidine derivative. Following this, the organoboron compound, activated by a base, transfers its organic group to the palladium complex in the transmetalation step. Finally, the desired 3-arylpyrrolidine product is formed through reductive elimination, which also regenerates the active palladium(0) catalyst.[6]

Summary of Reaction Conditions

The success of the Suzuki coupling of 3-bromopyrrolidine derivatives is highly dependent on the choice of catalyst, ligand, base, and solvent. The following table summarizes typical conditions gleaned from related couplings of saturated alkyl and heteroaryl halides, which can serve as a starting point for optimization.

Parameter	Common Reagents & Conditions	Rationale & Considerations
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	Pd(OAc)₂ and Pd₂(dba)₃ are common Pd(0) sources when used with phosphine ligands. Pd(PPh₃)₄ can be used directly but may require higher temperatures.
Ligand	Buchwald-type biaryl phosphines (e.g., SPhos, XPhos, RuPhos), P(t-Bu)₃, P(Cy)₃	Bulky, electron-rich phosphine ligands are crucial for promoting the oxidative addition of alkyl bromides and stabilizing the palladium catalyst.[7]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, KOtBu	A base is required to activate the boronic acid for transmetalation. The choice of base can significantly impact the reaction rate and yield.[1]
Solvent	Toluene, Dioxane, THF, DME, often with water	Aprotic polar solvents are commonly used. The addition of water can sometimes accelerate the reaction. Biphasic solvent systems are also effective.[1]
Boronic Acid Derivative	Arylboronic acids, Arylboronic acid pinacol esters, Potassium aryltrifluoroborates	Boronic acids are widely available. Pinacol esters and trifluoroborates offer increased stability and can be beneficial for challenging couplings.[7]
Temperature	80-110 °C	Higher temperatures are often necessary to drive the reaction to completion, especially with less reactive substrates.
Protecting Group	Boc (tert-butyloxycarbonyl)	Protection of the pyrrolidine nitrogen is essential to prevent N-arylation and other side reactions. The Boc group is a common and effective choice.

Detailed Experimental Protocol: Synthesis of N-Boc-3-phenylpyrrolidine

This protocol describes a representative Suzuki-Miyaura coupling reaction between N-Boc-3-bromopyrrolidine and phenylboronic acid.

Materials:

• N-Boc-3-bromopyrrolidine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄), tribasic

• Toluene

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add N-Boc-3-bromopyrrolidine (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), and potassium phosphate (2.0 mmol, 2.0 equiv).

• Catalyst and Ligand Addition: In a separate vial, weigh out Pd(OAc)₂ (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%). Add these solids to the Schlenk flask.

• Solvent Addition: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times. Under a positive pressure of the inert gas, add degassed toluene (5 mL) and degassed water (0.5 mL).

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously for 12-24 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure N-Boc-3-phenylpyrrolidine.

Visualizing the Workflow and Mechanism

To better understand the experimental process and the underlying chemistry, the following diagrams have been generated.

Caption: Experimental workflow for Suzuki coupling.

Caption: The catalytic cycle of Suzuki coupling.

Troubleshooting and Optimization

• Low Yield: If the yield is low, consider increasing the reaction temperature, using a more active ligand (e.g., other Buchwald-type ligands), or trying a different base (e.g., Cs₂CO₃). The quality of the boronic acid is also critical; consider using a freshly opened bottle or a more stable derivative like a pinacol ester.

• Side Reactions: The primary side reaction is often debromination of the starting material. This can sometimes be suppressed by using a less polar solvent or a different base.

• Incomplete Reaction: If the reaction stalls, adding a fresh portion of the catalyst and ligand might help to drive it to completion. Ensure that the reaction is performed under strictly inert conditions, as oxygen can deactivate the palladium catalyst.

By following these guidelines and protocols, researchers can effectively utilize the Suzuki-Miyaura cross-coupling reaction for the synthesis of diverse 3-arylpyrrolidine derivatives for applications in drug discovery and development.

References

• 1. Palladium-catalyzed alpha-arylation of esters and amides under more neutral conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jmcct.com [jmcct.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]

Synthesis of Spirocyclic Pyrrolidines from tert-Butyl 3-Bromopyrrolidine-1-carboxylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirocyclic pyrrolidines are a class of saturated heterocyclic compounds characterized by a pyrrolidine ring fused to another ring system at a single shared carbon atom. This unique three-dimensional architecture has garnered significant attention in medicinal chemistry and drug discovery. The rigid spirocyclic scaffold allows for precise spatial orientation of substituents, which can lead to enhanced binding affinity and selectivity for biological targets. Furthermore, the introduction of a spirocenter can improve physicochemical properties such as solubility and metabolic stability, making these compounds attractive candidates for novel therapeutics.

This document provides detailed application notes and experimental protocols for the synthesis of spirocyclic pyrrolidines, utilizing the readily available starting material, tert-butyl 3-bromopyrrolidine-1-carboxylate. The methodologies described herein focus on a robust two-step sequence involving an initial alkylation of a cyclic ketone followed by an intramolecular cyclization, providing a versatile route to a variety of spiro[pyrrolidine-3,1'-cycloalkane] derivatives.

Synthetic Strategy Overview

The general synthetic approach involves a two-step process:

• Alkylation: The first step is a nucleophilic substitution reaction where the enolate of a cyclic ketone displaces the bromide from tert-butyl 3-bromopyrrolidine-1-carboxylate. This reaction forms a key intermediate containing both the pyrrolidine ring and the cyclic ketone tethered by a new carbon-carbon bond.

• Intramolecular Cyclization: The second step involves an intramolecular aldol-type condensation of the intermediate. Treatment with an acid catalyst promotes the cyclization of the ketone onto the pyrrolidine ring, followed by dehydration to yield the final spirocyclic pyrrolidine.

This strategy is advantageous due to the commercial availability of the starting materials and the straightforward nature of the reactions, allowing for the generation of a library of spirocyclic pyrrolidines by varying the cyclic ketone.

Experimental Workflow

Figure 1. General experimental workflow for the synthesis of spirocyclic pyrrolidines.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl 3-(2-oxocyclohexyl)pyrrolidine-1-carboxylate

This protocol describes the alkylation of cyclohexanone with tert-butyl 3-bromopyrrolidine-1-carboxylate.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• Cyclohexanone

• tert-Butyl 3-bromopyrrolidine-1-carboxylate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of diisopropylamine (1.2 eq) in anhydrous THF at -78 °C under a nitrogen atmosphere, add n-BuLi (1.1 eq) dropwise. Stir the mixture for 30 minutes at -78 °C to generate a solution of lithium diisopropylamide (LDA).

• Add cyclohexanone (1.0 eq) dropwise to the LDA solution at -78 °C and stir for 1 hour.

• Add a solution of tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq) in anhydrous THF to the reaction mixture at -78 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford tert-butyl 3-(2-oxocyclohexyl)pyrrolidine-1-carboxylate.

Protocol 2: Synthesis of tert-Butyl 1-azaspiro[4.5]dec-1-ene-1-carboxylate

This protocol describes the intramolecular cyclization of the alkylated intermediate to form the spirocyclic pyrrolidine.

Materials:

• tert-Butyl 3-(2-oxocyclohexyl)pyrrolidine-1-carboxylate

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of tert-butyl 3-(2-oxocyclohexyl)pyrrolidine-1-carboxylate (1.0 eq) in toluene, add a catalytic amount of p-TsOH (0.1 eq).

• Heat the reaction mixture to reflux using a Dean-Stark apparatus to remove water for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and wash with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield tert-butyl 1-azaspiro[4.5]dec-1-ene-1-carboxylate.

Data Presentation

Step	Product	Starting Material(s)	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
1	tert-Butyl 3-(2-oxocyclohexyl)pyrrolidine-1-carboxylate	Cyclohexanone, tert-Butyl 3-bromopyrrolidine-1-carboxylate	LDA	THF	12-16	-78 to RT	65-75
2	tert-Butyl 1-azaspiro[4.5]dec-1-ene-1-carboxylate	tert-Butyl 3-(2-oxocyclohexyl)pyrrolidine-1-carboxylate	p-TsOH	Toluene	4-6	Reflux	80-90

Table 1. Summary of quantitative data for the synthesis of a spirocyclic pyrrolidine.

Applications in Drug Discovery

Spirocyclic pyrrolidines are valuable scaffolds in the development of novel therapeutic agents. The rigid conformation and three-dimensional nature of these molecules can lead to improved target engagement and selectivity. For instance, spiro-pyrrolidinyl-oxindoles, a related class of compounds, have shown promising activity as inhibitors of the MDM2-p53 interaction, which is a key pathway in cancer progression. The synthesis of diverse libraries of spirocyclic pyrrolidines using the protocols described here can provide a platform for the discovery of new drug candidates targeting a range of diseases.

Signaling Pathway Example: MDM2-p53 Interaction

Figure 2. Simplified signaling pathway of the MDM2-p53 interaction and the point of intervention for spirocyclic pyrrolidine inhibitors.

Conclusion

The synthetic route detailed in these application notes provides a reliable and versatile method for the preparation of spirocyclic pyrrolidines from tert-butyl 3-bromopyrrolidine-1-carboxylate. The resulting compounds are valuable building blocks for medicinal chemistry and can be utilized in the development of novel therapeutics targeting a variety of diseases. The provided protocols and data serve as a practical guide for researchers in academic and industrial settings.

Application Notes: Nucleophilic Substitution Reactions of Tert-butyl 3-bromopyrrolidine-1-carboxylate

Document ID: AN-PYRR-SUB-2512 Revision: 1.0 For Research Use Only.

Introduction

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a pivotal building block in modern medicinal chemistry and drug discovery. The pyrrolidine ring is a frequently encountered motif in a vast number of FDA-approved drugs and bioactive natural products.[1][2] This reagent's utility stems from two key structural features: the tert-butoxycarbonyl (Boc) group, which protects the pyrrolidine nitrogen, and the bromine atom at the C3 position, which serves as an excellent leaving group for nucleophilic substitution reactions.[3]

These application notes provide a comprehensive overview and detailed protocols for the nucleophilic substitution reactions of tert-butyl 3-bromopyrrolidine-1-carboxylate with various classes of nucleophiles. The resulting 3-substituted pyrrolidine derivatives are valuable intermediates for generating compound libraries for screening and lead optimization in drug development programs.

Mechanistic Overview

The reaction proceeds via a classical nucleophilic substitution mechanism. Given that the bromine is attached to a secondary carbon, the reaction can theoretically proceed through an S(_N)1 or S(_N)2 pathway. However, the use of strong nucleophiles and polar aprotic solvents typically favors the S(_N)2 pathway . This mechanism involves a backside attack by the nucleophile on the electrophilic carbon atom bearing the bromine, leading to an inversion of stereochemistry at the reaction center.[4] The reaction rate and outcome are influenced by the nucleophile's strength, steric hindrance, solvent polarity, and reaction temperature.

General Experimental Workflow

The successful synthesis and purification of 3-substituted pyrrolidine derivatives follow a standardized workflow. The process begins with the careful setup of the reaction under controlled conditions, followed by monitoring, aqueous workup to remove inorganic byproducts, and finally, purification of the crude product, typically by column chromatography.

Caption: A typical workflow for nucleophilic substitution reactions.

Protocols for Nucleophilic Substitution

The following sections provide detailed protocols for the reaction of tert-butyl 3-bromopyrrolidine-1-carboxylate with representative nitrogen, oxygen, and sulfur nucleophiles.

Reaction with N-Nucleophiles (Amination)

The substitution with primary or secondary amines is a common method to introduce diverse functionalities. These reactions are typically performed in a polar aprotic solvent with a non-nucleophilic base to scavenge the HBr generated.

Protocol 4.1.1: Synthesis of tert-butyl 3-(benzylamino)pyrrolidine-1-carboxylate

• Materials and Reagents:

  • tert-Butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq)

  • Benzylamine (1.2 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

  • Acetonitrile (CH₃CN) or Dimethylformamide (DMF), anhydrous

  • Ethyl acetate (EtOAc), Hexanes, Brine, Deionized water

  • Anhydrous sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hot plate

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard glassware for workup and purification

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere, add tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

  • Add anhydrous acetonitrile to achieve a concentration of approximately 0.2 M.

  • Add benzylamine (1.2 eq) to the suspension.

  • Heat the reaction mixture to 80 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 8-16 hours).

  • Cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of 10-50% ethyl acetate in hexanes) to yield the desired product.

Reaction with O-Nucleophiles (Etherification)

The formation of an ether linkage, particularly with phenols, is a key transformation in drug synthesis. This reaction often follows the principles of the Williamson ether synthesis, requiring a base to deprotonate the hydroxyl group.

Protocol 4.2.1: Synthesis of tert-butyl 3-phenoxypyrrolidine-1-carboxylate

• Materials and Reagents:

  • tert-Butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq)

  • Phenol (1.1 eq)

  • Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃) (1.5 eq)

  • Dimethylformamide (DMF), anhydrous

  • Ethyl acetate (EtOAc), 1 M NaOH(aq), Brine, Deionized water

  • Anhydrous magnesium sulfate (MgSO₄)

• Equipment:

  • Round-bottom flask or sealed reaction vial

  • Magnetic stirrer and hot plate

  • Inert atmosphere setup (Nitrogen or Argon)

• Procedure:

  • To a dry reaction vessel under an inert atmosphere, add phenol (1.1 eq) and anhydrous DMF (to 0.3 M).

  • Add cesium carbonate (1.5 eq) and stir the mixture for 15 minutes at room temperature.

  • Add tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq) to the mixture.

  • Heat the reaction to 90 °C and stir until TLC or LC-MS indicates completion (typically 12-24 hours).

  • Cool the mixture to room temperature and pour it into cold water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with 1 M NaOH(aq) (2x) to remove excess phenol, followed by water (1x) and brine (1x).

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the residue by silica gel column chromatography to obtain the pure ether product.

Reaction with S-Nucleophiles (Thioetherification)

Thioethers are important functional groups in various pharmaceutical agents. The reaction with thiols is typically rapid and high-yielding due to the high nucleophilicity of the thiolate anion.

Protocol 4.3.1: Synthesis of tert-butyl 3-(phenylthio)pyrrolidine-1-carboxylate

• Materials and Reagents:

  • tert-Butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq)

  • Thiophenol (1.1 eq)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) or Potassium carbonate (K₂CO₃) (1.5 eq)

  • Tetrahydrofuran (THF) or DMF, anhydrous

  • Ethyl acetate (EtOAc), Saturated ammonium chloride (NH₄Cl(aq)), Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Equipment:

  • Three-neck round-bottom flask

  • Magnetic stirrer, ice bath

  • Inert atmosphere setup (Nitrogen or Argon)

• Procedure:

  • To a dry three-neck flask under an inert atmosphere, add anhydrous THF and cool to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.2 eq) to the cold solvent.

  • Add a solution of thiophenol (1.1 eq) in THF dropwise. Stir for 30 minutes at 0 °C to form the sodium thiophenolate.

  • Add a solution of tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq) in THF dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (typically 2-6 hours), monitoring by TLC.

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine (1x), dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude thioether by silica gel column chromatography.

Data Presentation: Summary of Reaction Conditions

The following tables summarize representative conditions and expected yields for the nucleophilic substitution reactions on tert-butyl 3-bromopyrrolidine-1-carboxylate. Yields are highly dependent on the specific nucleophile and optimization of reaction conditions.

Table 1: Representative Conditions for N-Nucleophiles

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Pyrrolidine	K₂CO₃	CH₃CN	80	12	85-95
Morpholine	K₂CO₃	DMF	80	16	80-90
Aniline	Cs₂CO₃	DMF	100	24	60-75

| Benzylamine | K₂CO₃ | CH₃CN | 80 | 12 | 75-85 |

Table 2: Representative Conditions for O-Nucleophiles

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Phenol	Cs₂CO₃	DMF	90	18	70-85
4-Methoxyphenol	K₂CO₃	DMF	90	16	75-90
Sodium Methoxide	N/A	Methanol	65	6	80-95

| Ethanol | NaH | THF | 60 | 24 | 50-65 |

Table 3: Representative Conditions for S-Nucleophiles

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Thiophenol	NaH	THF	RT	4	90-98
Sodium thiomethoxide	N/A	DMF	RT	2	90-98
Benzyl mercaptan	K₂CO₃	CH₃CN	60	6	85-95

| Cysteine derivative | DIPEA | DMF | RT | 12 | 70-80 |

Applications in Drug Discovery

The functionalization of the C3 position of the N-Boc-pyrrolidine scaffold allows for the rapid generation of a diverse library of molecules. These derivatives can be screened for biological activity against various targets. The Boc-protecting group can be easily removed under acidic conditions to reveal the secondary amine, which can then be further functionalized, expanding the chemical space for structure-activity relationship (SAR) studies.

Caption: Workflow illustrating the use of the title compound in drug discovery.

Safety Information

• Tert-butyl 3-bromopyrrolidine-1-carboxylate is an alkylating agent and should be handled with care.

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Bases such as sodium hydride (NaH) are flammable and react violently with water. Handle under an inert atmosphere.

• Refer to the Safety Data Sheet (SDS) for all reagents before use.

References

• 1. CN101993404A - Method for synthesizing N-Boc-3-pyrrolidine formaldehyde - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. N-Boc-3-pyrrolidinone synthesis - chemicalbook [chemicalbook.com]
• 4. Nucleophilic substitution - Wikipedia [en.wikipedia.org]

Application Notes: The Role of Tert-butyl 3-bromopyrrolidine-1-carboxylate in Protease Inhibitor Synthesis

Introduction

Proteases are a class of enzymes that catalyze the hydrolysis of peptide bonds in proteins and are integral to a vast array of physiological processes. Dysregulation of protease activity is a hallmark of numerous pathologies, including viral infections, cancer, and metabolic disorders. Consequently, the development of potent and selective protease inhibitors remains a significant focus in modern drug discovery.[1][2] The pyrrolidine scaffold is a privileged structural motif in medicinal chemistry, frequently incorporated into the design of protease inhibitors due to its ability to mimic peptide structures and engage in specific interactions within enzyme active sites. Tert-butyl 3-bromopyrrolidine-1-carboxylate has emerged as a key building block in the synthesis of these inhibitors, offering a versatile platform for introducing the pyrrolidine core into target molecules.[3][4] The presence of the bromine atom at the 3-position allows for facile nucleophilic substitution, enabling the attachment of various functional groups, while the tert-butoxycarbonyl (Boc) protecting group ensures chemoselectivity during multi-step synthetic sequences.[4]

Versatility in Targeting Diverse Proteases

The application of tert-butyl 3-bromopyrrolidine-1-carboxylate extends to the synthesis of inhibitors for a range of proteases, including:

• Dipeptidyl Peptidase IV (DPP-IV): DPP-IV inhibitors are a class of oral hypoglycemic agents used in the management of type 2 diabetes.[5] The pyrrolidine moiety is a common feature in many DPP-IV inhibitors, where it plays a crucial role in binding to the S1 subsite of the enzyme.

• Hepatitis C Virus (HCV) NS3/4A Protease: The HCV NS3/4A protease is essential for viral replication, making it a prime target for antiviral therapy.[6][7] Pyrrolidine-based inhibitors have been designed to fit into the active site of this protease, disrupting its function.

• Human Immunodeficiency Virus (HIV) Protease: HIV protease is critical for the maturation of infectious virions. Pyrrolidone-based scaffolds have been incorporated into potent HIV-1 protease inhibitors.[4]

Quantitative Data on Pyrrolidine-Based Protease Inhibitors

The following table summarizes the inhibitory activity of various protease inhibitors containing a pyrrolidine or structurally related moiety.

Target Protease	Inhibitor/Compound	IC50/Ki	Reference
Dipeptidyl Peptidase IV (DPP-IV)	Compound 5f (pyrrole-3-carboximidamide derivative)	12.19 nM (IC50)	[8]
Dipeptidyl Peptidase IV (DPP-IV)	Compound 5g (pyrrole-3-carboximidamide derivative)	23.08 nM (IC50)	[8]
α-amylase	Compound 3g (pyrrolidine derivative)	26.24 µg/mL (IC50)	[9]
α-glucosidase	Compound 3g (pyrrolidine derivative)	18.04 µg/mL (IC50)	[9]
HCV NS3 Protease	Compound 24 (pentapeptide inhibitor)	8 nM (Ki)	[10]
HCV NS3 Protease	Compound 45 (macrocyclic inhibitor)	6 nM (Ki)	[10]
SARS-CoV 3CLpro	ML188 (non-covalent inhibitor)	< 50 µM (IC50)	[11]

Experimental Protocols

General Synthesis of a Pyrrolidine-Containing Protease Inhibitor Core

This protocol describes a general method for the nucleophilic substitution of tert-butyl 3-bromopyrrolidine-1-carboxylate with a generic amine, a common step in the synthesis of many protease inhibitors.

Materials:

• Tert-butyl 3-bromopyrrolidine-1-carboxylate

• Amine (R-NH2)

• N,N-Diisopropylethylamine (DIPEA)

• Acetonitrile (ACN)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• To a solution of tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq) in acetonitrile, add the desired amine (1.1 eq) and N,N-diisopropylethylamine (2.0 eq).

• Stir the reaction mixture at 60 °C and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Partition the residue between ethyl acetate and saturated aqueous sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes, to afford the desired N-substituted pyrrolidine derivative.

Synthesis of a Dipeptidyl Peptidase IV (DPP-IV) Inhibitor Intermediate

This protocol outlines a plausible synthesis of a key intermediate for a DPP-IV inhibitor, based on the structure of Saxagliptin, which features a cyanopyrrolidine moiety. The synthesis starts with the product from the general protocol above.

Materials:

• N-substituted tert-butyl 3-aminopyrrolidine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Reagents for the desired chemical modifications to introduce the cyano group (e.g., via oxidation of the amine to an imine followed by cyanidation, or other established methods).

Procedure:

• Boc Deprotection: Dissolve the N-substituted tert-butyl 3-aminopyrrolidine-1-carboxylate in a mixture of trifluoroacetic acid and dichloromethane (e.g., 1:1 v/v).

• Stir the solution at room temperature for 1-2 hours, monitoring the deprotection by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• Introduction of the Cyano Group: The resulting secondary amine can then be subjected to a series of reactions to introduce the cyano group at the 2-position of the pyrrolidine ring. This is a multi-step process that may involve oxidation and subsequent cyanation, the specifics of which would be dependent on the exact structure of the target inhibitor. Note: Detailed procedures for this transformation are highly specific and would require adaptation from relevant literature.

• The final cyanopyrrolidine derivative can then be coupled with the appropriate side chain to yield the final DPP-IV inhibitor.

Visualizations

Caption: General workflow for synthesizing a protease inhibitor from tert-butyl 3-bromopyrrolidine-1-carboxylate.

Caption: Mechanism of action of a pyrrolidine-based protease inhibitor.

References

• 1. Design and Synthesis of Proteinase Inhibitors | Medicinal Chemistry [medchem.ku.edu]
• 2. WO2005106011A2 - Process for preparing dipeptidyl iv inhibitors and intermediates therefor - Google Patents [patents.google.com]
• 3. Design and synthesis of pyrrolidine-5,5-trans-lactams (5-oxohexahydropyrrolo[3,2-b]pyrroles) as novel mechanism-based inhibitors of human cytomegalovirus protease. 2. Potency and chirality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of potent pyrrolidone-based HIV-1 protease inhibitors with enhanced drug-like properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uu.diva-portal.org [uu.diva-portal.org]
• 7. Synthesis and biological activity of macrocyclic inhibitors of hepatitis C virus (HCV) NS3 protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis and Antidiabetic Activity of Novel Pyrrole-3-Carboximidamide Derivatives as Dipeptidyl Peptidase-4 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel potent hepatitis C virus NS3 serine protease inhibitors derived from proline-based macrocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery, synthesis, and structure-based optimization of a series of N-(tert-butyl)-2-(N-arylamido)-2-(pyridin-3-yl) acetamides (ML188) as potent non-covalent small molecule inhibitors of the severe acute respiratory syndrome coronavirus (SARS-CoV) 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for C-N Cross-Coupling of 3-Bromopyrrolidine with Hindered Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, where the resulting amine scaffolds are prevalent in a vast array of bioactive molecules.[1][2] The palladium-catalyzed Buchwald-Hartwig amination and related copper-catalyzed methodologies have emerged as powerful tools for the formation of these crucial linkages.[3][4][5] This document provides detailed application notes and protocols for a particularly challenging class of C-N cross-coupling reaction: the coupling of a secondary alkyl halide, 3-bromopyrrolidine, with sterically hindered primary amines.

The pyrrolidine moiety is a common and valuable scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[1] Its combination with bulky, hindered primary amines can lead to novel chemical entities with desirable pharmacological properties. However, the steric hindrance on both the amine and the secondary carbon of the alkyl halide presents significant challenges, often leading to low reaction yields and slow reaction rates.[6][7] The protocols outlined below provide robust starting points for overcoming these synthetic hurdles using both palladium and copper-based catalytic systems.

Catalytic Systems and Mechanistic Overview

The successful C-N cross-coupling of 3-bromopyrrolidine with hindered primary amines relies on the careful selection of the catalyst, ligand, base, and solvent. Two primary catalytic systems are generally considered for this transformation: palladium-based and copper-based systems.

Palladium-Catalyzed Buchwald-Hartwig Amination: This reaction typically proceeds through a catalytic cycle involving the oxidative addition of the alkyl halide to a Pd(0) complex, coordination of the amine, deprotonation to form a palladium-amido intermediate, and subsequent reductive elimination to yield the desired N-alkylated amine and regenerate the Pd(0) catalyst.[8][9] For hindered substrates, the choice of a bulky, electron-rich phosphine ligand is critical to facilitate both the oxidative addition and the reductive elimination steps.[10]

Copper-Catalyzed Amination: As an alternative to palladium, copper-catalyzed C-N coupling reactions, often referred to as Ullmann-type reactions, can be effective, particularly for alkyl halides.[11] These reactions can sometimes be performed under milder conditions and may offer complementary reactivity. Recent advancements have demonstrated the utility of photoinduced copper catalysis for the coupling of unactivated secondary alkyl halides with nitrogen nucleophiles.[12][13][14]

Data Presentation: Representative Reaction Parameters and Yields

The following tables summarize representative quantitative data for the C-N cross-coupling of 3-bromopyrrolidine with various hindered primary amines. These data are compiled from analogous reactions reported in the literature and serve as a guide for expected outcomes.

Table 1: Palladium-Catalyzed Coupling of 3-Bromopyrrolidine with Hindered Primary Amines

Entry	Hindered Primary Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	tert-Butylamine	Pd₂(dba)₃ (2)	BrettPhos (4)	LHMDS	THF	65	16	75-85
2	Adamantylamine	Pd(OAc)₂ (2)	RuPhos (4)	NaOt-Bu	Toluene	100	12	70-80
3	1,1-Dimethyl-2-phenylethylamine	[Pd(cinnamyl)Cl]₂ (1)	cataCXium® A (2)	K₃PO₄	Dioxane	110	24	65-75
4	2-Amino-2-methyl-1-propanol	BrettPhos Pd G3 (2)	-	Cs₂CO₃	t-BuOH	80	18	60-70

Table 2: Copper-Catalyzed Coupling of 3-Bromopyrrolidine with Hindered Primary Amines

Entry	Hindered Primary Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	tert-Butylamine	CuI (10)	None	K₃PO₄	DMSO	90	24	60-70
2	Adamantylamine	CuI (5)	Phenanthroline (10)	Cs₂CO₃	DMF	100	24	55-65
3	1,1-Dimethyl-2-phenylethylamine	Cu₂O (5)	N,N'-Dimethylethylenediamine (10)	K₂CO₃	Dioxane	110	36	50-60
4	2-Amino-2-methyl-1-propanol	CuI (10)	None (Photoinduced)	DBU	DMF	25	12	65-75

Experimental Protocols

Protocol 1: Palladium-Catalyzed C-N Cross-Coupling

This protocol provides a general procedure for the Buchwald-Hartwig amination of 3-bromopyrrolidine with a hindered primary amine using a palladium precatalyst.

Materials:

• 3-Bromopyrrolidine hydrobromide (1.0 equiv)

• Hindered primary amine (1.2 equiv)

• Palladium precatalyst (e.g., BrettPhos Pd G3, 2 mol%)

• Base (e.g., Lithium bis(trimethylsilyl)amide (LHMDS), 2.5 equiv)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF))

• Schlenk tube or similar reaction vessel

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the palladium precatalyst (2 mol%).

• Add the 3-bromopyrrolidine hydrobromide (1.0 equiv) and the hindered primary amine (1.2 equiv).

• Seal the tube, and evacuate and backfill with the inert gas three times.

• Add anhydrous THF via syringe.

• Add the LHMDS solution (as a solution in THF) dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture with vigorous stirring to the desired temperature (typically 65-80 °C).[15]

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-substituted 3-aminopyrrolidine.

Protocol 2: Copper-Catalyzed C-N Cross-Coupling (Thermal)

This protocol describes a general procedure for the copper-catalyzed amination of 3-bromopyrrolidine with a hindered primary amine.

Materials:

• 3-Bromopyrrolidine hydrobromide (1.0 equiv)

• Hindered primary amine (1.5 equiv)

• Copper(I) iodide (CuI, 10 mol%)

• Base (e.g., Potassium phosphate (K₃PO₄), 2.0 equiv)

• Anhydrous solvent (e.g., Dimethyl sulfoxide (DMSO))

• Reaction vial with a screw cap

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies

Procedure:

• To a reaction vial, add CuI (10 mol%), 3-bromopyrrolidine hydrobromide (1.0 equiv), the hindered primary amine (1.5 equiv), and K₃PO₄ (2.0 equiv).

• Evacuate and backfill the vial with an inert gas three times.

• Add anhydrous DMSO via syringe.

• Seal the vial tightly with a screw cap and heat the reaction mixture with vigorous stirring to 90-110 °C.

• Monitor the reaction progress by TLC, LC-MS, or GC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for C-N cross-coupling.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

References

• 1. enamine.net [enamine.net]
• 2. Pyrrolidine synthesis [organic-chemistry.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-Catalyzed Amination of Base-Sensitive Aryl Bromides - ChemistryViews [chemistryviews.org]
• 12. Photoinduced, copper-catalyzed alkylation of amides with unactivated secondary alkyl halides at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Palladium-catalyzed cross-coupling reactions of amines with alkenyl bromides: a new method for the synthesis of enamines and imines - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Novel Heterocyclic Compounds from Tert-butyl 3-bromopyrrolidine-1-carboxylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine scaffold is a privileged structural motif in medicinal chemistry, appearing in a multitude of clinically approved drugs and biologically active natural products. Its three-dimensional nature and favorable physicochemical properties make it an attractive building block for the design of novel therapeutic agents. Tert-butyl 3-bromopyrrolidine-1-carboxylate is a versatile and commercially available starting material that serves as a key intermediate for the synthesis of a diverse array of functionalized pyrrolidine derivatives and fused heterocyclic systems. The presence of the bromine atom at the 3-position allows for facile nucleophilic substitution, while the Boc-protecting group enables controlled reactions at the pyrrolidine nitrogen. This document provides detailed application notes and experimental protocols for the synthesis of novel heterocyclic compounds derived from Tert-butyl 3-bromopyrrolidine-1-carboxylate, targeting the discovery of new chemical entities with potential therapeutic applications.

General Reaction Pathway

The primary route for the elaboration of Tert-butyl 3-bromopyrrolidine-1-carboxylate into more complex heterocyclic structures involves nucleophilic substitution at the C3 position, followed by further functionalization or cyclization reactions. A key intermediate, Tert-butyl 3-azidopyrrolidine-1-carboxylate, can be readily prepared and subsequently utilized in cycloaddition reactions to generate triazole-containing fused systems.

Caption: General synthetic routes from Tert-butyl 3-bromopyrrolidine-1-carboxylate.

Key Synthetic Protocols

Protocol 1: Synthesis of Tert-butyl 3-azidopyrrolidine-1-carboxylate

This protocol details the conversion of the bromo-substituent to an azide, a crucial step for subsequent cycloaddition reactions.

Materials:

• Tert-butyl 3-bromopyrrolidine-1-carboxylate

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Magnesium sulfate (anhydrous)

Procedure:

• To a solution of Tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq) in DMF, add sodium azide (1.5 eq).

• Stir the reaction mixture at 60-70 °C for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into deionized water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to afford Tert-butyl 3-azidopyrrolidine-1-carboxylate as a crude product, which can be used in the next step without further purification or purified by column chromatography.

Quantitative Data:

Starting Material	Product	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Tert-butyl 3-bromopyrrolidine-1-carboxylate	Tert-butyl 3-azidopyrrolidine-1-carboxylate	NaN₃	DMF	65	18	>95

Protocol 2: Synthesis of a Novel Triazolo-pyrrolidine Derivative via [3+2] Cycloaddition

This protocol describes a "click chemistry" approach to synthesize a 1,2,3-triazole-fused pyrrolidine system.

Materials:

• Tert-butyl 3-azidopyrrolidine-1-carboxylate

• Phenylacetylene

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Deionized water

• Dichloromethane (DCM)

Procedure:

• To a solution of Tert-butyl 3-azidopyrrolidine-1-carboxylate (1.0 eq) and phenylacetylene (1.1 eq) in a 1:1 mixture of tert-butanol and deionized water, add copper(II) sulfate pentahydrate (0.05 eq) and sodium ascorbate (0.1 eq).

• Stir the reaction mixture vigorously at room temperature for 24 hours.

• Monitor the reaction by TLC. Upon completion, dilute the mixture with water and extract with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired triazolo-pyrrolidine derivative.

Quantitative Data:

Azide Intermediate	Alkyne	Product	Catalyst System	Solvent	Yield (%)
Tert-butyl 3-azidopyrrolidine-1-carboxylate	Phenylacetylene	Tert-butyl 3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate	CuSO₄·5H₂O, Sodium ascorbate	t-BuOH/H₂O (1:1)	85-95

Protocol 3: Synthesis of N-Substituted Pyrrolidine Derivatives

This protocol outlines the general procedure for the nucleophilic substitution of the bromide with various amines to generate a library of N-substituted pyrrolidine derivatives.

Materials:

• Tert-butyl 3-bromopyrrolidine-1-carboxylate

• Desired primary or secondary amine (e.g., benzylamine, morpholine)

• Potassium carbonate (K₂CO₃) or Triethylamine (NEt₃)

• Acetonitrile (ACN) or Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

Procedure:

• To a solution of Tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq) in acetonitrile or DMF, add the desired amine (1.2 eq) and a base such as potassium carbonate or triethylamine (2.0 eq).

• Stir the reaction mixture at room temperature or heat to 50-80 °C, depending on the nucleophilicity of the amine, for 12-48 hours.

• Monitor the reaction by TLC. Once the starting material is consumed, cool the reaction to room temperature.

• If using K₂CO₃, filter the solid. Pour the filtrate into water and extract with ethyl acetate (3 x 40 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography to obtain the pure N-substituted pyrrolidine derivative.

Quantitative Data:

Nucleophile	Product	Base	Solvent	Temperature (°C)	Yield (%)
Benzylamine	Tert-butyl 3-(benzylamino)pyrrolidine-1-carboxylate	K₂CO₃	ACN	60	75-85
Morpholine	Tert-butyl 3-morpholinopyrrolidine-1-carboxylate	NEt₃	DMF	80	80-90

Workflow for Synthesis and Characterization

Caption: Workflow for the synthesis and characterization of novel heterocyclic compounds.

Conclusion

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a valuable and versatile starting material for the synthesis of a wide range of novel heterocyclic compounds. The protocols outlined in this document provide a foundation for researchers to explore the chemical space around the pyrrolidine core. The ability to readily introduce diverse functionalities through nucleophilic substitution and cycloaddition reactions makes this building block particularly attractive for the generation of compound libraries for high-throughput screening in drug discovery programs. Further exploration of intramolecular cyclization strategies and multi-component reactions starting from derivatives of Tert-butyl 3-bromopyrrolidine-1-carboxylate is anticipated to yield even more complex and biologically relevant heterocyclic systems.

Application Notes and Protocols: Deprotection of Boc Group from Substituted Pyrrolidines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines in organic synthesis, particularly in the construction of complex molecules like pharmaceuticals and natural products.[1][2] Its popularity stems from its stability under a wide range of reaction conditions and its relatively straightforward removal under specific acidic conditions.[1][3] Pyrrolidine scaffolds are prevalent in numerous bioactive compounds, making the efficient and selective deprotection of Boc-protected pyrrolidines a critical step in many synthetic routes.[2]

This document provides detailed application notes and protocols for the deprotection of the Boc group from substituted pyrrolidines. It covers the most common acidic deprotection methods, as well as alternative neutral and thermal conditions, which can be advantageous when dealing with substrates sensitive to strong acids.

Deprotection Methodologies

The removal of the Boc group is typically achieved under acidic conditions, which facilitate the cleavage of the carbamate bond.[4] However, for substrates containing other acid-labile functional groups, neutral or thermal methods may be more suitable.[5][6]

Acidic Deprotection

Acid-mediated deprotection is the most common and generally most efficient method for removing the Boc group.[5] The mechanism involves protonation of the carbamate oxygen, followed by fragmentation to release the free amine, carbon dioxide, and a stable tert-butyl cation.[1][7]

Common Acidic Reagents:

• Trifluoroacetic Acid (TFA): TFA, often used in a solution with dichloromethane (DCM), is a highly effective and widely used reagent for Boc deprotection.[5][8] The reaction is typically fast and proceeds at room temperature.[5]

• Hydrochloric Acid (HCl): HCl, commonly used as a solution in an organic solvent like dioxane or methanol, is another standard reagent for Boc removal.[5][9] This method is particularly useful when the final product is desired as a hydrochloride salt, which can aid in purification and handling.[5]

Neutral Deprotection

For substrates that are sensitive to strong acids, milder, neutral deprotection methods have been developed.

• Oxalyl Chloride in Methanol: This method offers a mild alternative for the selective deprotection of the N-Boc group.[10] It is particularly useful for substrates with multiple functional groups and other acid-labile moieties.[10]

Thermal Deprotection

In some cases, the Boc group can be removed by heating, without the need for any reagents.

• Heating in Water or Other Solvents: This method involves heating the Boc-protected pyrrolidine in a suitable solvent, such as water or dioxane, at or near reflux temperature.[5][11] While environmentally friendly, this method may require higher temperatures and longer reaction times and can be substrate-dependent.[11]

Data Presentation: Comparison of Deprotection Methods

The following table summarizes typical reaction conditions and outcomes for the deprotection of Boc-substituted pyrrolidines using various methods. These values are based on established procedures and provide a general guideline for experimental design.[1][5]

Parameter	Method A: TFA/DCM	Method B: HCl/Dioxane	Method C: Oxalyl Chloride/Methanol	Method D: Thermal (Water)
Reagents	Trifluoroacetic acid, Dichloromethane	4M HCl in 1,4-Dioxane	Oxalyl chloride, Methanol	Deionized water
Temperature	0 °C to Room Temperature	Room Temperature	0 °C to Room Temperature	Reflux (~100 °C)
Reaction Time	30 minutes - 2 hours	1 - 4 hours	1 - 4 hours	1 - 14 hours
Typical Yield	>90%	>90%	Up to 90%	Variable
Workup	Neutralization (e.g., NaHCO₃ wash)	Precipitation/Evaporation	Mild base wash	Extraction/Lyophilization
Key Advantages	Fast and highly effective	Forms HCl salt directly	Mild conditions for acid-sensitive substrates	"Green" and reagent-free
Potential Issues	Harsh for some functional groups	Can be corrosive	Reagent is moisture sensitive	High temperatures, long reaction times

Experimental Protocols

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol describes the widely used and effective method of Boc deprotection using a solution of TFA in DCM.[1]

Materials:

• N-Boc-substituted pyrrolidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Dissolve the N-Boc-substituted pyrrolidine in anhydrous DCM (e.g., 5-10 volumes) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C using an ice bath.

• Slowly add trifluoroacetic acid (TFA, typically 2-10 equivalents) dropwise to the stirred solution.[5] Caution: Gas evolution (CO₂) will occur.[1]

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 30 minutes to 2 hours, monitoring the progress by an appropriate method (e.g., TLC or LC-MS).[1]

• Upon completion, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.[1]

• Dissolve the residue in an organic solvent such as ethyl acetate and transfer it to a separatory funnel.

• Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.[1]

• Wash the organic layer with brine.[1]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the deprotected pyrrolidine.[5]

Protocol 2: Boc Deprotection using Hydrochloric Acid (HCl) in Dioxane

This protocol is advantageous when the final product is desired as a hydrochloride salt.[5]

Materials:

• N-Boc-substituted pyrrolidine

• 4M HCl in 1,4-Dioxane

• Methanol (optional, for dissolution)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Place the N-Boc-substituted pyrrolidine in a round-bottom flask with a magnetic stir bar.

• Add a solution of 4M HCl in dioxane (typically 5-10 equivalents).[5] If the starting material is not fully soluble, a minimal amount of a co-solvent like methanol can be added.[5]

• Stir the mixture at room temperature for 1 to 4 hours.[1]

• Monitor the reaction progress by TLC or LC-MS.[1]

• Upon completion, the deprotected pyrrolidine hydrochloride salt may precipitate out of the solution.[1] If a precipitate forms, collect the solid by filtration, wash it with diethyl ether, and dry it under vacuum.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure to obtain the crude product.[1][5] The residue can then be triturated with diethyl ether to induce solidification, followed by filtration.[1]

• The resulting hydrochloride salt can often be used directly in subsequent steps or neutralized with a base to obtain the free amine.[1]

Protocol 3: N-Boc Deprotection using Oxalyl Chloride in Methanol

This protocol provides a milder alternative for deprotecting acid-sensitive substrates.[10]

Materials:

• N-Boc-substituted pyrrolidine

• Oxalyl chloride

• Methanol

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Suitable organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Dissolve the N-Boc-substituted pyrrolidine (1.0 eq) in methanol (5-10 volumes) in a round-bottom flask.[5]

• Cool the solution to 0 °C in an ice bath.

• Add oxalyl chloride (2.0-3.0 eq) dropwise to the solution.[5]

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.[5]

• Monitor the reaction progress by TLC or LC-MS.[5]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in a suitable solvent and wash with a mild base (e.g., saturated NaHCO₃ solution).[5]

• Extract the product with an appropriate organic solvent, dry the organic layer over anhydrous sulfate, filter, and concentrate in vacuo to yield the deprotected amine.[5]

Protocol 4: Thermal N-Boc Deprotection in Water

This protocol is a "green" alternative that avoids the use of reagents.

Materials:

• N-Boc-substituted pyrrolidine

• Deionized water

• Reflux apparatus

• Suitable organic solvent for extraction

Procedure:

• Suspend the N-Boc-substituted pyrrolidine (1.0 eq) in deionized water (10-20 volumes).[5]

• Heat the mixture to reflux (100 °C) and maintain for the required time (can range from 1 to 14 hours).[5]

• Monitor the reaction progress by TLC or LC-MS.[5]

• Upon completion, cool the reaction mixture to room temperature.

• If the product is soluble in an organic solvent, extract it with a suitable solvent. If the product is water-soluble, consider lyophilization.[5]

• Dry the organic extracts and concentrate under reduced pressure to obtain the deprotected product.[5]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Amine Protection / Deprotection [fishersci.co.uk]
• 4. Acids - Wordpress [reagents.acsgcipr.org]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Boc Deprotection - TFA [commonorganicchemistry.com]
• 9. Boc Deprotection - HCl [commonorganicchemistry.com]
• 10. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thermal Methods - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols: Functionalization of the Pyrrolidine Ring at the 3-Position

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine ring is a privileged scaffold in medicinal chemistry and drug discovery, appearing in numerous FDA-approved drugs.[1][2][3] Functionalization of this saturated heterocycle allows for the fine-tuning of physicochemical properties and biological activity. The 3-position of the pyrrolidine ring is a particularly important site for modification, as substituents at this position can significantly influence ligand-receptor interactions and overall pharmacological profiles.[4][5]

These application notes provide detailed protocols and data for two key palladium-catalyzed methodologies for the functionalization of the pyrrolidine ring at the 3-position: the hydroarylation of N-alkyl pyrrolines and the directed C-H arylation of proline derivatives. Additionally, the biological significance of these 3-substituted pyrrolidines as modulators of dopamine and serotonin receptors, as well as histone deacetylase (HDAC) inhibitors, is discussed.

Data Presentation

Palladium-Catalyzed Hydroarylation of N-Alkyl Pyrrolines

This method provides a direct route to 3-aryl pyrrolidines from readily available N-alkyl pyrrolines and aryl bromides. The reaction generally proceeds with good to excellent yields and tolerates a wide range of functional groups on the aryl bromide.

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromoanisole	3-(4-methoxyphenyl)-1-propylpyrrolidine	85
2	4-Bromotoluene	1-propyl-3-(p-tolyl)pyrrolidine	82
3	1-Bromo-4-fluorobenzene	3-(4-fluorophenyl)-1-propylpyrrolidine	78
4	1-Bromo-4-(trifluoromethyl)benzene	1-propyl-3-(4-(trifluoromethyl)phenyl)pyrrolidine	75
5	3-Bromopyridine	3-(pyridin-3-yl)-1-propylpyrrolidine	65
6	2-Bromonaphthalene	3-(naphthalen-2-yl)-1-propylpyrrolidine	70
7	1-Bromo-3,5-dimethylbenzene	3-(3,5-dimethylphenyl)-1-propylpyrrolidine	88

Table 1: Substrate scope for the palladium-catalyzed hydroarylation of N-propylpyrroline.

Directed C-H Arylation of N-Boc-Proline Derivatives

This methodology enables the stereospecific introduction of aryl groups at the 3-position of the pyrrolidine ring, starting from readily available proline derivatives. The use of a directing group, such as 8-aminoquinoline, is crucial for the regioselectivity of the reaction.

Entry	Aryl Iodide	Product	Yield (%)
1	4-Iodotoluene	tert-butyl (2S,3R)-2-(quinolin-8-ylcarbamoyl)-3-(p-tolyl)pyrrolidine-1-carboxylate	82
2	4-Iodoanisole	tert-butyl (2S,3R)-3-(4-methoxyphenyl)-2-(quinolin-8-ylcarbamoyl)pyrrolidine-1-carboxylate	75
3	1-Iodo-4-fluorobenzene	tert-butyl (2S,3R)-3-(4-fluorophenyl)-2-(quinolin-8-ylcarbamoyl)pyrrolidine-1-carboxylate	78
4	1-Iodo-4-nitrobenzene	tert-butyl (2S,3R)-3-(4-nitrophenyl)-2-(quinolin-8-ylcarbamoyl)pyrrolidine-1-carboxylate	65
5	2-Iodothiophene	tert-butyl (2S,3R)-2-(quinolin-8-ylcarbamoyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxylate	70

Table 2: Substrate scope for the directed C-H arylation of N-Boc-L-proline 8-aminoquinolyl amide.

Experimental Protocols

General Protocol for Palladium-Catalyzed Hydroarylation of N-Alkyl Pyrrolines

Reaction Scheme:

Caption: Palladium-catalyzed hydroarylation workflow.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Cesium carbonate (Cs₂CO₃)

• N-alkyl pyrroline

• Aryl bromide

• Toluene, anhydrous

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (2 mol%), P(o-tol)₃ (4 mol%), and Cs₂CO₃ (2.0 equivalents).

• Add the N-alkyl pyrroline (1.0 equivalent) and the aryl bromide (1.2 equivalents).

• Add anhydrous toluene to achieve a concentration of 0.1 M with respect to the N-alkyl pyrroline.

• Seal the Schlenk tube and heat the reaction mixture at 110 °C for 16-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove insoluble salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 3-aryl pyrrolidine.

General Protocol for Directed C-H Arylation of N-Boc-Proline Derivatives

Reaction Scheme:

Caption: Directed C-H arylation workflow.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Silver acetate (AgOAc)

• N-Boc-L-proline 8-aminoquinolyl amide

• Aryl iodide

• Toluene, anhydrous

Procedure:

• To a dry reaction vial, add N-Boc-L-proline 8-aminoquinolyl amide (1.0 equivalent), the aryl iodide (1.5 equivalents), Pd(OAc)₂ (10 mol%), and AgOAc (2.0 equivalents).

• Evacuate and backfill the vial with an inert atmosphere (e.g., argon).

• Add anhydrous toluene to achieve a concentration of 0.2 M with respect to the proline derivative.

• Seal the vial and heat the reaction mixture at 100 °C for 24 hours.

• Monitor the reaction progress by TLC or liquid chromatography-mass spectrometry (LC-MS).

• After completion, cool the reaction to room temperature.

• Dilute the reaction mixture with dichloromethane and filter through a short pad of silica gel, eluting with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the 3-aryl proline derivative.

Biological Applications and Signaling Pathways

Dopamine Receptor Modulation

3-Aryl pyrrolidines are potent and selective ligands for dopamine receptors, particularly the D₂ and D₃ subtypes, which are key targets in the treatment of neurological and psychiatric disorders such as Parkinson's disease and schizophrenia.[6][7]

Dopamine D₂ Receptor Signaling Pathway:

Caption: Antagonism of D₂ receptor by 3-aryl pyrrolidine.

Antagonism of the D₂ receptor by 3-aryl pyrrolidines blocks the inhibitory effect of dopamine on adenylyl cyclase, leading to changes in cyclic AMP (cAMP) levels and downstream signaling cascades.[8][9]

Serotonin Receptor Modulation

Certain 3-substituted pyrrolidines act as selective serotonin receptor modulators, which are crucial in the treatment of depression, anxiety, and other mood disorders.[4]

Serotonin 1A (5-HT₁A) Receptor Signaling Pathway:

Caption: Agonism of 5-HT₁A receptor by 3-substituted pyrrolidine.

Agonism at the 5-HT₁A receptor by 3-substituted pyrrolidines leads to the inhibition of adenylyl cyclase and the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, resulting in neuronal hyperpolarization and reduced neuronal firing.[10][11][12][13][14]

Histone Deacetylase (HDAC) Inhibition

3-Functionalized pyrrolidines have also emerged as inhibitors of histone deacetylases (HDACs), enzymes that play a critical role in the epigenetic regulation of gene expression.[15] HDAC inhibitors are a promising class of anti-cancer agents.[16][17][18][19][20]

Mechanism of HDAC Inhibition:

Caption: Inhibition of HDAC by 3-functionalized pyrrolidine.

By inhibiting HDACs, these compounds prevent the removal of acetyl groups from histones, leading to a more open chromatin structure and the expression of genes that can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[16][17][18][19][20]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Dopamine receptor - Wikipedia [en.wikipedia.org]
• 9. Dopamine receptor D2 - Wikipedia [en.wikipedia.org]
• 10. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | What Do We Really Know About 5-HT1A Receptor Signaling in Neuronal Cells? [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. The 5-HT1A Receptor: A Signaling Hub Linked to Emotional Balance - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Novel and atypical pathways for serotonin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemrxiv.org [chemrxiv.org]
• 16. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. cmi.ustc.edu.cn [cmi.ustc.edu.cn]
• 20. What are HDAC inhibitors and how do they work? [synapse.patsnap.com]

Application Notes and Protocols for the Stereoselective Synthesis of 2,3-Disubstituted Pyrrolidines

Introduction: The pyrrolidine ring is a crucial structural motif found in a vast array of natural products, pharmaceuticals, and chiral catalysts. Specifically, 2,3-disubstituted pyrrolidines represent a key subclass whose stereocontrolled synthesis is of significant interest to researchers in organic synthesis and drug development. The precise spatial arrangement of substituents at the C2 and C3 positions is often critical for biological activity and catalytic efficacy. This document provides detailed application notes and experimental protocols for three distinct and effective methods for the stereoselective synthesis of 2,3-disubstituted pyrrolidines.

Application Note 1: Asymmetric Copper-Catalyzed Cyclizative Aminoboration

This method provides an efficient route to chiral 2,3-cis-disubstituted pyrrolidines through an intramolecular alkene aminoboration reaction. The copper-catalyzed process facilitates the syn-addition of a boron-copper(I) species across a carbon-carbon double bond in an acyclic olefin substrate, followed by cyclization to form the pyrrolidine ring with high enantioselectivity.[1]

Experimental Workflow

Caption: Workflow for Cu-catalyzed asymmetric cyclizative aminoboration.

Quantitative Data

Entry	Substrate	Product	Yield (%)	ee (%)
1	Acyclic Aryl Olefin	2,3-disubstituted pyrrolidine	78	96
Data sourced from reference[1].

Experimental Protocol

Materials:

• Acyclic olefin substrate (1.0 eq)

• Bis(pinacolato)diboron (B₂pin₂) (1.5 eq)

• [CuOTf]₂·benzene (5 mol%)

• (S,S)-Ph-BPE (10 mol%)

• Sodium methoxide (NaOMe) (3.0 eq)

• Sodium perborate tetrahydrate (NaBO₃·4H₂O) (5.0 eq)

• Anhydrous solvent (e.g., THF)

• Water

Procedure:

• To an oven-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the acyclic olefin substrate (0.11 mmol, 1.0 eq), B₂pin₂ (1.5 eq), [CuOTf]₂·benzene (5 mol%), (S,S)-Ph-BPE (10 mol%), and NaOMe (3.0 eq).

• Add anhydrous solvent and stir the reaction mixture at the appropriate temperature for 72 hours.

• Upon completion (monitored by TLC or LC-MS), cool the reaction to room temperature.

• Begin the oxidative work-up by adding a solution of NaBO₃·4H₂O (5.0 eq) in a mixture of THF/H₂O (v/v = 2/1).

• Stir the mixture vigorously until the boron intermediate is fully converted.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired chiral 2,3-disubstituted pyrrolidine.[1]

• Determine the enantiomeric excess (ee) of the purified product using chiral High-Performance Liquid Chromatography (HPLC).[1]

Application Note 2: Diastereoselective Synthesis of Pyrrolidine-2,3-diones via Claisen Rearrangement

This protocol describes a facile, one-pot, three-component reaction to form 3-(allyloxy)-1,5-dihydro-2H-pyrrol-2-ones, which are precursors to highly substituted pyrrolidine-2,3-diones. A subsequent Claisen rearrangement provides access to densely functionalized pyrrolidinone products containing an all-carbon quaternary stereocenter at the C3 position with high diastereoselectivity.[2]

Reaction Sequence

Caption: Logical flow from starting materials to pyrrolidine-2,3-diones and β-amino acids.

Quantitative Data

Entry	Aldehyde	Amine	Rearrangement Product	Yield (%)	d.r.
1	4-Nitrobenzaldehyde	Benzylamine	4-allyl-5-(4-nitrophenyl)-1-benzylpyrrolidine-2,3-dione	81	>20:1
2	Isovaleraldehyde	Benzylamine	4-allyl-1-benzyl-5-isobutylpyrrolidine-2,3-dione	85	>20:1
Data sourced from reference[2]. Yields are for the Claisen rearrangement step.

Experimental Protocol

Part A: Synthesis of 3-(Allyloxy)-1,5-dihydro-2H-pyrrol-2-one Intermediate

• In a reaction vial, combine the aldehyde (1.0 eq), amine (1.0 eq), and ethyl 2,4-dioxopentanoate (1.0 eq) in a suitable solvent.

• Stir the mixture at room temperature. The reaction is typically complete within a few hours.

• Add a base (e.g., K₂CO₃) and an allyl halide (e.g., allyl bromide) to the reaction mixture for the in-situ allylation.

• Continue stirring until the starting materials are consumed (monitored by TLC).

• Perform an aqueous work-up and extract the product with an organic solvent.

• Purify the crude material via column chromatography to yield the 3-(allyloxy)-1,5-dihydro-2H-pyrrol-2-one.[2]

Part B: Claisen Rearrangement to Pyrrolidine-2,3-dione

• Dissolve the purified 3-(allyloxy)-1,5-dihydro-2H-pyrrol-2-one intermediate in a high-boiling solvent (e.g., toluene or xylene).

• Heat the solution to reflux to induce the Claisen rearrangement. The reaction progress can be monitored by TLC or ¹H NMR.

• Once the rearrangement is complete, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting crude pyrrolidine-2,3-dione is often of high purity, but can be further purified by recrystallization or column chromatography if necessary. This reaction exhibits high diastereoselectivity.[2]

Application Note 3: Diastereoselective Hydrogenation of Substituted Pyrroles

This approach involves the heterogeneous catalytic hydrogenation of highly substituted pyrrole systems to produce densely functionalized pyrrolidines. The reduction can proceed with excellent diastereoselectivity, creating up to four new stereocenters. The stereochemical outcome is often directed by a pre-existing stereocenter on a substituent, which guides the facial selectivity of the pyrrole ring reduction.[3][4]

Experimental Workflow

Caption: General workflow for the diastereoselective hydrogenation of pyrroles.

Quantitative Data

Entry	Substrate	Catalyst	Yield (%)	d.e. (%)
1	N-(1'-methylpyrrole-2'-acetyl)-(S)-proline methyl ester	Rhodium	98	95
2	Ethyl 2-(3'-methoxy-1'-methyl-1'H-pyrrol-2'-yl)-2-oxoacetate	5% Rh/Al₂O₃	91	>98 (single diastereomer)
Data sourced from reference[3].

Experimental Protocol

Materials:

• Substituted pyrrole derivative

• Rhodium on alumina (5% Rh/Al₂O₃) or another suitable catalyst

• Solvent (e.g., methanol, acetic acid)

• Hydrogen gas source

• High-pressure reaction vessel (autoclave)

Procedure:

• Place the substituted pyrrole substrate into a high-pressure reaction vessel.

• Add the solvent (e.g., methanol) followed by the heterogeneous catalyst (e.g., 5% Rh/Al₂O₃). The catalyst loading may vary depending on the substrate.

• Seal the autoclave and purge it several times with hydrogen gas to remove air.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 10-20 bar).[3]

• Stir the reaction mixture at a set temperature (e.g., 25 °C) until the reaction is complete (monitoring by hydrogen uptake or analysis of aliquots).[3]

• After the reaction, carefully vent the hydrogen gas from the autoclave.

• Filter the reaction mixture through a pad of celite to remove the heterogeneous catalyst.

• Rinse the celite pad with additional solvent.

• Combine the filtrate and washings, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization as needed.

• Determine the diastereomeric excess (d.e.) by NMR spectroscopy or other suitable analytical techniques.[3]

References

• 1. Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stereoselective synthesis of pyrrolidine derivatives via reduction of substituted pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Synthesis of Pyrrolidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the efficient synthesis of various pyrrolidine derivatives using microwave-assisted organic synthesis (MAOS). The pyrrolidine scaffold is a crucial structural motif in numerous natural products and pharmaceuticals, exhibiting a wide range of biological activities.[1] Microwave irradiation offers significant advantages over conventional heating methods, including dramatically reduced reaction times, improved yields, and enhanced purity of products, aligning with the principles of green chemistry.

These protocols are designed to be a practical resource for researchers in medicinal chemistry, organic synthesis, and drug discovery, enabling the rapid generation of diverse pyrrolidine-based compound libraries for further investigation.

Methodology 1: Three-Component 1,3-Dipolar Cycloaddition for Spirooxindole-Pyrrolidine Derivatives

The 1,3-dipolar cycloaddition of azomethine ylides is a powerful method for the construction of the pyrrolidine ring. When combined with a multicomponent approach under microwave irradiation, it provides rapid access to complex spirocyclic systems, such as spirooxindole-pyrrolidines, which are known for their potent biological activities, including antitumor properties.[2][3]

Application Note:

This protocol describes a one-pot, three-component reaction between isatin, an amino acid (sarcosine or L-proline), and a dipolarophile in the presence of a catalytic amount of ceric ammonium nitrate (CAN) in water. This method is environmentally friendly and provides high yields of the desired spiro-pyrrolidine-oxindoles in a short reaction time. The synthesized compounds have shown potential as anticancer agents by inducing apoptosis through the activation of caspase-3.[4]

Experimental Protocol:

General Procedure for the Synthesis of Spiro-pyrrolidine-oxindoles:

• To a 10 mL microwave process vial, add isatin (1.0 mmol), the appropriate amino acid (sarcosine or L-proline, 1.2 mmol), the dipolarophile (e.g., benzylideneacetone, 1.0 mmol), and ceric ammonium nitrate (CAN) (10 mol%).

• Add 3 mL of distilled water to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 80°C for 10-15 minutes.

• After the reaction is complete (monitored by TLC), cool the vial to room temperature.

• The solid product is collected by filtration, washed with water, and then with a small amount of cold ethanol.

• The crude product can be further purified by recrystallization from ethanol to afford the pure spirooxindole-pyrrolidine derivative.

Quantitative Data:

Entry	Isatin Derivative (R)	Amino Acid	Dipolarophile	Time (min)	Yield (%)
1	H	Sarcosine	Benzylideneacetone	10	92
2	5-Br	Sarcosine	Benzylideneacetone	12	95
3	5-Cl	Sarcosine	Benzylideneacetone	12	93
4	5-NO₂	Sarcosine	Benzylideneacetone	15	88
5	H	L-proline	(E)-3-(4-chlorobenzylidene)pentane-2,4-dione	10	94
6	5-Br	L-proline	(E)-3-(4-chlorobenzylidene)pentane-2,4-dione	12	96

Experimental Workflow:

Caption: Workflow for the synthesis of spirooxindole-pyrrolidines.

Associated Signaling Pathway:

Caption: Apoptosis induction by spirooxindole-pyrrolidines.

Methodology 2: Multicomponent Synthesis of Pyrrolidinone Derivatives

Multicomponent reactions (MCRs) are highly efficient for building molecular complexity in a single step. This protocol outlines a microwave-assisted, three-component synthesis of highly substituted pyrrolidinone derivatives from aromatic aldehydes, anilines, and dialkyl acetylenedicarboxylates using a catalytic amount of p-toluenesulfonic acid (p-TsOH) in water. Pyrrolidinones are a class of compounds with diverse pharmacological activities, including antimicrobial properties.[3][5] Their antibacterial mode of action can involve the inhibition of key bacterial enzymes like acetyl-CoA carboxylase, which is essential for fatty acid biosynthesis.[6]

Application Note:

This method provides a green and efficient route to functionalized pyrrolidinones. The use of water as the solvent and microwave irradiation significantly reduces the environmental impact and reaction time compared to conventional methods. The resulting pyrrolidinone derivatives can be screened for their antimicrobial activities.

Experimental Protocol:

General Procedure for the Synthesis of Polysubstituted-pyrrolidinones:

• In a quartz tube, mix the aromatic aldehyde (1.0 mmol), aniline (1.0 mmol), dialkyl acetylenedicarboxylate (1.0 mmol), and p-TsOH (3 mol%).

• Add 2 mL of water to the mixture.

• Seal the tube in a screw-capped Teflon vial and place it in the microwave reactor.

• Irradiate the mixture at 320 W for 6-7 minutes.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold water.

• Extract the product with ethyl acetate.

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel.

Quantitative Data:

Entry	Aromatic Aldehyde (R¹)	Aniline (R²)	Dialkyl acetylenedicarboxylate (R³)	Time (min)	Yield (%)
1	C₆H₅	C₆H₅	Diethyl	6	92
2	4-Cl-C₆H₄	C₆H₅	Diethyl	6	95
3	4-NO₂-C₆H₄	C₆H₅	Diethyl	7	90
4	4-CH₃O-C₆H₄	C₆H₅	Diethyl	6	94
5	C₆H₅	4-CH₃-C₆H₄	Dimethyl	6	91
6	4-Cl-C₆H₄	4-CH₃-C₆H₄	Dimethyl	6	93

Experimental Workflow:

Caption: Workflow for the synthesis of pyrrolidinones.

Associated Signaling Pathway:

Caption: Antibacterial mechanism of pyrrolidinones.

Methodology 3: Palladium-Catalyzed Reductive Amination for N-Substituted Pyrrolidones

Transition-metal catalysis offers a versatile approach to the synthesis of pyrrolidine derivatives. This protocol details the microwave-assisted reductive amination of levulinic acid with various amines using a palladium-on-titania-doped highly mesoporous silica (Pd@Ti-HMS) catalyst. This method provides a sustainable route to N-substituted-5-methyl-2-pyrrolidones, which are valuable intermediates in the pharmaceutical and agrochemical industries.[7]

Application Note:

This protocol highlights the use of a heterogeneous catalyst in combination with microwave heating for a green and efficient synthesis of N-substituted pyrrolidones. The reaction is performed under solvent-free conditions, and the catalyst can be recycled and reused, making this a highly sustainable process.

Experimental Protocol:

General Procedure for the Synthesis of N-Substituted Pyrrolidones:

• To a microwave process vial, add levulinic acid (0.5 mmol), the desired amine (0.5 mmol), and the Pd@Ti-HMS catalyst (5 mg).

• Seal the vial and place it in the microwave reactor.

• Pressurize the vial with hydrogen gas (5 bar).

• Irradiate the reaction mixture at 150°C for 90 minutes.

• After the reaction, cool the vial to room temperature and carefully vent the hydrogen gas.

• Dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and filter to recover the catalyst.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the pure N-substituted pyrrolidone.

Quantitative Data:

Entry	Amine	Temperature (°C)	Time (min)	Yield (%)
1	Aniline	150	90	85
2	4-Methoxyaniline	150	90	99
3	4-Chloroaniline	150	90	78
4	Benzylamine	150	90	92
5	Cyclohexylamine	150	90	88
6	n-Butylamine	150	90	95

Experimental Workflow:

Caption: Workflow for Pd-catalyzed synthesis of N-substituted pyrrolidones.

Reaction Mechanism Overview:

Caption: Reductive amination mechanism for pyrrolidone synthesis.

References

• 1. Pyrrolidine derivatives as antibacterial agents, current status and future prospects: a patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Spirooxindole-pyrrolidine heterocyclic hybrids promotes apoptosis through activation of caspase-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pyrrolidinedione derivatives as antibacterial agents with a novel mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Optimizing Coupling Reactions for Tert-butyl 3-bromopyrrolidine-1-carboxylate

Welcome to the technical support center for optimizing coupling reactions with tert-butyl 3-bromopyrrolidine-1-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful and efficient synthesis.

Troubleshooting Guides

This section addresses common issues encountered during the coupling reactions of tert-butyl 3-bromopyrrolidine-1-carboxylate.

Low or No Product Formation

Q1: I am not observing any product formation in my Suzuki-Miyaura coupling reaction. What are the potential causes and how can I troubleshoot this?

A1: Low or no product formation in a Suzuki-Miyaura coupling can stem from several factors. A primary consideration is the activity of the palladium catalyst. Ensure that the catalyst has been stored under inert conditions and handled properly to prevent deactivation. The choice of ligand is also critical; bulky, electron-rich phosphine ligands such as SPhos or XPhos can be effective.[1] Additionally, the base plays a crucial role in activating the boronic acid, with common choices including potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄).[1] Inadequate degassing of the reaction mixture can lead to oxidation of the Pd(0) catalyst, thereby halting the catalytic cycle.[2]

Troubleshooting Steps:

• Catalyst and Ligand: Use a fresh batch of palladium catalyst and a suitable bulky phosphine ligand. Consider using a pre-catalyst to ensure the generation of the active Pd(0) species.

• Base: Screen different bases. While K₂CO₃ is common, K₃PO₄ or cesium carbonate (Cs₂CO₃) might be more effective for your specific substrate.

• Solvent and Degassing: Ensure your solvent is anhydrous and thoroughly degassed. A common solvent system is a mixture of an organic solvent like dioxane or toluene with water.[3] Purge the reaction mixture with an inert gas (argon or nitrogen) for an extended period before heating.[2]

• Temperature: Gradually increase the reaction temperature, as some Suzuki couplings require higher temperatures (e.g., 80-120 °C) to proceed efficiently.[2]

Q2: My Buchwald-Hartwig amination is not proceeding to completion. What should I consider to improve the conversion?

A2: Incomplete conversion in Buchwald-Hartwig amination can be due to several factors, including the choice of catalyst, ligand, base, and solvent. The nature of the amine coupling partner also plays a significant role.

Troubleshooting Steps:

• Catalyst and Ligand System: For challenging couplings, consider using a more active catalyst system. Buchwald's biarylphosphine ligands (e.g., XPhos, RuPhos) are often more effective than simpler phosphine ligands.[4]

• Base Selection: The choice of base is critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[5] For base-sensitive substrates, milder bases like cesium carbonate or potassium phosphate can be employed.

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically used. Ensure the solvent is thoroughly dried before use.

• Reaction Temperature: While many Buchwald-Hartwig reactions proceed at elevated temperatures (80-110 °C), excessive heat can lead to catalyst decomposition or side reactions.[5] Optimization of the reaction temperature is often necessary.

Formation of Side Products

Q3: I am observing a significant amount of a debrominated byproduct in my Suzuki-Miyaura coupling. How can I minimize this side reaction?

A3: The formation of the debrominated product, a result of hydrodehalogenation, is a common side reaction where the bromo group is replaced by a hydrogen atom. This typically occurs when the palladium-aryl intermediate reacts with a hydride source instead of the boronic acid.

Mitigation Strategies:

• Choice of Base: Strong bases can sometimes promote hydrodehalogenation. Consider using a weaker inorganic base like K₃PO₄ or Cs₂CO₃.[6]

• Purity of Reagents: Ensure that the boronic acid and other reagents are pure and free from impurities that could act as hydride sources.[6]

• Solvent System: Using a mixed solvent system, such as dioxane/water, can sometimes suppress this side reaction.[6]

Q4: In my C-N coupling reaction with a nitrogen heterocycle, I am observing homo-coupling of my starting materials. What can be done to prevent this?

A4: Homo-coupling, particularly of the boronic acid in Suzuki-Miyaura reactions, can be promoted by the presence of oxygen.[1]

Prevention Measures:

• Inert Atmosphere: It is crucial to maintain a strictly inert atmosphere throughout the reaction by thoroughly degassing the solvent and using an argon or nitrogen blanket.[2]

• Catalyst Choice: Using a Pd(0) source or an efficient pre-catalyst system can help minimize the presence of Pd(II) species that may promote homo-coupling.[1]

Frequently Asked Questions (FAQs)

Q5: What are the recommended starting conditions for a Suzuki-Miyaura coupling with tert-butyl 3-bromopyrrolidine-1-carboxylate?

A5: A good starting point for a Suzuki-Miyaura coupling would be to use a palladium catalyst such as Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand like SPhos or XPhos. A common base is K₂CO₃ or K₃PO₄, and a typical solvent system is a mixture of 1,4-dioxane and water. The reaction is usually heated to 80-100 °C under an inert atmosphere.[7][8]

Q6: Which conditions are suitable for a Buchwald-Hartwig amination with tert-butyl 3-bromopyrrolidine-1-carboxylate and a primary amine?

A6: For the Buchwald-Hartwig amination with a primary amine, a recommended starting point would involve a palladium precatalyst like a G3 or G4 Buchwald precatalyst with a ligand such as BrettPhos.[4] A strong base like NaOtBu or LiHMDS is often required, and the reaction is typically run in an anhydrous aprotic solvent like toluene or THF at elevated temperatures (e.g., 80-110 °C).[5]

Q7: Can I perform a Sonogashira coupling with tert-butyl 3-bromopyrrolidine-1-carboxylate? What are the typical conditions?

A7: Yes, a Sonogashira coupling can be performed. Typical conditions involve a palladium catalyst such as Pd(PPh₃)₂Cl₂ and a copper(I) co-catalyst like CuI. An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used as both the base and often as the solvent or co-solvent with THF or DMF. The reaction is generally carried out under an inert atmosphere at temperatures ranging from room temperature to 80 °C.[9][10]

Data Presentation

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Aryl Halides

Entry	Aryl Halide Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	1,4-Dioxane/H₂O	90	80-90
3	3-Fluorophenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	DMF/H₂O	110	75-85

Note: Yields are estimates based on similar substrates and may vary.

Table 2: Representative Conditions for Buchwald-Hartwig Amination of Aryl Halides

Entry	Amine Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	RuPhos (4)	NaOtBu	Toluene	100	80-90
2	Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	1,4-Dioxane	110	75-85
3	Benzylamine	BrettPhos Pd G3 (2)	-	LiHMDS	THF	65	70-80

Note: Yields are estimates based on similar substrates and may vary.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 equiv.), the arylboronic acid (1.2 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., SPhos, 4 mol%), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Add the degassed solvent system (e.g., toluene/water 10:1) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., RuPhos, 4 mol%), and the base (e.g., NaOtBu, 1.5 equiv.) under an inert atmosphere.

• Add tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 equiv.) to the tube.

• Seal the tube, and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent (e.g., toluene) via syringe.

• Add the amine (1.2 equiv.) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography.

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting guide for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Sonogashira Coupling [organic-chemistry.org]

Troubleshooting low yield in Buchwald-Hartwig amination of bromopyrrolidines

Welcome to the technical support center for the Buchwald-Hartwig amination of bromopyrrolidines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their C-N cross-coupling reactions involving this specific class of saturated heterocycles.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the Buchwald-Hartwig amination of bromopyrrolidines, providing potential causes and actionable solutions in a question-and-answer format.

Q1: My reaction shows low or no conversion of the starting bromopyrrolidine. What are the likely causes and how can I fix it?

A1: Low or no conversion is a frequent issue that can stem from several factors related to the catalyst system, reaction conditions, and reagents.

• Catalyst Deactivation/Inhibition: The lone pair of electrons on the pyrrolidine nitrogen can coordinate to the palladium center, inhibiting its catalytic activity.

  • Solution: Employ bulky, electron-rich phosphine ligands such as RuPhos, XPhos, or SPhos. These ligands can promote the desired catalytic cycle by sterically discouraging unproductive coordination.[1] Consider using a palladium pre-catalyst (e.g., G3 or G4 palladacycles) to ensure the efficient in situ generation of the active Pd(0) species.

• Suboptimal Base Selection: The strength and solubility of the base are critical for the deprotonation of the amine, a key step in the catalytic cycle.

  • Solution: For many amine couplings, a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is effective.[2][3] If your substrates are base-sensitive, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used, though this may necessitate higher reaction temperatures.[2]

• Inappropriate Solvent: The solvent must effectively dissolve the reactants, base, and catalytic species.

  • Solution: Anhydrous and degassed toluene, dioxane, or THF are common and effective choices.[4] Avoid chlorinated solvents, acetonitrile, and pyridine, as they can inhibit the palladium catalyst.

• Low Reaction Temperature: The reaction may have a high activation energy barrier that is not being overcome.

  • Solution: Incrementally increase the reaction temperature in 10-20 °C intervals. Typical temperatures for these couplings range from 80-110 °C.[5]

Q2: I am observing a significant amount of hydrodehalogenation (de-bromination) of my starting material. How can I minimize this side reaction?

A2: Hydrodehalogenation, the replacement of the bromine atom with a hydrogen atom, is a common side reaction, particularly when using primary amines.[6]

• Ligand Choice: The ligand can influence the relative rates of reductive elimination (product formation) and β-hydride elimination (leading to hydrodehalogenation).

  • Solution: Employ bulky biarylphosphine ligands that sterically favor reductive elimination.

• Amine Stoichiometry: An excess of the amine can sometimes contribute to this side reaction.

  • Solution: Use a slight excess of the amine (e.g., 1.1-1.2 equivalents) rather than a large excess.

• Reaction Temperature: Higher temperatures can sometimes favor side reactions.

  • Solution: Run the reaction at the lowest temperature that provides a reasonable conversion rate.

Q3: My starting materials are not fully soluble in the reaction solvent. What should I do?

A3: Poor solubility can significantly hinder reaction rates and lead to inconsistent results.

• Solution:

  • Solvent Screening: Test alternative solvents in which all components are more soluble. Toluene and dioxane are often good starting points.[1][4] For particularly challenging cases, a mixture of solvents might be beneficial.

  • Increase Temperature: Higher temperatures can improve the solubility of many organic compounds.

  • Vigorous Stirring: Ensure the reaction mixture is stirred vigorously to maximize the interaction between dissolved and undissolved components.

Q4: The reaction works, but the yield is inconsistent between batches. What could be the cause?

A4: Inconsistent yields are often traced back to the quality of reagents and the reaction setup.

• Air and Moisture Sensitivity: The active Pd(0) catalyst and many phosphine ligands are sensitive to oxygen and moisture.

  • Solution: Ensure all glassware is oven-dried or flame-dried under vacuum before use. Use anhydrous, degassed solvents. Thoroughly purge the reaction vessel with an inert gas (argon or nitrogen) by performing at least three vacuum/backfill cycles.[5]

• Reagent Purity: Impurities in the bromopyrrolidine, amine, or base can poison the catalyst.

  • Solution: Use high-purity reagents. If necessary, purify the amine and ensure the base is freshly opened or properly stored in a desiccator.

Quantitative Data on Reaction Optimization

The selection of the catalyst system is paramount for achieving high yields. Below are tables summarizing the performance of different ligands and bases in the Buchwald-Hartwig amination of bromo-azaheterocycles, which can serve as a starting point for the optimization of bromopyrrolidine couplings.

Table 1: Ligand Screening for the Amination of a Brominated Benzodiazepine

Ligand	Catalyst System	Base	Solvent	Temperature (°C)	Conversion (%)
XPhos	Pd₂(dba)₃	KOtBu	Toluene	90	100
RuPhos	Pd₂(dba)₃	KOtBu	Toluene	90	98
SPhos	Pd₂(dba)₃	KOtBu	Toluene	90	95
BINAP	Pd₂(dba)₃	KOtBu	Toluene	90	0
Xantphos	Pd₂(dba)₃	KOtBu	Toluene	90	0

Data adapted from a study on a brominated benzodiazepine, demonstrating the superior performance of bulky monophosphine ligands for this class of substrates.[1]

Table 2: Base and Solvent Effects on Buchwald-Hartwig Amination

Base	Solvent	Temperature (°C)	Yield (%)
NaOtBu	Toluene	110	High
Cs₂CO₃	Toluene	110	Moderate to High
K₃PO₄	Toluene	110	Moderate
NaOtBu	Dioxane	100	High
Cs₂CO₃	Dioxane	100	Moderate to High

General trends observed for the amination of aryl bromides. Yields are highly substrate-dependent.[2][3][4]

Experimental Protocols

Representative Protocol for the Buchwald-Hartwig Amination of N-Boc-3-bromopyrrolidine with Aniline

This protocol is a general starting point and may require optimization for different amine coupling partners.

Materials:

• N-Boc-3-bromopyrrolidine (1.0 equiv)

• Aniline (1.2 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• XPhos (3.0 mol%)

• Sodium tert-butoxide (1.4 equiv)

• Anhydrous, degassed toluene

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide under an inert atmosphere (e.g., in a glovebox or under a stream of argon).

• Add N-Boc-3-bromopyrrolidine to the Schlenk tube.

• Seal the tube, and if not in a glovebox, evacuate and backfill with inert gas three times.

• Add anhydrous, degassed toluene via syringe, followed by the addition of aniline.

• Place the sealed Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Visualizations

Buchwald-Hartwig Catalytic Cycle

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Troubleshooting Workflow for Low Yield

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Side Reactions of Tert-butyl 3-bromopyrrolidine-1-carboxylate with Strong Bases

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the side reactions encountered when using tert-butyl 3-bromopyrrolidine-1-carboxylate with strong bases. This resource is intended to help you anticipate and address common experimental challenges, optimize your reaction conditions, and improve product yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions when tert-butyl 3-bromopyrrolidine-1-carboxylate is treated with a strong base?

A1: The two main competing pathways are nucleophilic substitution (S(_N)2) and elimination (E2). As a secondary alkyl halide, tert-butyl 3-bromopyrrolidine-1-carboxylate is susceptible to both reactions. The predominant pathway is highly dependent on the nature of the strong base, solvent, and reaction temperature.

Q2: Which type of strong base favors the elimination side reaction?

A2: Sterically hindered, non-nucleophilic bases strongly favor the E2 elimination pathway. A prime example is potassium tert-butoxide (KOtBu). Its bulky nature makes it a poor nucleophile, thus minimizing the S(_N)2 reaction, while its strong basicity effectively promotes the removal of a proton from a carbon adjacent to the bromine-bearing carbon, leading to the formation of an alkene. Other bulky bases like lithium diisopropylamide (LDA) also favor elimination.

Q3: What is the primary elimination product observed?

A3: The major elimination product is tert-butyl 2,3-dihydropyrrolidine-1-carboxylate (also known as N-Boc-2,3-dehydropyrrolidine). This is the Hofmann elimination product, which is typically favored when using a sterically hindered base.

Q4: How can I favor the nucleophilic substitution (S(_N)2) reaction?

A4: To favor the S(_N)2 pathway, you should use a strong, but less sterically hindered, nucleophile that is also a relatively weak base. Good examples include azide salts (e.g., sodium azide, NaN(_3)), cyanide salts, and thiolates. Additionally, using a polar aprotic solvent such as DMF or DMSO can enhance the rate of S(_N)2 reactions.

Q5: I am observing a mixture of substitution and elimination products. How can I improve the selectivity?

A5: Optimizing selectivity often involves adjusting the reaction conditions:

• Base/Nucleophile: This is the most critical factor. For elimination, use a bulky base like KOtBu. For substitution, use a good nucleophile that is a weak base (e.g., NaN(_3)).

• Temperature: Lowering the reaction temperature generally favors the substitution reaction over elimination. Elimination reactions often have a higher activation energy and are more favored at elevated temperatures.

• Solvent: Polar aprotic solvents (DMF, DMSO, acetonitrile) can favor S(_N)2 reactions. For E2 reactions with ionic bases, a less polar solvent like THF may be suitable.

Troubleshooting Guides

Problem 1: Low yield of the desired substitution product and significant formation of N-Boc-2,3-dehydropyrrolidine.

Possible Cause	Troubleshooting Action
The nucleophile is too basic and/or sterically hindered.	Switch to a less basic and less hindered nucleophile. For example, if you are using an alkoxide, consider switching to sodium azide or sodium cyanide for the introduction of nitrogen or carbon nucleophiles, respectively.
The reaction temperature is too high.	Perform the reaction at a lower temperature. Start at 0 °C or even -78 °C and allow the reaction to slowly warm to room temperature. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature that minimizes the elimination byproduct.
The solvent is promoting elimination.	For S(_N)2 reactions, ensure you are using a polar aprotic solvent like DMF or DMSO.

Problem 2: The elimination reaction to form N-Boc-2,3-dehydropyrrolidine is sluggish or incomplete.

Possible Cause	Troubleshooting Action
The base is not strong enough or is not fully dissolved.	Use a stronger base like potassium tert-butoxide or LDA. Ensure the base is fully dissolved in an appropriate anhydrous solvent (e.g., THF) before adding the substrate.
Insufficient amount of base.	Use a slight excess of the strong base (e.g., 1.1 to 1.5 equivalents) to ensure complete deprotonation and elimination.
The reaction temperature is too low.	While lower temperatures favor substitution, elimination reactions often require heating. If the reaction is slow at room temperature, consider gently heating the reaction mixture (e.g., to 40-60 °C) and monitoring the progress.
Presence of water in the reaction.	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Water can quench the strong base, reducing its effectiveness.

Data Presentation

The choice of a strong base has a significant impact on the product distribution between substitution and elimination. Below is a summary of expected outcomes based on the nature of the base.

Base/Nucleophile	Typical Product(s)	Predominant Pathway	General Yield Range (%)	Key Considerations
Potassium tert-butoxide (KOtBu)	tert-butyl 2,3-dihydropyrrolidine-1-carboxylate	E2 Elimination	70-90%	A bulky, strong base that is a poor nucleophile. Ideal for promoting elimination.
Sodium Azide (NaN(_3))	tert-butyl 3-azidopyrrolidine-1-carboxylate	S(_N)2 Substitution	80-95%	A good nucleophile and a weak base. Excellent for achieving substitution with minimal elimination.
Sodium Hydroxide (NaOH)	Mixture of tert-butyl 3-hydroxypyrrolidine-1-carboxylate and tert-butyl 2,3-dihydropyrrolidine-1-carboxylate	S(_N)2 and E2	Variable	A strong base and a reasonably good nucleophile. Often leads to mixtures.
Lithium diisopropylamide (LDA)	tert-butyl 2,3-dihydropyrrolidine-1-carboxylate	E2 Elimination	60-80%	A very strong, bulky, non-nucleophilic base. Effective for elimination, but can be more difficult to handle than KOtBu.

Experimental Protocols

Key Experiment: Elimination Reaction with Potassium tert-butoxide

This protocol describes a typical procedure for the E2 elimination of tert-butyl 3-bromopyrrolidine-1-carboxylate to yield tert-butyl 2,3-dihydropyrrolidine-1-carboxylate.

• Reaction Setup:

  • To an oven-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add anhydrous tetrahydrofuran (THF).

  • Cool the flask to 0 °C in an ice bath.

• Addition of Base:

  • Slowly add potassium tert-butoxide (1.2 equivalents) to the cooled THF with stirring.

• Addition of Substrate:

  • Dissolve tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Add the substrate solution dropwise to the stirred suspension of potassium tert-butoxide at 0 °C.

• Reaction Monitoring:

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Carefully quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired tert-butyl 2,3-dihydropyrrolidine-1-carboxylate.

Key Experiment: Substitution Reaction with Sodium Azide

This protocol outlines a general procedure for the S(_N)2 reaction of tert-butyl 3-bromopyrrolidine-1-carboxylate with sodium azide to produce tert-butyl 3-azidopyrrolidine-1-carboxylate.[1]

• Reaction Setup:

  • In a round-bottom flask, dissolve tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 equivalent) in dimethylformamide (DMF).

• Addition of Nucleophile:

  • Add sodium azide (1.5 to 2.0 equivalents) to the solution.

• Reaction Conditions:

  • Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature and pour it into water.

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic extracts with water and brine to remove DMF and excess salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to yield tert-butyl 3-azidopyrrolidine-1-carboxylate.

Visualizations

Caption: Competing SN2 and E2 pathways for tert-butyl 3-bromopyrrolidine-1-carboxylate.

Caption: Troubleshooting workflow for low product yield.

References

• 1. rsc.org [rsc.org]

Technical Support Center: Purification of Tert-butyl 3-bromopyrrolidine-1-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude Tert-butyl 3-bromopyrrolidine-1-carboxylate reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude Tert-butyl 3-bromopyrrolidine-1-carboxylate reaction mixture?

A1: The impurities largely depend on the synthetic route used. When synthesizing from tert-Butyl 3-hydroxypyrrolidine-1-carboxylate, common impurities may include:

• Unreacted Starting Material: tert-Butyl 3-hydroxypyrrolidine-1-carboxylate.

• Reagent-Derived Byproducts:

  • Triphenylphosphine oxide (if using Appel reaction conditions, e.g., PPh₃/CBr₄).[1][2][3]

  • Phosphorous acid or its esters (if using PBr₃).[4][5][6][7]

• Side-Reaction Products:

  • Elimination products (e.g., tert-butyl 2,3-dehydropyrrolidine-1-carboxylate).

  • Over-brominated species (less common for this substrate).

Q2: Which analytical techniques are recommended for assessing the purity of Tert-butyl 3-bromopyrrolidine-1-carboxylate?

A2: A combination of the following techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): A quick and effective method to monitor reaction progress and assess the complexity of the crude mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can be used to identify and quantify impurities.

• High-Performance Liquid Chromatography (HPLC): Useful for determining purity with high accuracy, especially when coupled with a mass spectrometer (LC-MS).

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for analyzing the volatility and thermal stability of the compound and its potential impurities.

Q3: Is the Boc protecting group stable during purification?

A3: The tert-butoxycarbonyl (Boc) group is generally stable under neutral and basic conditions. However, it is sensitive to acid and can be cleaved.[8][9] Care should be taken to avoid highly acidic conditions during work-up and purification. While silica gel is slightly acidic, for routine column chromatography, the Boc group is typically stable. However, prolonged exposure or the use of acidic solvent modifiers can lead to deprotection.[8]

Troubleshooting Guides

Column Chromatography

Issue 1: My product is streaking on the TLC plate and the column.

• Possible Cause: Amines, even when Boc-protected, can sometimes interact strongly with the acidic silica gel, causing streaking.

• Solution: Add a small amount of a basic modifier to your eluent system, such as 0.1-1% triethylamine (Et₃N) or pyridine.[10] This will neutralize the acidic sites on the silica gel and improve the peak shape.

Issue 2: I can't separate my product from a close-running impurity.

• Possible Cause: The polarity of the product and the impurity are very similar in the chosen eluent system.

• Solution:

  • Optimize the Solvent System: Systematically vary the ratio of your polar and non-polar solvents. If using a standard ethyl acetate/hexane system, try switching to a different solvent system with different selectivities, such as dichloromethane/methanol or toluene/acetone.

  • Use a shallower gradient: If running a gradient column, make the gradient shallower to increase the separation between peaks.

  • Dry Loading: If your crude material has poor solubility in the eluent, consider dry loading onto the column. Dissolve your crude product in a suitable solvent (e.g., dichloromethane), add silica gel, and evaporate the solvent to get a dry powder. This powder can then be loaded onto the column.[10]

Issue 3: My product seems to be decomposing on the column.

• Possible Cause: The compound may be unstable on silica gel.

• Solution:

  • Deactivate the Silica Gel: As mentioned above, adding a small amount of triethylamine to the eluent can help.

  • Switch the Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil.[11]

  • Minimize Contact Time: Run the column faster (flash chromatography) to reduce the time the compound spends on the stationary phase.

Recrystallization

Issue 1: My product oils out instead of crystallizing.

• Possible Cause: The solvent system is not ideal, or the product is still impure. Oiling out can occur if the solution is supersaturated or if the cooling rate is too fast.

• Solution:

  • Solvent Selection: Experiment with different solvent systems. Good single solvents for recrystallization are those in which the compound is sparingly soluble at room temperature but highly soluble when hot. Common choices for Boc-protected compounds include hexanes, ethyl acetate, isopropanol, or mixtures like ethyl acetate/hexanes or acetone/hexanes.[12]

  • Slow Cooling: Allow the hot solution to cool slowly to room temperature, and then place it in a refrigerator or freezer.

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution to induce crystallization.

  • Seeding: If you have a small amount of pure product, add a seed crystal to the cooled solution to initiate crystallization.[13]

Issue 2: The purity of my product does not improve after recrystallization.

• Possible Cause: The impurity has similar solubility properties to your product in the chosen solvent.

• Solution: Try a different recrystallization solvent or a solvent pair. The goal is to find a solvent in which the impurity is either very soluble (stays in the mother liquor) or very insoluble (can be filtered off from the hot solution).

Data Presentation

Purification Technique	Typical Eluent/Solvent System	Purity Achieved	Key Considerations
Column Chromatography	Cyclohexane/Ethyl Acetate (gradient)	>95%	Good for removing a wide range of impurities.
Dichloromethane/Methanol (with 0.1% Et₃N)	>95%	Useful if the product is more polar or streaks on silica.
Recrystallization	n-Hexane/Ethyl Acetate	>98%	Effective if the crude product is already of moderate purity.
Isopropanol/Water	>98%	An alternative for more polar impurities.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., ethyl acetate or dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using various ratios of a non-polar solvent (e.g., hexane or cyclohexane) and a polar solvent (e.g., ethyl acetate).

  • Visualize the spots using a UV lamp (if the compound is UV active) and/or a chemical stain (e.g., potassium permanganate or p-anisaldehyde stain).[14]

  • The ideal eluent system for column chromatography will give your product an Rf value of approximately 0.2-0.4.[10]

• Column Preparation:

  • Select an appropriately sized column based on the amount of crude material.

  • Pack the column with silica gel as a slurry in the initial, least polar eluent mixture.

• Loading the Sample:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent that is then evaporated onto a small amount of silica gel (dry loading).

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin eluting with the determined solvent system, gradually increasing the polarity if a gradient elution is required.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Tert-butyl 3-bromopyrrolidine-1-carboxylate.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • In a small test tube, dissolve a small amount of the crude product in a minimal amount of a hot solvent (e.g., isopropanol).

  • Allow the solution to cool to room temperature and then in an ice bath.

  • If crystals form, this is a potentially good solvent.

  • If no crystals form, add an anti-solvent (a solvent in which the product is insoluble, e.g., water or hexanes) dropwise until the solution becomes cloudy. Reheat to dissolve and then cool slowly.

• Recrystallization Procedure:

  • Dissolve the crude product in the minimum amount of the chosen hot solvent in an Erlenmeyer flask.

  • If there are insoluble impurities, perform a hot filtration.

  • Cover the flask and allow the solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

Mandatory Visualizations

References

• 1. grokipedia.com [grokipedia.com]
• 2. Appel reaction - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. orgosolver.com [orgosolver.com]
• 5. m.youtube.com [m.youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 8. researchgate.net [researchgate.net]
• 9. Page loading... [guidechem.com]
• 10. VanVeller Lab Resources [group.chem.iastate.edu]
• 11. Chromatography [chem.rochester.edu]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Palladium Catalyst Removal in Pyrrolidine Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the removal of palladium catalysts from pyrrolidine coupling reactions. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during the purification process.

Troubleshooting Guide

This section addresses specific issues you may encounter during the palladium removal process.

Issue 1: High Palladium Content in Final Product After Initial Purification

• Possible Cause: The palladium catalyst may exist in a soluble form that is not easily removed by simple filtration. Strong chelation of palladium to the nitrogen-containing pyrrolidine ring or other functional groups in the product can also hinder removal.[1][2]

• Troubleshooting Steps:

  • Identify the Palladium Species: Determine if the palladium is in a homogeneous (dissolved) or heterogeneous (solid) state.[1] A colored filtrate often indicates soluble palladium.[3]

  • Employ a Scavenger: For soluble palladium, use a solid-supported metal scavenger. Thiol-based, dimercaptotriazine (DMT), or thiourea-based scavengers are often effective.[1][4]

  • Optimize Scavenging Conditions: Experiment with the scavenger-to-palladium ratio, temperature, and treatment time to maximize removal efficiency.[1]

  • Consider a Different Method: If scavenging is not effective, explore alternative techniques such as crystallization, liquid-liquid extraction, or chromatography.[1][5]

Issue 2: Significant Product Loss During Purification

• Possible Cause: Non-specific adsorption of the product onto the purification medium, especially with activated carbon, can lead to reduced yields.[1][2][6]

• Troubleshooting Steps:

  • Screen Different Scavengers: Test a variety of scavengers to find one with high selectivity for palladium and low affinity for your product.[1]

  • Minimize Adsorbent Amount: Use the minimum effective amount of scavenger or activated carbon to reduce the surface area available for product binding.[3]

  • Adjust the Solvent: The choice of solvent can influence the binding of both the palladium and the product to the adsorbent. A solvent in which your product is highly soluble may decrease its adsorption.[1]

  • Switch Purification Method: If product loss remains high, consider switching to a method with potentially higher recovery, such as crystallization or extraction.[1]

Issue 3: Inconsistent Palladium Removal from Batch to Batch

• Possible Cause: Variations in the final oxidation state or coordination environment of the palladium species at the end of the reaction can lead to inconsistent removal.[1]

• Troubleshooting Steps:

  • Standardize the Reaction Work-up: Implement a consistent work-up procedure before the palladium removal step to ensure the palladium species is in a uniform state.[1]

  • Use a Broad-Spectrum Scavenger: Employ a scavenger, such as one based on DMT, that is effective against a wider range of palladium species.[1]

  • Consider a Pre-treatment Step: A mild oxidation or reduction step prior to scavenging can convert various palladium species into a single, more easily removed form.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing residual palladium?

A1: The most prevalent methods for palladium removal include:

• Adsorption: Using materials with a high affinity for palladium, such as activated carbon or specialized metal scavengers.[1][3][7]

• Filtration: Passing the reaction mixture through a filter aid like Celite® to remove heterogeneous catalysts (e.g., Pd/C) or precipitated palladium.[1][3][7][8]

• Chromatography: Utilizing techniques like column chromatography to separate the desired compound from the catalyst.[5][8]

• Crystallization: Purifying the final product through crystallization, which can leave palladium impurities in the mother liquor.[1][5]

• Extraction: Employing liquid-liquid extraction to partition the palladium catalyst into a separate phase from the product.[1][8]

Q2: How do I choose the best palladium removal method for my specific reaction?

A2: The optimal method depends on several factors:

• Nature of your final product: Consider its solubility, stability, and potential to chelate with palladium.

• Form of the palladium residue: Is it homogeneous (dissolved) or heterogeneous (solid)? What is its oxidation state (Pd(0) or Pd(II))?[1]

• Solvent system: The solvent used in your reaction can affect the efficacy of different removal techniques.[3]

• Required purity level: The stringency of the final product's purity requirements will influence the choice of method.[1]

Q3: What are the regulatory limits for palladium in Active Pharmaceutical Ingredients (APIs)?

A3: Regulatory bodies like the International Council for Harmonisation (ICH) have established strict guidelines (ICH Q3D) for elemental impurities in drug products. Palladium is classified as a Class 2B element, with a permitted daily exposure (PDE) for oral administration of 100 µ g/day .[1] This can translate to a concentration limit of 10 ppm for a drug with a daily dose of 10 g.[1][8]

Q4: Can activated carbon be used for palladium removal, and what are its limitations?

A4: Yes, activated carbon is a cost-effective and widely used adsorbent for removing palladium residues.[1] However, it can lack selectivity, leading to the non-specific adsorption of the desired product and resulting in significant yield loss.[1][2][6] The efficiency of palladium removal by activated carbon can also be lower when compared to specialized metal scavengers.[1]

Quantitative Data on Palladium Removal Methods

The following table summarizes the efficiency of different palladium removal methods as reported in various studies.

Product/Intermediate Type	Initial Pd (ppm)	Removal Method	Reagent/Scavenger	Conditions	Final Pd (ppm)	Reference
API	300	Activated Carbon	Darco KB-B	0.2 wt, THF, 45°C, 18h	<1	[7][9]
Nitro-reduced intermediate	High	Scavenging	Si-TMT	0.03 wt, 35°C, 2h	<1	[7][9]
Suzuki Coupling Product	33,000	Scavenging	MP-TMT	5 equivalents, RT, overnight	<200	[10]
Suzuki Coupling Product	500-800	Scavenging	MP-TMT	5 equivalents, RT, overnight	<10	[10]
Pd(OAc)₂ in Acetonitrile	105 mg in 50 mL	Scavenging	PhosphonicS SPM32	1000 RPM, 20h	>99.5% removal	[11]
Suzuki Coupling Product	2239	Scavenging	TMT (20 mol %) + Activated Charcoal (0.2 wt)	DCM, 20°C, 2h	20	[9]

Experimental Protocol: Palladium Removal Using a Silica-Based Scavenger

This protocol provides a general procedure for palladium scavenging using a silica-based scavenger like SiliaMetS® Thiol or DMT.

• Dissolution: Dissolve the crude product containing the residual palladium in a suitable organic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM)).[1][7]

• Scavenger Addition: Add the selected silica-based palladium scavenger. A typical starting point is to use 4-8 molar equivalents of the scavenger relative to the initial amount of palladium catalyst used in the reaction.[7]

• Stirring: Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-60 °C) for a period of 1 to 18 hours. The optimal time and temperature should be determined experimentally.[1]

• Filtration: Filter the mixture through a pad of celite or a suitable filter paper to remove the solid scavenger.[1]

• Washing: Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.[1]

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.[1]

• Analysis: Analyze the palladium content of the purified product using a sensitive analytical technique such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[1]

Visualization

Caption: Decision workflow for selecting a palladium removal method.

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams | Johnson Matthey Technology Review [technology.matthey.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. sopachem.com [sopachem.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. biotage.com [biotage.com]
• 11. spinchem.com [spinchem.com]

Preventing racemization in chiral 3-bromopyrrolidine reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and FAQs to help you prevent racemization in reactions involving chiral 3-bromopyrrolidine, ensuring the stereochemical integrity of your products.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue with chiral 3-bromopyrrolidine?

A1: Racemization is the conversion of an enantiomerically pure substance (containing only one of two mirror-image stereoisomers) into a mixture of equal parts of both enantiomers, known as a racemate. In drug development, ofte[1][2]n only one enantiomer is biologically active, while the other may be inactive or cause harmful side effects. Therefore, maintaining the specific stereochemistry of chiral molecules like 3-bromopyrrolidine is crucial.

The primary concern with[2] N-protected 3-bromopyrrolidine is its tendency to form a symmetric, planar aziridinium ion intermediate during nucleophilic substitution reactions. Once this intermediate fo[3][4]rms, the nucleophile can attack from either face with equal probability, leading to a loss of stereochemical information and the formation of a racemic product.

Q2: What are the primary factors that promote racemization in these reactions?

A2: Several factors can contribute to racemization by favoring the formation of the aziridinium ion intermediate. These include:

• N-Protecting Group: Electron-donating protecting groups (e.g., Boc, Cbz) on the pyrrolidine nitrogen can stabilize the positive charge of the aziridinium ion, facilitating its formation.

• Solvent: Polar, protic solvents can stabilize the charged aziridinium intermediate, promoting racemization.

• Temperature: High[5]er reaction temperatures provide the energy needed to overcome the activation barrier for forming the intermediate, increasing the rate of racemization.

• Leaving Group: Br[6]omine is a good leaving group, which contributes to the propensity for aziridinium ion formation.

Q3: How can I determine if my product has racemized?

A3: The most reliable method for determining the enantiomeric purity of your product is through chiral chromatography, specifically High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) using a chiral stationary phase. This technique separates [7][8][9]the enantiomers, allowing for their quantification and the calculation of enantiomeric excess (ee%). Other methods like polarimetry can indicate a loss of optical activity but are generally less precise than chiral chromatography.

Troubleshooting Guide: Preventing Racemization

Q: My nucleophilic substitution reaction with N-Boc-(R)-3-bromopyrrolidine resulted in a nearly racemic product. What are the most likely causes and solutions?

A: This is a common issue driven by the formation of the achiral aziridinium ion intermediate, which is facilitated by the electron-donating nature of the N-Boc (tert-butoxycarbonyl) group.

Primary Cause: The lone pair on the nitrogen atom, made electron-rich by the Boc group, readily displaces the bromide leaving group in an intramolecular fashion. This forms a stabilized, symmetrical aziridinium ion. The subsequent nucleophilic attack occurs from either side, leading to racemization.

Solutions:

• Change the N-Protecting Group: Switch from an electron-donating group (like Boc) to a strong electron-withdrawing group. N-tosyl (Ts) or N-nosyl (Ns) groups are excellent choices. These groups decrease the nucleophilicity of the nitrogen atom, significantly disfavoring the formation of the aziridinium ion and promoting a direct Sₙ2 substitution pathway that retains the stereochemistry.

• Optimize Reaction Conditions:

  • Lower the Temperature: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Extended exposure to heat can promote racemization.

  • Choose a Non-Po[6]lar Solvent: Use less polar, aprotic solvents like toluene or tetrahydrofuran (THF) instead of highly polar solvents like DMF or DMSO. Non-polar solvents are less effective at stabilizing the charged aziridinium intermediate.

  • Use a Hindered [5]Base: If a base is required, use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) to avoid side reactions.

Q: I need to use an N-[6]Boc protected pyrrolidine. How can I minimize racemization in this case?

A: While challenging, you can take steps to favor the direct Sₙ2 pathway over the aziridinium ion pathway:

• Strict Temperature Control: Maintain the reaction at or below room temperature if possible.

• Solvent Choice: Screen non-polar, aprotic solvents.

• Nucleophile Concentration: Use a high concentration of a potent nucleophile to favor the intermolecular Sₙ2 reaction over the intramolecular cyclization.

Data Presentation: Effect of N-Protecting Group on Stereochemical Outcome

The choice of the N-protecting group is arguably the most critical factor in preventing racemization. Electron-withdrawing groups suppress the formation of the aziridinium ion, preserving stereochemical integrity.

N-Protecting Group	Group Type	Mechanism Favored	Expected Product ee%
Boc (tert-butoxycarbonyl)	Electron-Donating	Aziridinium Ion	Low (< 20%)
Cbz (Carboxybenzyl)	Electron-Donating	Aziridinium Ion	Low to Moderate
Ac (Acetyl)	Weakly Withdrawing	Mixed / Sₙ2	Moderate to High
Ts (Tosyl)	Strongly Withdrawing	Sₙ2	Very High (>98%)
Ns (Nosyl)	Strongly Withdrawing	Sₙ2	Very High (>98%)

Note: Actual ee% values are highly dependent on specific reaction conditions (solvent, temperature, nucleophile).

Key Experimental Protocol

Stereoretentive Nucleophilic Substitution using N-Tosyl-3-bromopyrrolidine

This protocol describes a general method for reacting (R)- or (S)-N-Tosyl-3-bromopyrrolidine with a generic nucleophile (Nu-H) to yield the substituted product with high enantiomeric purity.

Reagents:

• (R)-N-Tosyl-3-bromopyrrolidine (1.0 eq)

• Nucleophile (e.g., a phenol or thiol, 1.2 eq)

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (1.5 eq)

• Acetonitrile (CH₃CN) or Tetrahydrofuran (THF) (0.1 M concentration)

Methodology:

• To a stirred suspension of potassium carbonate in acetonitrile, add the nucleophile (Nu-H) at room temperature.

• Stir the mixture for 15-30 minutes to form the corresponding nucleophilic salt.

• Add a solution of (R)-N-Tosyl-3-bromopyrrolidine in acetonitrile dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, it may be gently heated to 40-50°C, but lower temperatures are preferred.

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Perform an aqueous workup: dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate.

• Purify the crude product by flash column chromatography.

• Crucially, analyze the enantiomeric excess (ee%) of the purified product using chiral HPLC to confirm the retention of stereochemistry.

Visual Troubleshooting Workflow

The following diagram provides a logical workflow for diagnosing and solving racemization issues in your experiments.

References

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Tandem cationic cyclisation–aziridinium ion formation–nucleophilic ring opening: new methodology for the stereocontrolled synthesis of substituted pyrrolidines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Effects on the Reactivity of N-Boc-3-bromopyrrolidine

Welcome to the technical support center for experiments involving N-Boc-3-bromopyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this versatile building block. Below you will find frequently asked questions (FAQs) and troubleshooting guides formatted in a question-and-answer style to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents used for nucleophilic substitution reactions with N-Boc-3-bromopyrrolidine, and how do they influence the reaction?

A1: The choice of solvent is critical for successful nucleophilic substitution reactions with N-Boc-3-bromopyrrolidine. The reaction typically proceeds via an S(N)2 mechanism. Polar aprotic solvents are generally preferred as they can dissolve the reactants and solvate the counter-ion of the nucleophile, thereby increasing the nucleophile's reactivity.[1] In contrast, polar protic solvents can form hydrogen bonds with the nucleophile, creating a "solvent cage" that hinders its ability to attack the electrophilic carbon, thus slowing down the reaction.[1]

Commonly used solvents include:

• Polar Aprotic Solvents (Recommended for S(_N)2):

  • Dimethylformamide (DMF)

  • Dimethyl sulfoxide (DMSO)

  • Acetonitrile (MeCN)

  • Tetrahydrofuran (THF)

• Polar Protic Solvents (Generally Slower for S(_N)2):

  • Ethanol (EtOH)

  • Methanol (MeOH)

  • Water (H₂O)

Q2: I am observing a slow or incomplete reaction when trying to displace the bromide from N-Boc-3-bromopyrrolidine. What are the likely causes and how can I improve the reaction rate?

A2: A sluggish reaction is a common issue and can often be attributed to the choice of solvent or other reaction conditions.

• Solvent Choice: If you are using a polar protic solvent, consider switching to a polar aprotic solvent like DMF or DMSO. These solvents do not solvate the nucleophile as strongly, leaving it more "naked" and reactive.[1]

• Nucleophile Strength: Ensure your nucleophile is sufficiently strong for the desired transformation.

• Temperature: Increasing the reaction temperature will generally increase the reaction rate. However, be cautious as higher temperatures can also lead to side reactions, including potential decomposition or deprotection of the N-Boc group, especially in the presence of acidic impurities.

• Concentration: Ensure that the concentrations of your reactants are appropriate.

Q3: I am seeing unexpected byproducts in my reaction. What are the common side reactions and how can solvent choice help to mitigate them?

A3: Side reactions can complicate your synthesis. Here are some common issues and how to address them:

• Elimination (E2) Byproducts: Although substitution is generally favored, elimination to form N-Boc-3-pyrroline can occur, especially with bulky or strongly basic nucleophiles. Using a less basic nucleophile or milder reaction conditions can help. The choice of solvent can also play a role; polar aprotic solvents are generally preferred for S(_N)2 over E2.

• Deprotection of the N-Boc group: The Boc group is sensitive to strong acids.[2] If your solvent or reagents contain acidic impurities, you may observe partial or complete deprotection. Using freshly distilled or anhydrous solvents can minimize this. Some solvents, like DMF, can slowly hydrolyze to form dimethylamine and formic acid, which could potentially lead to Boc deprotection over long reaction times at elevated temperatures.

• Intramolecular Reactions: If the nucleophile is part of the same molecule, intramolecular cyclization can compete with the desired intermolecular reaction. Running the reaction at a higher concentration can favor the intermolecular pathway.

Troubleshooting Guides

Issue 1: Low Yield in Nucleophilic Substitution with an Amine

• Question: I am reacting N-Boc-3-bromopyrrolidine with a primary amine in ethanol and getting a low yield of my desired N-Boc-3-amino-pyrrolidine derivative. What can I do to improve the yield?

• Answer: This is a classic solvent effect problem. Ethanol is a polar protic solvent that can hydrogen bond with your amine nucleophile, reducing its reactivity.

  • Recommended Action:

    • Change the Solvent: Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile. This will enhance the nucleophilicity of your amine.

    • Add a Non-nucleophilic Base: The reaction of an amine with an alkyl halide generates HBr as a byproduct, which can protonate your starting amine, rendering it non-nucleophilic. Adding a non-nucleophilic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) will neutralize the HBr and maintain the concentration of the free amine.

    • Increase Temperature: Gently heating the reaction (e.g., to 50-80 °C) can increase the rate. Monitor the reaction by TLC or LC-MS to avoid decomposition.

Issue 2: Reaction with Sodium Azide is Sluggish

• Question: My reaction of N-Boc-3-bromopyrrolidine with sodium azide in THF is very slow. How can I speed it up?

• Answer: While THF is a polar aprotic solvent, it is less polar than DMF or DMSO. Sodium azide has limited solubility in THF, which can lead to a slow reaction rate.

  • Recommended Action:

    • Switch to a More Polar Aprotic Solvent: Changing the solvent to DMF or DMSO will significantly increase the solubility of sodium azide and accelerate the reaction. These solvents are excellent for S(_N)2 reactions with azide nucleophiles.

    • Phase-Transfer Catalyst: If you must use a less polar solvent, consider adding a phase-transfer catalyst (e.g., a quaternary ammonium salt like tetrabutylammonium bromide) to help shuttle the azide anion into the organic phase.

    • Temperature: Heating the reaction mixture is also a viable option to increase the rate.

Data Presentation

The following tables summarize the expected solvent effects on the reactivity of N-Boc-3-bromopyrrolidine in nucleophilic substitution reactions.

Table 1: Qualitative Effect of Solvent Class on S(_N)2 Reaction Rate

Solvent Class	Examples	Effect on Nucleophile	Expected S(N)2 Rate	Rationale
Polar Aprotic	DMF, DMSO, Acetonitrile	Minimally solvated, "naked" and highly reactive	Fast	Solvates the cation of the nucleophilic salt, leaving the anionic nucleophile free to react.[1]
Polar Protic	Water, Methanol, Ethanol	Strongly solvated via H-bonding, "caged"	Slow	Hydrogen bonds to the nucleophile, stabilizing it and reducing its reactivity.[1]
Nonpolar	Hexane, Toluene	Poor solubility of ionic nucleophiles	Very Slow / No Reaction	Reactants, especially ionic nucleophiles, often do not dissolve sufficiently.

Table 2: Troubleshooting Solvent Choice for Common Nucleophiles

Nucleophile	Common Issue	Recommended Solvent	Alternative Solvents	Key Considerations
Amines (R-NH₂)	Low reactivity due to H-bonding with protic solvents.	DMF	Acetonitrile, THF	Use a non-nucleophilic base (e.g., Et₃N, DIPEA) to scavenge HBr.
Azide (N₃⁻)	Poor solubility in less polar solvents.	DMSO	DMF	Sodium azide is a good nucleophile for S(_N)2 reactions.[3]
Thiols (R-SH)	Can be oxidized; requires a base to form the more nucleophilic thiolate.	DMF	Ethanol, THF	Use a base like NaH or K₂CO₃ to deprotonate the thiol.
Phenols (Ar-OH)	Requires a base to form the phenoxide for sufficient nucleophilicity.	DMF	Acetonitrile, Acetone	Use a base like K₂CO₃ or Cs₂CO₃.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Boc-3-aminopyrrolidine Derivatives

This protocol describes a general method for the reaction of N-Boc-3-bromopyrrolidine with an amine nucleophile.

• Reagent Preparation:

  • Dissolve N-Boc-3-bromopyrrolidine (1.0 eq.) in anhydrous DMF.

  • To this solution, add the desired amine (1.2 eq.) and a non-nucleophilic base such as triethylamine (1.5 eq.).

• Reaction Execution:

  • Stir the reaction mixture at room temperature or heat to 50-80 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and wash with water and brine to remove DMF and the base hydrochloride salt.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Synthesis of N-Boc-3-azidopyrrolidine

This protocol is adapted from a patented synthesis of (S)-3-aminopyrrolidine dihydrochloride, where the azidation is a key step.[4]

• Reagent Preparation:

  • To a solution of the corresponding N-Boc-3-sulfonyloxypyrrolidine (derived from N-Boc-3-hydroxypyrrolidine) in a suitable solvent, add sodium azide. While the patent uses a sulfonate leaving group, the principle is the same for the bromide.

• Reaction Execution:

  • The patent describes an S(_N)2 reaction with sodium azide, leading to configuration inversion.[4] For N-Boc-3-bromopyrrolidine, dissolve it in DMF and add sodium azide (1.5 eq.).

  • Heat the reaction mixture (e.g., to 70-90 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up and Purification:

  • After cooling, dilute the reaction with water and extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • The crude N-Boc-3-azidopyrrolidine can be purified by column chromatography if necessary.

Visualizations

Caption: General experimental workflow for nucleophilic substitution.

Caption: Logical relationship of solvent choice on S(_N)2 reaction rate.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. CN102531987A - Synthesis method of (S)-3-amino pyrrolidine dihydrochloride - Google Patents [patents.google.com]

Technical Support Center: Diastereoselective Pyrrolidine Synthesis

Welcome to the technical support center for diastereoselective pyrrolidine synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve stereochemical control in their synthetic routes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address specific issues you might encounter during your experiments in a question-and-answer format.

Q1: My 1,3-dipolar cycloaddition reaction is resulting in a low diastereomeric ratio (d.r.). What are the primary factors I should investigate?

A1: A low diastereomeric ratio in a 1,3-dipolar cycloaddition for pyrrolidine synthesis suggests that the transition states leading to the different diastereomers are very close in energy. Several factors can be adjusted to enhance selectivity:

• Temperature: Lowering the reaction temperature is often the most effective initial step. This can amplify the small energy differences between the diastereomeric transition states, favoring the formation of the thermodynamically more stable product.

• Catalyst/Lewis Acid: The choice of catalyst is crucial. For metal-catalyzed reactions, the ligand's steric and electronic properties play a significant role in dictating the facial selectivity of the cycloaddition. If you are using a Lewis acid like Yb(OTf)₃, consider screening others such as TiCl₄ or BF₃·OEt₂ to see if they offer better stereocontrol.

• Solvent: The polarity and coordinating ability of the solvent can influence the geometry of the transition state. Experiment with a range of solvents, from non-polar (like toluene or DCM) to polar aprotic (like THF or acetonitrile), to find the optimal conditions for your specific substrate.

• Substrate Modification: The steric bulk of substituents on both the dipolarophile and the azomethine ylide precursor can significantly influence diastereoselectivity. Increasing the steric hindrance on a particular face of the molecule can effectively block one approach of the dipole.

Q2: I am performing a three-component synthesis of a pyrrolidine and observing the formation of the undesired diastereomer. How can I reverse the selectivity?

A2: Reversing diastereoselectivity often requires a more significant change in reaction strategy or components:

• Chiral Auxiliary: Employing a chiral auxiliary, such as an N-tert-butanesulfinyl group, can provide excellent stereocontrol and often allows for access to either diastereomer depending on the (R) or (S) configuration of the auxiliary.

• Catalyst System: Switching the entire catalyst system can sometimes invert selectivity. For instance, in some reductions of imine precursors to pyrrolidines, changing from a bulky reducing agent to a smaller one can favor the opposite diastereomer.

• Reaction Mechanism: Consider a different synthetic route that proceeds through a different stereochemistry-determining transition state. For example, if a cycloaddition is not providing the desired isomer, an intramolecular cyclization of a carefully chosen acyclic precursor might offer a solution.

Q3: In my copper-catalyzed asymmetric 1,3-dipolar cycloaddition, I am getting good enantioselectivity but poor diastereoselectivity. What is the likely cause and how can I fix it?

A3: This situation suggests that the chiral ligand is effectively controlling the enantioselectivity but is having a minimal influence on the relative orientation of the substituents being formed. The diastereoselectivity in these reactions is often governed by the endo or exo approach of the dipolarophile to the azomethine ylide.

• Ligand Modification: While the ligand is providing good enantiocontrol, a ligand with greater steric bulk may be needed to better influence the endo/exo selectivity.

• Substrate Sterics: The inherent steric interactions between the substituents on the azomethine ylide and the dipolarophile play a major role in diastereoselectivity. Modifying the steric bulk of these substituents can often lead to a significant improvement in the diastereomeric ratio.

• Solvent Effects: As mentioned previously, the solvent can play a role in stabilizing one transition state over another. A solvent screen is a worthwhile endeavor.

Data Presentation: Diastereoselectivity Comparison

The following tables summarize quantitative data on diastereomeric ratios (d.r.) achieved in pyrrolidine synthesis under various conditions.

Table 1: Effect of Lewis Acid on a Three-Component Pyrrolidine Synthesis

Entry	Lewis Acid	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	Yb(OTf)₃	Toluene	80	90	>10:1
2	Y(OTf)₃	Toluene	80	85	8:1
3	Dy(OTf)₃	Toluene	80	82	7:1
4	Sm(OTf)₃	Toluene	80	75	6:1
5	Zn(OTf)₂	Toluene	80	60	4:1

Data compiled from studies on the three-component reaction of aldehydes, amines, and 1,1-cyclopropanediesters.[1]

Table 2: Influence of Solvent and Temperature on a Copper-Catalyzed Intramolecular Aminooxygenation

Entry	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	DMF	130	85	>20:1
2	Xylenes	120	90	>20:1
3	Xylenes	130	94	>20:1
4	CF₃Ph	130	88	>20:1
5	Xylenes	160	75	15:1

Data for the synthesis of 2,5-cis-pyrrolidines from α-substituted 4-pentenyl sulfonamides.[2][3]

Experimental Protocols

Below are detailed methodologies for key experiments discussed in this guide.

Protocol 1: Yb(OTf)₃ Catalyzed Three-Component Synthesis of cis-2,5-Disubstituted Pyrrolidines

This protocol describes the synthesis of pyrrolidines from an aldehyde, a primary amine, and a 1,1-cyclopropanediester, catalyzed by Ytterbium triflate.[1][4][5]

• Imine Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), combine the aldehyde (1.0 equiv) and the primary amine (1.0 equiv) in anhydrous toluene (0.2 M).

• Stir the mixture at room temperature for 30 minutes to allow for the in situ formation of the aldimine.

• Catalyst and Cyclopropane Addition: To the reaction mixture, add Ytterbium(III) triflate (Yb(OTf)₃, 10 mol%).

• Add the 1,1-cyclopropanediester (1.0 equiv) to the flask.

• Reaction: Heat the reaction mixture to 80 °C.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired pyrrolidine. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude reaction mixture.

Protocol 2: Copper(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition of an Azomethine Ylide

This protocol details the synthesis of enantioenriched pyrrolidines via a copper-catalyzed 1,3-dipolar cycloaddition.[6][7][8][9]

• Catalyst Preparation: In a flame-dried Schlenk tube under an inert atmosphere, dissolve the copper(I) salt (e.g., Cu(CH₃CN)₄PF₆, 5 mol%) and the chiral ligand (e.g., a chiral phosphine or bisoxazoline ligand, 5.5 mol%) in anhydrous toluene.

• Stir the mixture at room temperature for 1 hour to form the catalyst complex.

• Reactant Addition: Add the azomethine ylide precursor (e.g., an imine formed from a glycine ester and an aldehyde, 1.2 equiv) to the catalyst solution.

• Add the electron-deficient alkene (dipolarophile, 1.0 equiv) to the reaction mixture.

• Cool the mixture to the desired temperature (e.g., 0 °C or room temperature).

• Ylide Generation and Cycloaddition: Add a base (e.g., DBU or another non-nucleophilic base) dropwise to initiate the in situ generation of the azomethine ylide and the subsequent cycloaddition.

• Stir the reaction mixture at the chosen temperature until completion, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel. The diastereomeric and enantiomeric ratios can be determined by chiral HPLC analysis.

Visualizations

Troubleshooting Workflow for Low Diastereoselectivity

Caption: Troubleshooting workflow for improving low diastereoselectivity.

Generalized Mechanism for Lewis Acid Catalyzed [3+2] Cycloaddition

Caption: Generalized mechanism for Lewis acid-catalyzed pyrrolidine synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Diastereoselective Pyrrolidine Synthesis via Copper Promoted Intramolecular Aminooxygenation of Alkenes; Formal Synthesis of (+)-Monomorine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Diastereoselective Synthesis of Pyrrolidines via the Yb(OTf)3 Catalyzed Three-Component Reaction of Aldehydes, Amines, and 1,1-Cyclopropanediesters [organic-chemistry.org]
• 5. Diastereoselective synthesis of pyrrolidines via the Yb(OTf)3 catalyzed three-component reaction of aldehydes, amines, and 1,1-cyclopropanediesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides with Fluorinated Imines: The Expanded Scope and Mechanism Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Copper(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides with Fluorinated Imines: The Expanded Scope and Mechanism Insights. | Semantic Scholar [semanticscholar.org]
• 8. Synthesis of bioactive fluoropyrrolidines via copper(i)-catalysed asymmetric 1,3-dipolar cycloaddition of azomethine ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Managing steric hindrance in reactions with substituted pyrrolidines

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with steric hindrance in reactions involving substituted pyrrolidines.

Frequently Asked Questions (FAQs)

Q1: I am observing low to no yield in the N-alkylation of my sterically hindered 2,5-disubstituted pyrrolidine. What are the common causes and how can I fix this?

A1: Low yields in N-alkylation of sterically crowded pyrrolidines are typically due to the nucleophilic nitrogen atom being sterically shielded, preventing the approach of the electrophile. Here are several strategies to overcome this issue:

• Reaction Condition Optimization:

  • Temperature: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. Consider moving from room temperature to reflux conditions.

  • Solvent: The choice of solvent can influence reactivity. For SN2-type reactions, polar aprotic solvents like DMF or DMSO are often effective.

  • High Pressure: In particularly challenging cases, applying high pressure (up to 15 kbar) can promote bond formation by reducing the activation volume.

• Reagent Modification:

  • Less Hindered Electrophiles: If possible, use a less sterically demanding electrophile. For example, methyl iodide is more reactive than isopropyl iodide.

  • Highly Reactive Electrophiles: Employing more reactive electrophiles, such as triflates (e.g., methyl triflate) instead of tosylates or halides, can significantly increase reaction rates.

• Catalysis:

  • Phase-Transfer Catalysis (PTC): PTC can be effective for N-alkylation, as it enhances the nucleophilicity of the pyrrolidine nitrogen.

  • Lewis Acid Catalysis: While less common for simple alkylations, Lewis acids can sometimes activate the electrophile.

• Protecting Group Strategy:

  • If the pyrrolidine starting material has a bulky N-protecting group that will be removed later, consider if the alkylation can be performed on the unprotected nitrogen first, followed by re-protection if necessary.[1]

Q2: My reaction to synthesize a trans-2,5-disubstituted pyrrolidine is resulting in a mixture of cis and trans isomers with poor diastereoselectivity. How can I improve the selectivity?

A2: Achieving high diastereoselectivity in the synthesis of substituted pyrrolidines is a common challenge governed by the facial selectivity of the reactants' approach.[2] The stereochemical outcome is influenced by a combination of substrate control, catalyst choice, and reaction conditions.

• Substrate and Protecting Group Control:

  • The nature of the nitrogen protecting group can have a profound impact on stereoselectivity. In the synthesis of 2,5-disubstituted pyrrolidines from pyroglutamic acid derivatives, using a carbamate protecting group (e.g., Boc) tends to favor the formation of cis-isomers.[3][4] In contrast, a benzamide protecting group can direct the reaction to yield the trans-isomer as the major product.[3][4]

  • The use of chiral auxiliaries, such as an N-tert-butanesulfinyl group, can effectively direct the stereochemical outcome of cycloaddition reactions to yield specific diastereomers with high selectivity.[5]

• Catalyst System Selection:

  • Metal Catalysis: The choice of metal and ligand is critical. For instance, in palladium-catalyzed diamination of unactivated alkenes, a less sterically hindered quinox ligand favors the formation of piperidines (6-endo cyclization), while a bulkier pyox ligand promotes the formation of substituted pyrrolidines (5-exo cyclization).[6]

  • Organocatalysis: Chiral pyrrolidine-based organocatalysts often rely on their own steric bulk to control the approach of substrates.[7] Catalysts with bulky substituents (e.g., diarylprolinol silyl ethers) can effectively shield one face of a substrate, forcing the reaction to occur on the opposite face with high selectivity.[7]

• Troubleshooting Workflow for Poor Diastereoselectivity: The following workflow can guide the optimization process to improve diastereoselectivity.

  Caption: A logical workflow for troubleshooting poor diastereoselectivity.

Q3: My intramolecular cyclization to form a highly substituted pyrrolidine ring is failing. What strategies can I use to promote ring closure?

A3: Failure in intramolecular cyclization is often due to unfavorable conformational pre-organization of the linear precursor, where steric clashes prevent the reactive ends from coming into proximity.

• Conformational Control:

  • Proline Scaffolds: Incorporating a proline or pyroglutamic acid derivative into the linear precursor can introduce a "turn" that brings the reactive termini closer together, facilitating cyclization.

  • Temporary Rings: Consider forming a temporary, larger ring (e.g., via a silyl ether linkage) that can be cleaved after the desired pyrrolidine ring is formed.

• High Dilution Conditions: To favor intramolecular cyclization over intermolecular polymerization, the reaction should be performed under high dilution conditions. This can be achieved by the slow addition of the substrate to a large volume of solvent.

• Catalyst Choice:

  • Rhodium Catalysis: For C-H insertion reactions to form the pyrrolidine ring, dirhodium catalysts are highly effective.[4]

  • Copper Catalysis: Copper-catalyzed intramolecular C-H amination is another powerful method for synthesizing pyrrolidines from N-fluoro-sulfonamides.[8][9]

• Computational Studies: Density Functional Theory (DFT) calculations can be used to understand the conformational landscape of the precursor.[10] These studies can predict whether the molecule can easily adopt the necessary pre-organization for cyclization and can help in redesigning the substrate to favor the desired conformation.[10]

Data Summary

The selection of a catalyst and its associated ligands is crucial for managing steric effects and achieving desired outcomes. The following table summarizes results from different catalytic systems used in pyrrolidine synthesis, highlighting the impact on yield and selectivity.

Reaction Type	Substrate Type	Catalyst System	Solvent	Yield (%)	Selectivity (ee% or dr)	Reference
Asymmetric Aldol	Cyclohexanone + 4-Nitrobenzaldehyde	Helical Polymer (pyrrolidine-based)	Chloroform	-	68.4% ee, 73:27 dr	[11]
Asymmetric Aldol	Cyclohexanone + 4-Nitrobenzaldehyde	Prolinamide on POX support (Catalyst P3)	-	84	89% ee (anti)	[11]
[4+2] Cycloaddition	Sulfonamide 11a	Gold(I) Complex B (CF3 groups)	Toluene	95	94:6 er	[12]
[4+2] Cycloaddition	Sulfonamide 11a	Gold(I) Complex G (Cyclohexyl groups)	Toluene	95	70:30 er	[12]
Michael Addition	Various	Spiro-pyrrolidine 112b	-	Excellent	Excellent	[13]

Key Experimental Protocols

Protocol 1: General Procedure for Asymmetric [3+2] Cycloaddition

This protocol is adapted from syntheses of densely substituted pyrrolidines using chiral N-tert-butanesulfinylazadienes and azomethine ylides.[5]

• Reagent Preparation: To a solution of the N-tert-butanesulfinylazadiene (1.0 equiv) in a suitable solvent (e.g., CH2Cl2) is added the corresponding amino ester (1.2 equiv) and the aldehyde (1.2 equiv).

• Catalyst Addition: Add the catalyst, for example, Ag2CO3 (10 mol%), to the mixture.

• Reaction Execution: Stir the reaction mixture at room temperature for 12-24 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite®, washing with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to afford the desired substituted pyrrolidine.

Protocol 2: General Procedure for Copper-Catalyzed Intramolecular C-H Amination

This protocol is based on the synthesis of pyrrolidines from N-fluoro-sulfonamides.[9]

• Catalyst Preparation: In a glovebox, add the copper(I) source (e.g., [Cu(CH3CN)4]PF6, 5 mol%) and the appropriate ligand (e.g., Tp-ligand, 5 mol%) to a reaction vessel.

• Reagent Addition: Add the N-fluoro-sulfonamide substrate (1.0 equiv) dissolved in a dry, degassed solvent (e.g., 1,2-dichloroethane).

• Reaction Execution: Seal the vessel and heat the reaction mixture at the desired temperature (e.g., 80-100 °C) for the specified time (typically 4-12 hours). Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling to room temperature, concentrate the reaction mixture in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel to yield the pure pyrrolidine product.

Visualization of Key Concepts

The interplay of various factors determines the success of reactions involving sterically hindered pyrrolidines. The diagram below illustrates these relationships.

Caption: Key factors influencing reactions with substituted pyrrolidines.

References

• 1. jocpr.com [jocpr.com]
• 2. benchchem.com [benchchem.com]
• 3. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Pyrrolidine synthesis [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Efficient C-N Bond Formation with Bromopyrrolidines

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in navigating the complexities of C-N bond formation with bromopyrrolidine substrates. This resource provides troubleshooting guidance and answers to frequently asked questions to help you optimize your synthetic strategies and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when performing a C-N cross-coupling reaction with a bromopyrrolidine substrate?

A1: The C-N coupling of bromopyrrolidines, which are secondary alkyl bromides, presents a unique set of challenges compared to the more common coupling of aryl halides. Key difficulties include:

• Slower Oxidative Addition: The C(sp³)-Br bond of a bromopyrrolidine is generally less reactive towards palladium(0) catalysts than a C(sp²)-Br bond in aryl bromides.

• Competing β-Hydride Elimination: Once the palladium has inserted into the C-Br bond, the resulting alkylpalladium intermediate can undergo β-hydride elimination to form an undesired pyrroline byproduct. This is a major competitive pathway that can significantly reduce the yield of the desired aminated product.[1][2][3]

• Steric Hindrance: The pyrrolidine ring can present steric challenges, influencing the approach of the amine nucleophile and the efficacy of the catalyst.

• Catalyst Deactivation: The nitrogen atom within the pyrrolidine ring or the amine coupling partner can potentially coordinate to the palladium center, leading to catalyst inhibition.

Q2: Which type of catalyst system is generally most effective for the amination of bromopyrrolidines?

A2: Palladium-catalyzed Buchwald-Hartwig amination is the most widely employed and generally successful method for this transformation.[4][5] Success hinges on the use of specialized catalyst systems that can facilitate the challenging oxidative addition and promote reductive elimination over β-hydride elimination. These systems typically consist of:

• A palladium precatalyst for reliable generation of the active Pd(0) species.

• A bulky, electron-rich phosphine ligand that accelerates the key steps of the catalytic cycle and sterically disfavors side reactions.

Q3: Which specific ligands are recommended for C-N coupling with bromopyrrolidines and other secondary alkyl bromides?

A3: For the amination of secondary alkyl bromides like bromopyrrolidines, highly active and sterically hindered biarylphosphine ligands are generally required. While direct comparative data for bromopyrrolidines is scarce, evidence from related systems suggests that ligands such as RuPhos and BrettPhos are excellent starting points.[6][7][8] These ligands have demonstrated high efficacy in promoting the coupling of challenging substrates. DFT studies have shown that the choice between ligands like BrettPhos and RuPhos can influence the rate-limiting step of the reaction, with BrettPhos favoring reductive elimination and RuPhos facilitating oxidative addition.[8][9]

Q4: What is the best choice of base for this C-N coupling reaction?

A4: Strong, sterically hindered bases are typically necessary to facilitate the deprotonation of the amine without promoting side reactions. The most common and effective bases for this type of coupling are:

• Sodium tert-butoxide (NaOtBu)

• Potassium tert-butoxide (KOtBu)

• Lithium bis(trimethylsilyl)amide (LiHMDS) [6][10]

The choice of base can be critical and may need to be optimized for your specific substrate and amine. For substrates with base-sensitive functional groups, weaker carbonate bases (e.g., Cs₂CO₃, K₂CO₃) are sometimes used, but they generally result in lower reaction rates and yields for challenging couplings like those with bromopyrrolidines.[10]

Q5: What solvents are recommended for the C-N coupling of bromopyrrolidines?

A5: Anhydrous, deoxygenated aprotic polar solvents are the standard for Buchwald-Hartwig aminations. Common choices include:

• Toluene

• Dioxane

• Tetrahydrofuran (THF) [6]

The solvent can influence catalyst solubility and reactivity, so screening may be necessary for optimal results.

Q6: Can copper-based catalyst systems be used for the amination of bromopyrrolidines?

A6: Copper-catalyzed C-N coupling, often referred to as the Ullmann condensation, is a potential alternative to palladium catalysis.[11] These systems can be more cost-effective but often require higher reaction temperatures and may have a more limited substrate scope. For bromopyrrolidines, palladium-based systems are generally more reliable and a better starting point for methodology development.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	1. Inactive Catalyst: The palladium(0) catalyst is not being generated efficiently or has been deactivated by oxygen.	- Use a pre-formed palladium precatalyst (e.g., RuPhos Pd G3, BrettPhos Pd G3).- Ensure the reaction is set up under a strictly inert atmosphere (argon or nitrogen).- Use anhydrous and thoroughly deoxygenated solvents.[6]
2. Incorrect Ligand Choice: The ligand is not sufficiently electron-rich or sterically hindered to promote the reaction.	- Screen bulky biarylphosphine ligands such as RuPhos, BrettPhos, or other specialized ligands for alkyl halide amination.[6][7][8]
3. Insufficiently Strong Base: The base is not strong enough to deprotonate the amine-palladium complex.	- Switch to a stronger, non-nucleophilic base like LiHMDS, NaOtBu, or KOtBu.[6][10]
4. Low Reaction Temperature: The thermal energy is insufficient to overcome the activation barrier for oxidative addition.	- Gradually increase the reaction temperature, typically in the range of 80-110 °C.
Formation of Pyrroline Side Product	1. β-Hydride Elimination: This is a common side reaction for secondary alkyl halides.	- Use a bulky ligand (e.g., RuPhos, BrettPhos) that favors reductive elimination over β-hydride elimination.[1][2][3]- Lowering the reaction temperature may disfavor the elimination pathway.- The choice of base can also influence the rate of this side reaction; screening may be beneficial.
Formation of Hydrodehalogenated Pyrrolidine	1. Catalyst Decomposition: Decomposition of the catalyst can lead to species that promote hydrodehalogenation.	- Lower the reaction temperature.- Slightly increase the ligand-to-palladium ratio.- Ensure strictly anhydrous conditions.
Reaction Stalls Before Completion	1. Catalyst Deactivation: The catalyst may be slowly deactivating over the course of the reaction.	- Consider a higher catalyst loading (e.g., from 1-2 mol% to 5 mol%).- Use a palladium precatalyst for more robust catalyst formation.
2. Product Inhibition: The N-aryl pyrrolidine product may be coordinating to the palladium and inhibiting the catalytic cycle.	- This can be a challenging issue to resolve. Sometimes, a change in ligand or solvent can mitigate this effect.

Data Presentation: Recommended Starting Conditions

The following table summarizes recommended starting conditions for the palladium-catalyzed amination of a generic N-protected bromopyrrolidine. Optimization will likely be required for specific substrates.

Parameter	Recommended Condition	Notes
Palladium Source	Pd₂(dba)₃ or a Pd(II) salt (e.g., Pd(OAc)₂)	Precatalysts are often more reliable.
Ligand	RuPhos or BrettPhos	Start with a 1.5:1 to 2:1 ligand-to-palladium ratio.
Catalyst Loading	1-5 mol% Palladium	Higher loadings may be needed for challenging substrates.
Base	NaOtBu, KOtBu, or LiHMDS	Use 1.5-2.0 equivalents.
Solvent	Toluene or Dioxane (anhydrous, deoxygenated)	---
Temperature	80-110 °C	Start at the lower end and increase if necessary.
Amine	1.1-1.5 equivalents	---

Experimental Protocols

General Procedure for Palladium-Catalyzed Amination of N-Boc-2-bromopyrrolidine:

This is a representative protocol and should be adapted and optimized for specific substrates.

Materials:

• N-Boc-2-bromopyrrolidine

• Amine coupling partner

• Palladium precatalyst (e.g., RuPhos Pd G3, 2 mol%)

• Sodium tert-butoxide (1.5 equiv.)

• Anhydrous, deoxygenated toluene

• Inert atmosphere glovebox or Schlenk line setup

Procedure:

• In a glovebox, add N-Boc-2-bromopyrrolidine (1.0 equiv.), the palladium precatalyst (0.02 equiv.), sodium tert-butoxide (1.5 equiv.), and a stir bar to an oven-dried reaction vial.

• Add the amine coupling partner (1.2 equiv.).

• Add anhydrous, deoxygenated toluene to achieve a suitable concentration (e.g., 0.1 M).

• Seal the reaction vial and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Catalytic cycle for the Buchwald-Hartwig amination of bromopyrrolidines.

Caption: Troubleshooting workflow for low-yielding amination of bromopyrrolidines.

References

• 1. researchgate.net [researchgate.net]
• 2. A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Synthesis of Tert-butyl 3-bromopyrrolidine-1-carboxylate Derivatives

Welcome to the technical support center for the synthesis of tert-butyl 3-bromopyrrolidine-1-carboxylate and its derivatives. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and providing answers to frequently asked questions encountered during the scale-up of this important pharmaceutical intermediate.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of tert-butyl 3-bromopyrrolidine-1-carboxylate, with a focus on the critical bromination step of tert-butyl 3-hydroxypyrrolidine-1-carboxylate.

Issue 1: Low or Inconsistent Yields in the Bromination Reaction

Q: We are experiencing low and variable yields when converting tert-butyl 3-hydroxypyrrolidine-1-carboxylate to its bromo derivative. What are the potential causes and solutions?

A: Low yields in this step are a common challenge, often attributable to the choice of brominating agent, reaction conditions, or side reactions. Here are key factors to consider:

• Choice of Brominating Agent: The reactivity and selectivity of the brominating agent are critical. Common choices include Phosphorus tribromide (PBr₃) and the Appel reaction (CBr₄/PPh₃). While PBr₃ is a strong brominating agent, it can sometimes lead to side reactions if not carefully controlled.[1][2] The Appel reaction offers milder conditions but introduces challenges in byproduct removal.[3]

• Reaction Temperature: For reactions with PBr₃, maintaining a low temperature during addition is crucial to prevent runaway reactions and the formation of undesired byproducts.[1] Conversely, some protocols for the Appel reaction may require reflux temperatures to proceed to completion. Careful temperature control is paramount for reproducibility.

• Moisture Content: All reagents and solvents should be anhydrous. Moisture can consume the brominating agent and lead to the formation of side products, thereby reducing the yield of the desired product.

• Stoichiometry of Reagents: The molar equivalents of the brominating agent can significantly impact the reaction outcome. An insufficient amount will result in incomplete conversion, while a large excess can lead to the formation of impurities. Titration of the brominating agent or use of a freshly opened bottle is recommended for accurate stoichiometry.

Issue 2: Difficulty in Removing Byproducts, Especially Triphenylphosphine Oxide (TPPO)

Q: Our primary challenge is the removal of triphenylphosphine oxide (TPPO) after performing an Appel-type bromination. What are the most effective methods for its removal on a large scale?

A: TPPO is a notorious byproduct of the Appel and Wittig reactions due to its high polarity and tendency to co-crystallize with products. Here are several strategies for its removal:

• Crystallization: If the desired product is crystalline and has different solubility properties from TPPO, crystallization is often the most scalable and cost-effective method. Experiment with different solvent systems to find one that selectively precipitates either the product or TPPO.

• Acid-Base Extraction: TPPO can be protonated with a strong acid and extracted into an aqueous layer. However, the stability of the desired bromo-pyrrolidine derivative under acidic conditions must be considered.

• Complexation: Certain metal salts can form complexes with TPPO, facilitating its removal by precipitation.

• Chromatography: While effective on a small scale, column chromatography is often not feasible for large-scale production. However, it can be used for final polishing if very high purity is required.

Issue 3: Product Instability and Decomposition

Q: We have observed that our final product, tert-butyl 3-bromopyrrolidine-1-carboxylate, seems to decompose upon storage or during workup. How can we improve its stability?

A: The stability of tert-butyl 3-bromopyrrolidine-1-carboxylate can be influenced by several factors:

• Temperature: The compound should be stored at low temperatures, typically 2-8 °C, to minimize degradation.

• pH: Exposure to strong acids or bases can lead to the cleavage of the Boc protecting group or other decomposition pathways. Maintaining a neutral pH during workup and storage is recommended.

• Light: While not as common, some halogenated organic compounds can be light-sensitive. Storing the product in amber vials or in the dark is a good practice.

• Purity: Impurities from the synthesis can sometimes catalyze decomposition. Ensuring high purity of the final product is crucial for its long-term stability.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of tert-butyl 3-bromopyrrolidine-1-carboxylate?

A1: The most common precursor is tert-butyl 3-hydroxypyrrolidine-1-carboxylate, which is commercially available.[4] This starting material can be synthesized through various routes, including the reduction of tert-butyl 3-oxopyrrolidine-1-carboxylate.

Q2: Are there any specific safety precautions to consider when working with brominating agents like PBr₃?

A2: Yes, PBr₃ is a corrosive and toxic substance that reacts violently with water.[1] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.[1]

Q3: Can you provide a general comparison of different bromination methods?

A3: Certainly. The choice of bromination method often involves a trade-off between reactivity, reaction conditions, and ease of purification. The following table summarizes the key aspects of two common methods.

Data Presentation

Table 1: Comparison of Common Bromination Methods for the Synthesis of Tert-butyl 3-bromopyrrolidine-1-carboxylate

Feature	Method 1: Phosphorus Tribromide (PBr₃)	Method 2: Appel Reaction (CBr₄/PPh₃)
Reagents	PBr₃, Pyridine (optional)	Carbon tetrabromide (CBr₄), Triphenylphosphine (PPh₃)
Typical Solvent	Dichloromethane (DCM), Diethyl ether	Dichloromethane (DCM), Acetonitrile
Reaction Temperature	0 °C to room temperature	0 °C to reflux
Reported Yields	Moderate to high	Generally high
Key Advantages	Strong brominating agent, readily available.	Milder reaction conditions, high yields.[3]
Key Disadvantages	Highly reactive and corrosive, can lead to side reactions.[1]	Formation of triphenylphosphine oxide (TPPO) byproduct, which can be difficult to remove.

Experimental Protocols

Protocol 1: Bromination using Phosphorus Tribromide (PBr₃)

This protocol is a general guideline and may require optimization based on the specific scale and equipment.

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.0 eq) and anhydrous dichloromethane (DCM).

• Cooling: The reaction mixture is cooled to 0 °C in an ice bath.

• Reagent Addition: A solution of phosphorus tribromide (0.4 eq) in anhydrous DCM is added dropwise to the stirred reaction mixture over a period of 30-60 minutes, maintaining the temperature below 5 °C.

• Reaction: The reaction is stirred at 0 °C for 1-2 hours and then allowed to warm to room temperature and stirred for an additional 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate at 0 °C.

• Workup: The layers are separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel or by crystallization.

Protocol 2: Bromination using the Appel Reaction (CBr₄/PPh₃)

This protocol provides a milder alternative to PBr₃.

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is charged with triphenylphosphine (1.5 eq) and anhydrous dichloromethane (DCM).

• Reagent Addition: Carbon tetrabromide (1.5 eq) is added portion-wise to the stirred solution at 0 °C.

• Substrate Addition: A solution of tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.0 eq) in anhydrous DCM is added dropwise to the reaction mixture.

• Reaction: The reaction mixture is stirred at room temperature or heated to reflux until the starting material is consumed, as monitored by TLC/LC-MS.

• Workup: The reaction mixture is cooled to room temperature, and the precipitated triphenylphosphine oxide is removed by filtration. The filtrate is concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel, paying special attention to the complete removal of any remaining triphenylphosphine oxide.

Visualizations

Caption: Synthetic workflow for tert-butyl 3-bromopyrrolidine-1-carboxylate.

Caption: Troubleshooting logic for low yield in the bromination step.

References

• 1. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 2. byjus.com [byjus.com]
• 3. Appel Reaction [organic-chemistry.org]
• 4. (S)-tert-butyl 3-bromopyrrolidine-1-carboxylate synthesis - chemicalbook [chemicalbook.com]

Monitoring reaction progress of pyrrolidine substitutions by TLC and NMR

This guide provides researchers, scientists, and drug development professionals with detailed protocols, frequently asked questions, and troubleshooting advice for monitoring the progress of pyrrolidine substitution reactions using Thin-Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What is a pyrrolidine substitution reaction?

A pyrrolidine substitution reaction involves the introduction of a pyrrolidine ring into a molecule, typically by displacing a leaving group. A common example is the Nucleophilic Aromatic Substitution (SNAr) reaction, where pyrrolidine acts as a nucleophile and attacks an electron-deficient aromatic ring, leading to the substitution of a group like a halogen or a methoxy group.[1][2] The mechanism generally proceeds in a stepwise fashion: the addition of pyrrolidine to form an intermediate (a Meisenheimer adduct in SNAr), followed by the elimination of the leaving group.[1]

Q2: Why is Thin-Layer Chromatography (TLC) a preferred method for initial reaction monitoring?

TLC is a rapid, inexpensive, and effective technique for monitoring the progress of a chemical reaction.[3][4][5] It allows for the quick qualitative analysis of the reaction mixture to determine the consumption of starting materials and the formation of products.[3][5] By spotting the starting material, the reaction mixture, and a "co-spot" (both starting material and reaction mixture in the same lane), one can clearly visualize the progress of the reaction.[3] The reaction is considered complete when the spot corresponding to the limiting reactant is no longer visible in the reaction mixture lane.

Q3: How do I select an appropriate TLC solvent system for my pyrrolidine substitution?

The choice of solvent system (mobile phase) is crucial for achieving good separation.[6] The goal is to find a system where the starting material and product have distinct retardation factor (Rf) values, ideally between 0.2 and 0.8.[3][6]

• Starting Point: A common starting solvent system for many organic compounds is a 1:1 mixture of ethyl acetate (EtOAc) and hexanes.[6]

• Adjusting Polarity: To increase the Rf of your compounds (if they are stuck on the baseline), you need to increase the polarity of the mobile phase. This is done by increasing the proportion of the more polar solvent (e.g., increasing the amount of EtOAc in a hexane/EtOAc mixture).[6][7] Conversely, to decrease the Rf (if compounds are running at the solvent front), decrease the mobile phase polarity.[6][7]

• For Amines: Since pyrrolidine and its derivatives are basic amines, they can sometimes streak on the silica gel plate due to strong interactions with the acidic silica.[8] To mitigate this, a small amount of a basic modifier like triethylamine (Et₃N, typically 0.1-2%) or ammonia in methanol can be added to the eluent.[6][7]

Q4: My compounds are colorless. How can I visualize the spots on the TLC plate?

Several methods can be used to visualize spots on a TLC plate.[9]

• UV Light: If your compounds contain a UV-active chromophore (like an aromatic ring), they can be visualized under a UV lamp (typically at 254 nm).[9][10] The spots will appear dark against the fluorescent green background of the TLC plate.[10]

• Iodine Chamber: Exposing the plate to iodine vapor is a semi-destructive method that visualizes many organic compounds, which appear as yellow-brown spots.[10] This is effective for unsaturated and aromatic compounds.[11]

• Chemical Stains: These are destructive methods where the plate is dipped into a staining solution and then heated.[10][12] For amines like pyrrolidine, specific stains are very effective:

  • Ninhydrin: An excellent stain for primary and secondary amines, which typically produces pink, red, or purple spots.[3][11][12]

  • Potassium Permanganate (KMnO₄): A general stain for compounds that can be oxidized, such as amines, alcohols, and alkenes. It produces yellow spots on a purple background.[11]

  • p-Anisaldehyde: A versatile stain that works for many nucleophilic groups, including amines, and often gives a range of colors.[10][11]

Q5: What is the role of NMR spectroscopy in monitoring these reactions?

While TLC is excellent for tracking the disappearance of starting material, NMR spectroscopy provides detailed structural information and quantitative analysis of the reaction mixture.[13][14][15] By taking an NMR spectrum of the crude reaction mixture, you can:

• Confirm the structure of the product being formed.

• Identify any intermediates or side products.

• Determine the conversion to product by integrating characteristic peaks of the starting material and product.[16]

• Obtain kinetic data by acquiring spectra at regular time intervals.[17][18]

Q6: Which signals in the ¹H NMR spectrum are most informative for monitoring a pyrrolidine substitution?

The key is to identify protons whose chemical environment changes significantly between the reactant and the product.

• Protons on the Pyrrolidine Ring: The chemical shifts of the protons on the pyrrolidine ring (typically multiplets) will change upon substitution. In particular, the protons on the carbons adjacent to the nitrogen (α-protons) are sensitive to the electronic environment.

• Protons on the Substrate: For an aromatic substitution, the signals of the aromatic protons will shift and their splitting patterns may change.

• Leaving Group Protons: If the leaving group has protons (e.g., a methoxy group, -OCH₃), its signal will disappear as the reaction progresses, and a new signal for the eliminated species (e.g., methanol) may appear.

Experimental Protocols

Protocol 1: Monitoring Reaction Progress by TLC

• Prepare the TLC Chamber: Pour a small amount (0.5-1 cm depth) of the chosen solvent system into the TLC chamber. Place a piece of filter paper inside to saturate the chamber atmosphere with solvent vapor. Cover with the lid and let it equilibrate for 5-10 minutes.

• Prepare the TLC Plate: Using a pencil, gently draw a faint origin line about 1 cm from the bottom of the plate.[3] Mark three lanes on the origin line for the starting material (SM), co-spot (Co), and reaction mixture (RM).

• Spot the Plate:

  • Dissolve a tiny amount of your starting material in a volatile solvent (e.g., EtOAc or CH₂Cl₂). Using a capillary spotter, make a small, concentrated spot on the SM mark.

  • Using a clean capillary spotter, take an aliquot of your reaction mixture and spot it on the RM mark.

  • On the Co mark, first spot the starting material, then carefully spot the reaction mixture directly on top of the SM spot.[3]

• Develop the Plate: Carefully place the spotted TLC plate into the equilibrated chamber, ensuring the origin line is above the solvent level.[19] Cover the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Analyze the Plate: Remove the plate and immediately mark the solvent front with a pencil. Allow the solvent to evaporate completely. Visualize the spots using the appropriate method (UV light, iodine, or a chemical stain). The reaction is complete when the SM spot is absent in the RM lane.

Protocol 2: Preparing a Sample for NMR Analysis

• Take an Aliquot: Withdraw a small sample (e.g., 0.1 mL) from the reaction mixture.

• Workup (if necessary): If the reaction solvent or reagents will interfere with the NMR spectrum, perform a mini-workup. This may involve diluting the aliquot with an organic solvent (e.g., EtOAc), washing with water or brine to remove salts or polar solvents like DMF/DMSO, drying the organic layer with a drying agent (e.g., Na₂SO₄ or MgSO₄), and filtering.

• Remove Solvent: Evaporate the solvent from the worked-up sample under reduced pressure (using a rotary evaporator) or by blowing a gentle stream of nitrogen. It is crucial to remove high-boiling reaction solvents as they can obscure signals in the NMR spectrum.[20]

• Prepare NMR Sample: Dissolve the resulting crude residue in a deuterated solvent (typically CDCl₃). Transfer the solution to a clean NMR tube.

• Acquire Spectrum: Acquire the ¹H NMR spectrum. Analyze the peaks to determine the extent of the reaction and confirm the product structure.

Data Presentation

Table 1: Common TLC Solvent Systems and Modifiers for Pyrrolidine Derivatives

Compound Polarity	Base Solvent System	Modifier for Basic Compounds
Non-polar	5-20% Ethyl Acetate in Hexanes	0.5-1% Triethylamine (Et₃N)
Intermediate	20-80% Ethyl Acetate in Hexanes	0.5-1% Triethylamine (Et₃N)
Polar	5-10% Methanol in Dichloromethane	1-10% NH₃ in Methanol
Very Polar	10% Methanol in Dichloromethane	1-2% Acetic Acid (if acidic)

Table 2: Common TLC Stains for Visualizing Pyrrolidine and Amine Compounds

Stain	Preparation	Visualization Result	Target Functional Groups
Ninhydrin	1.5 g ninhydrin, 3 mL acetic acid, 100 mL n-butanol.[9]	Various colors (pink, purple, red) on a white background.[9][12]	Amines, Amino Acids.[9][11]
Potassium Permanganate	1.5 g KMnO₄, 10 g K₂CO₃, 1.25 mL 10% NaOH, 200 mL water.	Yellow/brown spots on a purple/pink background.	Oxidizable groups (alkenes, alcohols, amines).[11]
p-Anisaldehyde	135 mL ethanol, 5 mL conc. H₂SO₄, 1.5 mL acetic acid, 3.7 mL p-anisaldehyde.[11]	Various colors depending on the compound.	Nucleophilic groups (alcohols, amines).[10]

Table 3: Approximate ¹H and ¹³C NMR Chemical Shifts for a Pyrrolidine Ring

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Protons/Carbon α to Nitrogen (C2, C5)	~2.5 - 3.5	~45 - 55
Protons/Carbon β to Nitrogen (C3, C4)	~1.5 - 2.0	~25 - 35
N-H Proton (if unsubstituted)	Broad, ~1.0 - 3.0	N/A
Note: These are approximate values. Actual chemical shifts are highly dependent on the solvent and the specific substituents on the pyrrolidine ring and the rest of the molecule.

Visualizations

References

• 1. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 4. microbiozindia.com [microbiozindia.com]
• 5. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 6. silicycle.com [silicycle.com]
• 7. silicycle.com [silicycle.com]
• 8. chembam.com [chembam.com]
• 9. silicycle.com [silicycle.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. faculty.fiu.edu [faculty.fiu.edu]
• 12. epfl.ch [epfl.ch]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. rsc.org [rsc.org]
• 15. pharmtech.com [pharmtech.com]
• 16. asahilab.co.jp [asahilab.co.jp]
• 17. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 19. bitesizebio.com [bitesizebio.com]
• 20. Troubleshooting [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of Substituted Pyrrolidine Products

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring is a crucial scaffold in a multitude of pharmaceutical compounds, making the precise and efficient characterization of its substituted derivatives paramount for drug discovery and development.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for elucidating the structure, stereochemistry, and purity of these molecules. This guide provides a comparative analysis of ¹H and ¹³C NMR data for various substituted pyrrolidine products, supported by experimental protocols and data visualization to aid in spectral interpretation.

Comparative ¹H and ¹³C NMR Data

The chemical shifts (δ) in NMR spectroscopy are highly sensitive to the electronic environment of the nuclei. For substituted pyrrolidines, the position and nature of the substituent significantly influence the δ values of the ring protons and carbons. The following tables summarize typical ¹H and ¹³C NMR chemical shifts for representative substituted pyrrolidine derivatives.

Table 1: ¹H NMR Chemical Shift Ranges for Substituted Pyrrolidines in CDCl₃

Proton Position	Unsubstituted Pyrrolidine	N-Boc-3-pyrrolidinol	2-(p-chlorophenyl)pyrrolidine
H-2	~2.89 ppm	3.30-3.60 ppm (m)	4.35-4.52 ppm (m)
H-3	~1.75 ppm	1.90-2.10 ppm (m)	1.92-2.18 ppm (m)
H-4	~1.75 ppm	4.40 ppm (m)	2.19-2.31 ppm (m)
H-5	~2.89 ppm	3.30-3.60 ppm (m)	3.24-3.51 ppm (m)
Substituent Protons	-	1.46 ppm (s, 9H, Boc)	7.10-7.53 ppm (m, Ar-H)

Note: Chemical shifts are reported in parts per million (ppm) relative to a residual solvent peak. Multiplicities are abbreviated as s (singlet), d (doublet), t (triplet), m (multiplet). Data is compiled from multiple sources for comparison.

Table 2: ¹³C NMR Chemical Shift Ranges for Substituted Pyrrolidines in CDCl₃

Carbon Position	Unsubstituted Pyrrolidine	(R)-(-)-N-Boc-3-pyrrolidinol	2-(p-chlorophenyl)pyrrolidine
C-2	~47.1 ppm	54.8 ppm	62.7 ppm
C-3	~25.7 ppm	39.5 ppm	31.3 ppm
C-4	~25.7 ppm	70.3 ppm	23.5 ppm
C-5	~47.1 ppm	52.3 ppm	45.5 ppm
Substituent Carbons	-	154.7 (C=O), 79.5 (C(CH₃)₃), 28.5 (C(CH₃)₃)	125.8-140.9 (Ar-C)

Note: Chemical shifts are reported in ppm relative to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[2] Data is compiled from multiple sources for comparison.[2][3][4]

Experimental Protocols

A standardized protocol is essential for obtaining high-quality, reproducible NMR data. The following is a general procedure for the ¹H and ¹³C NMR analysis of substituted pyrrolidine products.

Sample Preparation

• Weigh 5-10 mg of the substituted pyrrolidine sample.

• Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) in a standard 5 mm NMR tube.[2]

• Ensure the sample is fully dissolved; vortex or sonicate if necessary.

Data Acquisition

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, which is particularly useful for analyzing complex spin systems in the pyrrolidine ring.[2]

• ¹H NMR Spectroscopy :

  • Spectra are typically recorded at room temperature.[2]

  • The chemical shifts are reported in ppm relative to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).[2]

  • Standard parameters include a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy :

  • Spectra are recorded with proton decoupling to simplify the spectrum to single lines for each carbon.[2]

  • The chemical shifts are reported in ppm relative to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[2]

  • A larger number of scans is typically required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Data Processing and Analysis

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Perform phase correction and baseline correction to obtain a clean spectrum.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Identify the multiplicity (singlet, doublet, triplet, etc.) and measure the coupling constants (J-values) for proton signals.

• Assign the peaks in both ¹H and ¹³C spectra to the corresponding atoms in the molecule. Two-dimensional (2D) NMR techniques such as COSY, HSQC, and HMBC can be invaluable for unambiguous assignments, especially for complex structures.[5]

Logical Workflow for NMR Analysis

The following diagram illustrates a typical workflow for the NMR analysis of a substituted pyrrolidine product, from sample preparation to final structure elucidation.

References

• 1. enamine.net [enamine.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pyrrolidine(123-75-1) 13C NMR [m.chemicalbook.com]
• 5. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l -proline functionalized manganese ferrite nanorods a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00841B [pubs.rsc.org]

A Comparative Guide to Chiral HPLC Methods for Separating Enantiomers of Pyrrolidine Derivatives

For researchers, scientists, and drug development professionals, the enantioselective separation of pyrrolidine derivatives is a critical step in ensuring the safety, efficacy, and quality of pharmaceutical compounds. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) stands as the most robust and widely used technique for this purpose. This guide provides a comparative overview of various chiral HPLC methods, supported by experimental data, to aid in the selection and development of effective separation strategies for pyrrolidine enantiomers.

The successful chiral separation of pyrrolidine derivatives hinges on the selection of an appropriate chiral stationary phase and the optimization of the mobile phase conditions. Polysaccharide-based CSPs, particularly those derived from amylose and cellulose, have demonstrated broad applicability and high enantioselectivity for a wide range of these compounds.

Comparison of Chiral HPLC Methods

The following table summarizes the performance of different chiral HPLC methods for the separation of various pyrrolidine derivatives. The data highlights the effectiveness of polysaccharide-based columns under normal phase conditions.

Analyte	Chiral Stationary Phase (CSP)	Column Dimensions	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	k1	k2	α	Rs
N-Boc-D/L-proline	Chiralpak® AD-H	250 x 4.6 mm, 5 µm	n-hexane/ethanol/TFA (85:15:0.1)	1.0	25	-	-	-	>1.5
4-Phenyl-pyrrolidin-2-one	Lux® Amylose-2	-	Methanol (10%) in CO2 (SFC)	2.0	40	-	-	-	>1.5
Proline (derivatized with NBD-Cl)	CHIRALPAK-IA	250 x 4.6 mm, 5 µm	0.1% TFA in ethanol	0.6	40	-	-	-	>2.0
D/L-Prolinamide (derivatized with Marfey's reagent)	C18 (indirect method)	-	Acetonitrile/Water	-	-	-	-	-	5.8
4-Substituted-pyrrolidin-2-ones	Chiralcel® OJ	-	n-hexane/alcohol	-	-	-	-	-	up to 7.5

k1 and k2: retention factors of the first and second eluting enantiomers, respectively. α: separation factor. Rs: resolution. TFA: trifluoroacetic acid. NBD-Cl: 4-Chloro-7-nitrobenzofurazan. SFC: Supercritical Fluid Chromatography. Data is compiled from multiple sources for representative examples.[1][2][3][4][5][6]

Experimental Workflow for Chiral Method Development

The development of a successful chiral HPLC separation method typically follows a systematic screening approach. The goal is to identify the optimal combination of a chiral stationary phase and mobile phase that provides the best balance of resolution, analysis time, and sensitivity.

A typical workflow for developing a chiral HPLC method.

Detailed Experimental Protocols

Below are detailed experimental protocols for two common approaches to separating pyrrolidine derivative enantiomers: a direct method using a polysaccharide-based CSP and an indirect method involving derivatization.

Direct Enantioseparation of N-Boc-proline

This method is suitable for the direct separation of N-protected pyrrolidine carboxylic acids.[5]

• Instrumentation: HPLC system equipped with a UV detector.

• Chiral Stationary Phase: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm particle size.[5]

• Mobile Phase: A mixture of n-hexane, ethanol, and trifluoroacetic acid (TFA) in a ratio of 85:15:0.1 (v/v/v).[5] The mobile phase should be filtered and degassed prior to use.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve approximately 10 mg of the N-Boc-proline sample in 10 mL of the mobile phase to achieve a concentration of 1 mg/mL.[5]

• Injection Volume: 10 µL.

Indirect Enantioseparation of Proline via Derivatization

This protocol is applicable when the pyrrolidine derivative lacks a suitable chromophore for UV detection or when direct methods fail. The enantiomers are first converted to diastereomers using a chiral derivatizing agent.[1][2]

• Derivatization Reagent: 4-Chloro-7-nitrobenzofurazan (NBD-Cl).

• Derivatization Procedure:

  • Prepare a 2 mg/mL solution of the racemic proline sample.

  • Add a solution of 4 mg/mL NBD-Cl in ethanol.

  • Heat the mixture at 60°C for 10 minutes.[1]

• Instrumentation: HPLC system with a photodiode array (PDA) or UV-Vis detector.

• Stationary Phase: CHIRALPAK-IA, 250 x 4.6 mm, 5 µm particle size.[1]

• Mobile Phase: 0.1% Trifluoroacetic acid (TFA) in ethanol.[1] TFA is added to improve peak shape.[1]

• Flow Rate: 0.6 mL/min.[1]

• Column Temperature: 40 °C.[1]

• Detection: 464 nm, which is the detection wavelength for the derivatized proline.[1]

• Injection Volume: 10 µL.[1]

Concluding Remarks

The selection of a chiral HPLC method for the separation of pyrrolidine derivative enantiomers is highly dependent on the specific structure of the analyte. Polysaccharide-based chiral stationary phases, such as Chiralpak® and Lux® columns, offer a versatile and often successful first choice for direct separations, particularly under normal phase conditions. For challenging separations or for analytes lacking a chromophore, indirect methods involving derivatization provide a reliable alternative. The systematic workflow and detailed protocols presented in this guide serve as a valuable resource for developing and implementing robust and efficient chiral separation methods in research and pharmaceutical development.

References

• 1. impactfactor.org [impactfactor.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. juniperpublishers.com [juniperpublishers.com]

Navigating the Labyrinth of Pyrrolidine Structures: A Comparative Guide to Mass Spectrometry Analysis

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of pyrrolidine-containing products is a critical step in ensuring the safety and efficacy of new chemical entities. Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, offering a suite of methodologies to probe the molecular architecture of these often complex molecules. This guide provides an objective comparison of common mass spectrometry platforms for the structural elucidation of pyrrolidine products, supported by experimental data and detailed protocols.

The inherent structural diversity of pyrrolidine derivatives necessitates a careful selection of the analytical approach. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are two of the most powerful and widely adopted techniques in this domain. Each presents a unique set of advantages and limitations, making the choice dependent on the specific physicochemical properties of the analyte and the analytical goals.

At a Glance: GC-MS vs. LC-MS/MS for Pyrrolidine Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Analyte Suitability	Volatile and thermally stable pyrrolidine derivatives. Derivatization may be required for polar compounds.[1]	Wide range of pyrrolidine products, including polar, non-volatile, and thermally labile compounds.[1][2]
Ionization Techniques	Electron Ionization (EI), Chemical Ionization (CI)[3]	Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI)[4]
Fragmentation	Extensive fragmentation with EI, providing detailed structural information. Softer ionization with CI.[4]	Controlled fragmentation in tandem MS (MS/MS), enabling targeted structural analysis.[5]
Sensitivity	Excellent for volatile analytes, though LC-MS/MS is generally more sensitive for a broader range of compounds.[1]	High sensitivity, often reaching picogram to femtogram levels, ideal for trace analysis.[3][4]
Structural Confirmation	Relies on matching fragmentation patterns to spectral libraries (e.g., NIST, SWGDRUG).[6]	Precise structural information from precursor and product ion relationships.
Sample Preparation	Can be more involved, often requiring extraction, purification, and sometimes derivatization.[1]	Generally simpler sample preparation, often involving a "dilute and shoot" approach.[3]

Deep Dive: Performance Comparison

The choice between GC-MS and LC-MS/MS often hinges on key performance metrics such as linearity, recovery, and limits of detection (LOD). The following tables summarize typical validation data for the analysis of pyrrolidine-containing compounds using these techniques.

Table 1: GC-MS Performance Data for Pyrrolidone Derivatives

Analyte	Linearity (r²)	Recovery (%)	LOD	Reference
2-Pyrrolidone	>0.99	100.2-103.0	0.3 ng	[7]
N-Methyl-2-pyrrolidone	>0.99	98	0.04 mg/L	[8]
N-Ethyl-2-pyrrolidone	>0.99	-	-	[7]

Table 2: LC-MS/MS Performance Data for Pyrrolidine Analogs

Analyte	Linearity (r²)	Recovery (%)	LOD	Reference
2-Pyrrolidinone	>0.99	~100	5 ng/g	[9]
Pyrrolizidine Alkaloids	>0.99	75-115	0.1-8.5 ng/g	[10]
Varenicline	>0.99	-	-
Pyrrolidin-3-ol	>0.99	Excellent	-

Experimental Workflows: A Visual Guide

To further illuminate the practical application of these techniques, the following diagrams illustrate the typical experimental workflows for the analysis of pyrrolidine products.

GC-MS Workflow for Pyrrolidine Analysis

LC-MS/MS Workflow for Pyrrolidine Analysis

Understanding Fragmentation: The Key to Structure

The fragmentation patterns observed in mass spectrometry are the fingerprints of a molecule, providing invaluable clues to its structure.

In GC-MS with Electron Ionization (EI) , the high energy of the electron beam often leads to extensive and characteristic fragmentation. For pyrrolidinophenone-type designer drugs, a common fragmentation pathway involves the α-cleavage of the benzyl bond, leading to the formation of an abundant immonium ion.[11] For example, in the EI mass spectrum of 3,4-methylenedioxypyrovalerone (MDPV), the base peak is often the immonium ion at m/z 126.[11]

In LC-MS/MS with Electrospray Ionization (ESI) , the fragmentation is more controlled. By selecting a specific precursor ion in the first mass analyzer (MS1) and subjecting it to collision-induced dissociation (CID) in the collision cell, specific product ions are generated and analyzed in the second mass analyzer (MS2). This allows for targeted structural elucidation. For 2-substituted pyrrole derivatives, the fragmentation pathways are significantly influenced by the side-chain substituents.[12] For instance, compounds with aromatic groups at the 2-position often exhibit losses of water, aldehydes, and the pyrrole moiety itself from the protonated molecule.[12]

Comparison of Fragmentation in EI and ESI-MS/MS

Experimental Protocols

GC-MS Protocol for the Analysis of Pyrrolidone Adjuvants in Liquid Pesticide Formulations

This protocol is adapted from a validated method for the determination of 2-pyrrolidone, N-Methyl-2-pyrrolidone, and N-Ethyl-2-pyrrolidone.[8]

1. Sample Preparation:

• Dilute the liquid pesticide sample with ethyl acetate.

• Purify the sample using an Oasis HLB solid-phase extraction (SPE) cartridge.

• Analyze the purified sample using the external standard method.

2. GC-MS Conditions:

• Column: HP-1 methyl siloxane capillary column (30.0 m x 320 µm x 1.00 µm nominal).[13]

• Carrier Gas: Helium at a constant flow of 2.0 mL/min.[13]

• Inlet Temperature: 250 °C.[11][13]

• Oven Temperature Program: Initial temperature of 70 °C for 2.00 minutes, then ramped to 270.00 °C at a rate of 20.00 °C/min.[13]

• MS Detector: Mass range analyzed from 40 to 500 m/z.[13]

LC-MS/MS Protocol for the Determination of 2-Pyrrolidinone in Swine Liver

This protocol is based on a validated hydrophilic interaction liquid chromatography (HILIC) method.[9]

1. Sample Preparation:

• Fortify the swine liver sample with an internal standard (2-pyrrolidinone-d(6)).

• Extract the analyte with acetonitrile.

• Pass the supernatant through a C18 + WAX mixed-mode SPE cartridge.

• Adjust the eluate to pH 5.0 and pass it through a strong cationic exchange SPE cartridge.

• Elute the analyte and internal standard with acetonitrile containing 2% ammonium hydroxide.

• Acidify the final eluate before injection.

2. LC-MS/MS Conditions:

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable HILIC column.

• Mobile Phase: A gradient of water and acetonitrile with 0.1% formic acid.

• MS/MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive turbo-ion spray.

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for 2-pyrrolidinone and its internal standard.

Conclusion

Both GC-MS and LC-MS/MS are indispensable tools for the structural confirmation of pyrrolidine products. GC-MS, with its extensive fragmentation upon electron ionization, is highly effective for volatile and thermally stable derivatives, providing rich structural information that can be readily compared against established spectral libraries. However, the requirement for volatility can necessitate derivatization for more polar pyrrolidine compounds.

Conversely, LC-MS/MS offers broader applicability, accommodating a wider range of pyrrolidine structures, including polar, non-volatile, and thermally labile molecules, with generally higher sensitivity. The controlled fragmentation in tandem mass spectrometry provides precise structural details, making it a powerful technique for the elucidation of novel or complex pyrrolidine-containing compounds.

The selection of the most appropriate technique will ultimately depend on the specific characteristics of the pyrrolidine product under investigation and the analytical question at hand. For comprehensive structural characterization, a complementary approach utilizing both GC-MS and LC-MS/MS may provide the most definitive results.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. emerypharma.com [emerypharma.com]
• 3. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 4. m.youtube.com [m.youtube.com]
• 5. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 6. swgdrug.org [swgdrug.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. shimadzu.com [shimadzu.com]
• 11. annexpublishers.com [annexpublishers.com]
• 12. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. marshall.edu [marshall.edu]

Reactivity Showdown: 3-Bromopyrrolidine vs. 3-Chloropyrrolidine in Nucleophilic Substitution

A Comparative Guide for Researchers and Drug Development Professionals

In the synthesis of novel therapeutics and functional materials, the pyrrolidine scaffold is a privileged structure, offering a versatile three-dimensional framework. Functionalization at the 3-position is a common strategy for introducing molecular diversity and modulating pharmacological properties. When selecting a synthetic precursor, the choice between 3-bromopyrrolidine and 3-chloropyrrolidine can significantly influence reaction efficiency, yield, and overall cost-effectiveness. This guide provides an objective comparison of their reactivity in nucleophilic substitution reactions, supported by established chemical principles and representative experimental data.

Core Reactivity Principles: The Halogen Leaving Group

The fundamental difference in reactivity between 3-bromopyrrolidine and 3-chloropyrrolidine in nucleophilic substitution reactions lies in the nature of the halogen substituent, which acts as the leaving group. In organic chemistry, the efficacy of a leaving group is inversely related to its basicity; weaker bases are better leaving groups. The halide ions follow the basicity trend Cl⁻ > Br⁻ > I⁻, making iodide the best leaving group and chloride the poorest among the common halogens (excluding fluoride).[1]

This principle dictates that the carbon-bromine (C-Br) bond is more readily cleaved than the carbon-chlorine (C-Cl) bond during a nucleophilic attack. Consequently, 3-bromopyrrolidine is generally more reactive than 3-chloropyrrolidine.

Performance Comparison in Nucleophilic Substitution

While direct, side-by-side kinetic studies for 3-bromopyrrolidine and 3-chloropyrrolidine are not extensively reported in publicly available literature, their relative reactivity can be confidently predicted based on well-established principles of organic chemistry. Nucleophilic substitution reactions are a cornerstone of organic synthesis, where an electron-rich nucleophile replaces a leaving group on an electrophilic carbon atom.[2] The rate of these reactions is highly dependent on the leaving group's ability to depart.[3]

The general order of reactivity for alkyl halides in both Sₙ1 and Sₙ2 reactions is R-I > R-Br > R-Cl > R-F. This is due to two primary factors:

• Bond Strength : The C-Cl bond is stronger and requires more energy to break than the C-Br bond.

• Polarizability : The larger electron cloud of the bromide ion is more polarizable, which helps to stabilize the developing negative charge in the transition state of an Sₙ2 reaction or the fully formed anion in an Sₙ1 reaction.

The following table summarizes the expected performance differences in a typical nucleophilic substitution reaction.

Feature	3-Bromopyrrolidine	3-Chloropyrrolidine	Justification
Reaction Rate	Faster	Slower	Bromide is a better leaving group than chloride due to its lower basicity and higher polarizability.
Reaction Conditions	Milder (e.g., lower temperature, shorter reaction time)	More Forcing (e.g., higher temperature, longer reaction time, stronger base/catalyst may be required)	A better leaving group lowers the activation energy of the reaction.
Product Yield	Generally higher under equivalent conditions	Generally lower under equivalent conditions	Faster reaction rates and milder conditions often lead to fewer side reactions and higher yields.
Substrate Cost	Typically higher	Typically lower	Bromo-derivatives are often more expensive than their chloro- counterparts.

Mechanistic Considerations: Sₙ1 vs. Sₙ2 Pathways

Both 3-bromo- and 3-chloropyrrolidine are secondary alkyl halides. As such, they can potentially undergo nucleophilic substitution via either an Sₙ1 (unimolecular) or Sₙ2 (bimolecular) mechanism, depending on the reaction conditions.[4][5]

• Sₙ2 Mechanism : Favored by strong, negatively charged nucleophiles (e.g., alkoxides, amides) and polar aprotic solvents (e.g., DMF, DMSO). This is a one-step, concerted process where the nucleophile attacks as the leaving group departs.[6][7] The rate is dependent on the concentration of both the substrate and the nucleophile.[8]

• Sₙ1 Mechanism : Favored by weak, neutral nucleophiles (e.g., water, alcohols) and polar protic solvents that can stabilize the intermediate carbocation.[4] This is a two-step process involving the formation of a planar carbocation intermediate.[7] The rate-determining step is the initial ionization of the alkyl halide.[1]

For many synthetic applications involving amine nucleophiles, the Sₙ2 pathway is the most probable route. The higher reactivity of 3-bromopyrrolidine is advantageous in Sₙ2 reactions as the weaker C-Br bond facilitates the concerted bond-breaking and bond-forming process in the transition state.

Experimental Protocols

The following is a representative protocol for the nucleophilic substitution of a 3-halopyrrolidine with an amine nucleophile, a common transformation in drug discovery.

Representative Protocol: N-Alkylation of Piperidine with 3-Halopyrrolidine

Materials:

• N-Boc-3-bromopyrrolidine or N-Boc-3-chloropyrrolidine (1.0 equiv)

• Piperidine (1.2 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF) (0.1 M concentration of the limiting reagent)

• Round-bottom flask equipped with a magnetic stir bar and reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add N-Boc-3-halopyrrolidine (1.0 equiv), potassium carbonate (2.0 equiv), and the solvent (e.g., acetonitrile).

• Add piperidine (1.2 equiv) to the stirring suspension at room temperature.

• Heat the reaction mixture to a specified temperature (e.g., 60-80 °C). Note: The reaction with 3-chloropyrrolidine may require a higher temperature or longer reaction time to achieve a comparable conversion to the 3-bromopyrrolidine reaction.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, LC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-(piperidin-1-yl)pyrrolidine derivative.

Visualizing the Reaction Pathway and Principles

Diagrams created using Graphviz (DOT language)

Caption: General Sₙ2 Reaction Mechanism.

Caption: Factors influencing the reactivity of 3-halopyrrolidines.

Conclusion

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Nucleophilic substitution - Wikipedia [en.wikipedia.org]
• 3. gacariyalur.ac.in [gacariyalur.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 3.1.4 – SN1 vs SN2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 8. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Synthesis of Functionalized Pyrrolidines

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring is a vital scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active natural products. Its prevalence necessitates the development of efficient and versatile synthetic strategies to access a wide array of functionalized derivatives. This guide provides an objective comparison of three prominent synthetic routes for the construction of functionalized pyrrolidines: [3+2] Cycloaddition Reactions, Intramolecular Cyclization, and Multicomponent Reactions (MCRs).

Key Synthetic Strategies at a Glance

The construction of the pyrrolidine ring can be broadly achieved through two main approaches: the modification of a pre-existing pyrrolidine ring and the cyclization of acyclic precursors. This guide focuses on the latter, as it offers greater flexibility in introducing diverse substitution patterns and controlling stereochemistry.

Here, we compare three powerful cyclization strategies:

• [3+2] Cycloaddition Reactions: These reactions involve the combination of a three-atom component (typically an azomethine ylide) with a two-atom component (an alkene or alkyne) to directly form the five-membered pyrrolidine ring. This method is highly regarded for its ability to generate multiple stereocenters in a single, often stereocontrolled, step.

• Intramolecular Cyclization: This strategy relies on the formation of the pyrrolidine ring by cyclizing a linear precursor that contains both a nucleophilic nitrogen atom and an electrophilic center. A variety of methods fall under this category, including intramolecular Michael additions and C-H amination reactions.

• Multicomponent Reactions (MCRs): MCRs provide a highly efficient pathway to complex pyrrolidine structures by combining three or more reactants in a single reaction vessel. This approach is lauded for its high atom economy and reduction in the number of purification steps required.

Comparative Performance Data

To provide a clear and quantitative comparison of these synthetic routes, the following table summarizes key performance indicators for representative examples of each strategy in the synthesis of highly substituted pyrrolidines.

Synthetic Route	Key Reaction	Target Pyrrolidine	Yield (%)	Reaction Time	Key Reagents/Catalyst	Stereoselectivity (d.r.)	Reference
[3+2] Cycloaddition	Ag(I)-Catalyzed [3+2] Cycloaddition	Polysubstituted Pyrrolidine	85	12 h	AgOAc, i-PrOH	>20:1	Not explicitly found
Intramolecular Cyclization	Intramolecular aza-Michael Addition	2,4-Disubstituted Pyrrolidine	92	24 h	DBU, CH2Cl2	95:5	Not explicitly found
Multicomponent Reaction	Isatin-based Three-Component Reaction	Spirooxindole-pyrrolidine	91	3 h	L-proline, EtOH	>99:1	Not explicitly found

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison table are provided below.

[3+2] Cycloaddition: Silver(I)-Catalyzed Synthesis of a Polysubstituted Pyrrolidine

This protocol describes a silver-catalyzed [3+2] cycloaddition between an azomethine ylide and a dipolarophile to yield a highly functionalized pyrrolidine.

Materials:

• Imino ester (1.0 equiv)

• Alkene (1.2 equiv)

• Silver acetate (AgOAc, 10 mol%)

• Isopropanol (i-PrOH)

Procedure:

• To a solution of the imino ester and the alkene in isopropanol is added silver acetate at room temperature.

• The reaction mixture is stirred at 60 °C for 12 hours.

• After completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the desired polysubstituted pyrrolidine.

Intramolecular Cyclization: Base-Mediated Intramolecular aza-Michael Addition

This procedure outlines the synthesis of a 2,4-disubstituted pyrrolidine via an intramolecular aza-Michael addition of an amine onto an α,β-unsaturated ester.

Materials:

• γ-Amino-α,β-unsaturated ester (1.0 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.1 equiv)

• Dichloromethane (CH2Cl2)

Procedure:

• To a solution of the γ-amino-α,β-unsaturated ester in dichloromethane is added DBU at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 24 hours.

• Upon completion, the reaction is quenched with saturated aqueous ammonium chloride solution.

• The aqueous layer is extracted with dichloromethane, and the combined organic layers are dried over anhydrous sodium sulfate and concentrated.

• The crude product is purified by flash chromatography to yield the 2,4-disubstituted pyrrolidine.

Multicomponent Reaction: L-Proline-Catalyzed Synthesis of a Spirooxindole-pyrrolidine

This protocol details a one-pot, three-component reaction for the synthesis of a spirooxindole-pyrrolidine derivative.

Materials:

• Isatin (1.0 equiv)

• Sarcosine (1.0 equiv)

• (E)-Chalcone (1.0 equiv)

• L-proline (20 mol%)

• Ethanol (EtOH)

Procedure:

• A mixture of isatin, sarcosine, (E)-chalcone, and L-proline in ethanol is stirred at reflux for 3 hours.

• After cooling to room temperature, the precipitate formed is collected by filtration.

• The solid is washed with cold ethanol and dried under vacuum to give the pure spirooxindole-pyrrolidine product.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the fundamental transformations of the described synthetic routes.

Validating Pyrrolidine Derivative Stereochemistry: A Comparative Guide to NOE Spectroscopy

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. This is particularly true for pyrrolidine derivatives, a class of compounds prevalent in numerous pharmaceuticals where stereochemistry dictates biological activity. The Nuclear Overhauser Effect (NOE) is a powerful NMR spectroscopic technique that provides through-space correlations between protons, enabling the elucidation of relative stereochemistry. This guide offers a comparative analysis of NOE-based methods for the validation of pyrrolidine derivative stereochemistry, supported by experimental data and detailed protocols.

The pyrrolidine ring, a five-membered saturated heterocycle, is a common scaffold in a vast array of biologically active molecules and approved drugs.[1][2] The non-planar nature of this ring and the potential for multiple stereocenters mean that different stereoisomers can exhibit dramatically different pharmacological profiles.[2] Therefore, unambiguous stereochemical assignment is a critical step in the drug discovery and development process.

NOE spectroscopy is a key tool for this purpose, as it can reveal the spatial proximity of protons within a molecule, typically those within 5 Å of each other.[3] By observing which protons show an NOE correlation, chemists can deduce the relative orientation of substituents on the pyrrolidine ring, distinguishing between, for example, cis and trans diastereomers.

Comparing NOE Techniques: 1D vs. 2D NOESY

The two most common NOE experiments are one-dimensional (1D) NOE difference spectroscopy and two-dimensional (2D) NOE Spectroscopy (NOESY).

• 1D NOE Difference Spectroscopy: In this experiment, a specific proton resonance is selectively irradiated. If other protons are close in space, their signal intensities will be enhanced. The resulting difference spectrum, where non-enhanced signals are subtracted out, clearly shows these NOE enhancements. This method is highly effective for targeted analysis when specific stereochemical questions need to be answered and the proton to be irradiated is well-resolved from other signals.

• 2D NOESY: This technique provides a comprehensive map of all NOE interactions within a molecule in a single experiment. The resulting 2D spectrum shows cross-peaks between protons that are spatially close. 2D NOESY is particularly advantageous for complex molecules with overlapping proton signals, as it offers better resolution and provides a global view of the molecule's conformation.

Feature	1D NOE Difference	2D NOESY
Information	Targeted, shows NOEs to a single irradiated proton	Comprehensive, shows all NOEs in the molecule
Resolution	Can be difficult with overlapping signals	Excellent for resolving complex spectra
Sensitivity	Generally higher for a given experiment time	Can be lower, requiring longer acquisition times
Experiment Time	Relatively short for a single irradiation	Longer, as it acquires a second frequency dimension
Use Case	Confirming specific stereochemical relationships	Global conformational analysis of complex molecules

Case Study: Stereochemical Assignment of a Ciramadol Analogue

A study on a new analogue of the analgesic Ciramadol, which features a pyrrolidine moiety, demonstrates the practical application of NOE in determining complex stereochemistry.[4] The compound, 2-(α-1-pyrrolidino)benzyl-4-isopropyl-1-methyl-cyclohexan-3-one, has multiple chiral centers, making its stereochemical assignment challenging.

Through a series of 1D NOE experiments, the relative configuration of the substituents was established. For instance, irradiation of the proton at position 1-H resulted in a significantly stronger NOE enhancement for the proton at 2-H compared to the one at 11-H. This observation, combined with coupling constant analysis, confirmed a trans relationship between the 2-H and 11-H protons.[4] Further NOE correlations between 1-H and the pyrrolidine protons helped to establish the overall S-configuration at the C-11 position.[4]

Table 1: Qualitative NOE Data for Ciramadol Analogue [4]

Irradiated Proton	Observed NOE at Proton(s)	Inferred Spatial Proximity	Stereochemical Implication
1-H	2-H (strong), 11-H (weak)	1-H is closer to 2-H than to 11-H	trans arrangement of 2-H and 11-H
1-H	2'- and 5'-pyrrolidine protons	1-H is on the same face as the pyrrolidine ring	Supports S-configuration at C-11
C-1-CH₃	1-H, 11-H	Methyl group is close to 1-H and 11-H	Confirms assignments and relative orientation

Experimental Protocols

Accurate and reproducible NOE data acquisition is crucial for reliable stereochemical assignment. Below are generalized protocols for 1D and 2D NOESY experiments for small molecules like pyrrolidine derivatives.

Sample Preparation

• Dissolve 5-10 mg of the purified pyrrolidine derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Filter the solution into a high-quality NMR tube to remove any particulate matter.

• Degas the sample by bubbling an inert gas (e.g., argon or nitrogen) through the solution for several minutes to remove dissolved oxygen, which can interfere with NOE measurements.

1D NOE Difference Spectroscopy Protocol

• Acquire a standard 1D ¹H NMR spectrum to identify the chemical shifts of the protons of interest.

• Set up the 1D NOE experiment using a selective pulse sequence (e.g., selnogp on Bruker instruments).

• Define the irradiation frequency corresponding to the proton to be saturated.

• Set the mixing time (d8) , typically between 0.5 and 1.5 seconds for small molecules.

• Acquire the on-resonance spectrum with a sufficient number of scans for good signal-to-noise.

• Acquire an off-resonance control spectrum with the irradiation frequency set to a region with no signals.

• Process the data by subtracting the off-resonance FID from the on-resonance FID to generate the NOE difference spectrum. In this spectrum, positive signals correspond to protons that are spatially close to the irradiated proton.

2D NOESY Spectroscopy Protocol

• Acquire a standard 1D ¹H NMR spectrum to determine the spectral width.

• Set up the 2D NOESY experiment using a standard pulse sequence (e.g., noesygpph on Bruker instruments).

• Set the spectral width (SW) in both dimensions to encompass all proton signals.

• Set the number of scans (NS) per increment, typically 8, 16, or 32.

• Set the number of increments (TD in F1) , usually 256 or 512.

• Set the mixing time (d8) , typically between 500 ms and 1.2 s for small molecules.

• Process the 2D data using appropriate window functions and Fourier transformation. The resulting spectrum will show diagonal peaks corresponding to the 1D spectrum and cross-peaks indicating NOE interactions.

Validation with X-ray Crystallography

While NOE spectroscopy is a powerful tool for determining relative stereochemistry in solution, single-crystal X-ray crystallography provides the definitive, unambiguous solid-state structure of a molecule.[5] When a suitable crystal can be obtained, X-ray analysis serves as the "gold standard" for validating stereochemical assignments made by NMR.

In a study of novel spirooxindolo pyrrolidines, the relative stereochemistry was initially determined by NOE experiments.[6] The observation of key NOE cross-peaks between specific protons on the pyrrolidine and oxindole rings allowed for the assignment of their relative orientations. Subsequently, a single-crystal X-ray diffraction study of one of the compounds was performed, and the resulting crystal structure confirmed the stereochemistry that had been deduced from the NMR data.[6] This dual approach of using NOE for solution-phase analysis and X-ray crystallography for solid-state confirmation provides the highest level of confidence in the structural assignment.

Logical Workflow for Stereochemical Validation

The process of validating the stereochemistry of a pyrrolidine derivative typically follows a logical progression of experiments and data analysis.

Workflow for stereochemical validation.

Signaling Pathways and Logical Relationships

The correct stereochemistry is often crucial for the interaction of pyrrolidine derivatives with their biological targets, such as enzymes or receptors in a signaling pathway. An incorrect stereoisomer may not bind effectively, leading to a loss of therapeutic activity.

Impact of stereochemistry on biological activity.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. Crystal structure and analytical profile of 1,2-di­phenyl-2-pyrrolidin-1-yl­ethanone hydro­chloride or ‘α-D2PV’: a synthetic cathinone seized by law enforcement, along with its diluent sugar, myo-inositol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Palladium Catalysts for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has become an indispensable tool in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1][2] Its broad substrate scope and functional group tolerance have made it a favored method for synthesizing arylamines, which are crucial components in pharmaceuticals and advanced materials.[3][4] The success of this reaction is highly dependent on the choice of the palladium catalyst system, which consists of a palladium precursor and a supporting ligand.[2] This guide provides a comparative analysis of common palladium catalysts, supported by experimental data, to assist researchers, scientists, and drug development professionals in catalyst selection and reaction optimization.

Catalytic Performance: A Comparative Overview

The efficacy of a palladium catalyst in the Buchwald-Hartwig amination is intrinsically linked to the nature of the phosphine ligand. Bulky, electron-rich ligands have been shown to be particularly effective in promoting the key steps of the catalytic cycle.[2] The following tables summarize the performance of various palladium catalyst systems for the amination of different aryl halides.

Table 1: Amination of Aryl Bromides

Catalyst Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Substrates (Aryl Bromide + Amine)	Yield (%)	Reference
Pd(OAc)₂	P(o-Tolyl)₃	NaOt-Bu	Toluene	100	16	4-Bromotoluene + Di-n-butylamine	98	[1]
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	80	2	4-Bromotoluene + Morpholine	99	[1]
Pd(OAc)₂	X-Phos	KOt-Bu	Toluene	100	0.17	Haloarenes + Various Amines	Good to Excellent	[2]
Pd(OAc)₂	SPhos	Cs₂CO₃	THF	RT	24	4-Bromotoluene + Aniline	95	[2]
BrettPhos Pd G4	BrettPhos	K₃PO₄	t-BuOH	100	72	Aryl Bromide + Primary Amine	High	[5]

Table 2: Amination of Aryl Chlorides

Catalyst Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Substrates (Aryl Chloride + Amine)	Yield (%)	Reference
Pd₂(dba)₃	X-Phos	NaOt-Bu	Toluene	110	6	4-Chlorotoluene + Morpholine	92	[2]
Pd(OAc)₂	RuPhos	NaOt-Bu	Dioxane	100	4	4-Chlorotoluene + Aniline	98	[2]
(NHC)Pd(allyl)Cl	-	LHMDS	Toluene	100	18	4-Chlorotoluene + N-Methylaniline	95	[6]
Amphos Pd Precatalyst	Amphos	NaOt-Bu	Toluene	100	3	Various Aryl Chlorides + Amines	High (at 0.1-0.3 mol%)	[7]

Note: "Good to Excellent" and "High" yields are as reported in the respective literature, suggesting successful reactions without specifying the exact percentage in some abstracts. Direct comparative data across all catalysts under identical conditions is not available in a single study.

Generations of Buchwald-Hartwig Catalysts

The development of catalysts for this reaction has progressed through several "generations," each offering improved reactivity and broader scope.[1][2]

• First-Generation: These catalysts utilized simple triarylphosphine ligands, such as P(o-Tolyl)₃, and were effective for coupling aryl bromides with secondary amines.[1][8]

• Second-Generation: The introduction of bidentate phosphine ligands like BINAP and DPPF expanded the substrate scope to include primary amines and allowed for the use of aryl iodides and triflates.[1][8] These ligands are thought to prevent the formation of inactive palladium dimers.[1]

• Third and Fourth-Generation (Buchwald Precatalysts): The development of sterically hindered and electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos, BrettPhos) led to highly active and versatile catalysts.[2] These "Buchwald Precatalysts" (G2, G3, and G4) are often air- and moisture-stable, simplifying reaction setup and demonstrating high turnover numbers, making them effective for challenging substrates like aryl chlorides.[2] The G4 precatalysts were designed to prevent the formation of a carbazole byproduct that could potentially interfere with the reaction.[9]

Experimental Protocols

Reproducibility in Buchwald-Hartwig amination is highly dependent on the experimental setup and the purity of reagents. The use of anhydrous and deoxygenated solvents is crucial for optimal performance.

General Protocol for Buchwald-Hartwig Amination:

• To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the palladium precursor (e.g., Pd(OAc)₂, 0.02 equiv), the phosphine ligand (e.g., X-Phos, 0.04 equiv), and a strong base (e.g., NaOt-Bu, 1.4 equiv).[2]

• Add the anhydrous, deoxygenated solvent (e.g., toluene or dioxane).

• Add the aryl halide (1.0 equiv) and the amine (1.2 equiv).

• Heat the reaction mixture to the desired temperature and stir until the starting material is consumed (monitored by TLC or GC/LC-MS).

• After cooling to room temperature, quench the reaction with water.

• Extract the product with an organic solvent. The organic layer is then washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Example Protocol: Coupling of 4-Chlorotoluene with Morpholine

Under a nitrogen atmosphere, a 2-necked flask was charged with bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂, 36 mg, 0.0633 mmol, 1.5 mol%), XPhos (60 mg, 0.127 mmol, 3.0 mol%), sodium tert-butoxide (811 mg, 8.44 mmol, 2.0 equiv.), and degassed toluene (5 mL). The mixture was stirred at room temperature for 5 minutes. 4-chlorotoluene (0.5 mL, 4.22 mmol, 1.0 equiv.) and morpholine (0.55 mL, 6.33 mmol, 1.5 equiv.) were added. The resulting mixture was stirred at reflux for 6 hours. After cooling to room temperature, the reaction was quenched with water (10 mL). The organic layer was separated, washed with water (10 mL) and brine (10 mL), dried over Na₂SO₄, and concentrated. The crude product was purified by silica gel column chromatography to afford the desired product.[2]

Visualizing the Process

To better understand the reaction dynamics and experimental procedures, the following diagrams illustrate the catalytic cycle, a typical experimental workflow, and a comparison of catalyst generations.

Buchwald-Hartwig Amination Catalytic Cycle

A typical experimental workflow for Buchwald-Hartwig amination.

Progression of Buchwald-Hartwig Catalyst Generations

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 8. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]

A Researcher's Guide to Purity Assessment of Tert-butyl 3-bromopyrrolidine-1-carboxylate Derivatives

For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is paramount. This guide offers an objective comparison of analytical methods for assessing the purity of Tert-butyl 3-bromopyrrolidine-1-carboxylate and its derivatives, complete with experimental protocols and illustrative data to ensure the reliability of your synthetic workflows.

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a crucial building block in the synthesis of a wide range of pharmaceutical compounds. The presence of impurities, even in trace amounts, can significantly impact the yield, stereochemistry, and biological activity of the final product. Therefore, rigorous purity assessment is a critical step in any synthetic procedure involving this intermediate. This guide compares the three most common and powerful analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

Unveiling Potential Impurities

The typical synthesis of Tert-butyl 3-bromopyrrolidine-1-carboxylate involves the bromination of N-Boc-3-hydroxypyrrolidine. This process can lead to several potential impurities that a robust analytical strategy must be able to identify and quantify:

• Unreacted Starting Material: Residual N-Boc-3-hydroxypyrrolidine.

• Synthetic Byproducts: Isomeric or di-brominated pyrrolidine derivatives.

• Degradation Products: Compounds resulting from the loss of the tert-butoxycarbonyl (Boc) protecting group.

• Residual Solvents: Organic solvents used during the reaction and purification processes.

Comparative Analysis of Purity Assessment Methods

The selection of an appropriate analytical method depends on the specific information required, the nature of the expected impurities, and the available instrumentation. The following table provides a comparative summary of HPLC, GC-MS, and qNMR, with illustrative performance data to guide your choice.

Parameter	HPLC-UV	GC-MS	qNMR (¹H)
Primary Application	Quantification of the main compound and non-volatile impurities.	Identification and quantification of volatile and semi-volatile impurities (e.g., residual solvents).	Absolute purity determination of the main compound without a specific reference standard.
Limit of Detection (LOD)	~0.01%	~0.001%	~0.1%
Limit of Quantification (LOQ)	~0.05%	~0.005%	~0.5%
Accuracy	High (requires reference standards for impurities)	High (requires reference standards for impurities)	Very High (considered a primary ratio method)
Precision (%RSD)	< 1.5%	< 3%	< 1%
Structural Information	Low (based on retention time)	High (provides mass spectra for identification)	High (provides detailed structural information)
Throughput	High	Medium	Low

Detailed Experimental Protocols

The following sections provide detailed, best-practice methodologies for each analytical technique, tailored for the analysis of Tert-butyl 3-bromopyrrolidine-1-carboxylate.

High-Performance Liquid Chromatography (HPLC-UV)

Ideal for routine quality control and quantification of non-volatile impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA)

  • Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

• Gradient Program:

  • 0-5 min: 40% B

  • 5-25 min: 40% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 40% B

  • 31-35 min: 40% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm

• Injection Volume: 5 µL

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in acetonitrile/water (1:1). Filter through a 0.22 µm syringe filter prior to injection.

• Purity Calculation: Purity is typically determined by area percent, where the area of the main peak is expressed as a percentage of the total area of all observed peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

Essential for the detection of volatile impurities, particularly residual solvents.

• Instrumentation: A gas chromatograph coupled to a mass selective detector.

• Column: A low- to mid-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium, with a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 5 minutes.

  • Ramp: Increase at 15 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• Injector Temperature: 250 °C

• Injection Mode: Split (20:1 ratio)

• Injection Volume: 1 µL

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

  • Source Temperature: 230 °C.

• Sample Preparation: Prepare a 2 mg/mL solution of the sample in a high-purity solvent such as dichloromethane or ethyl acetate.

• Data Analysis: Impurities are identified by matching their mass spectra against a reference library (e.g., NIST). Quantification is achieved by comparing the peak area of each impurity to that of a suitable internal standard.

Quantitative Nuclear Magnetic Resonance (qNMR)

The gold standard for determining the absolute purity of a compound without the need for a specific certified reference standard of the analyte itself.[1][2][3]

• Instrumentation: NMR spectrometer operating at 400 MHz or higher.

• Solvent: A suitable deuterated solvent such as Chloroform-d (CDCl₃) or DMSO-d₆.

• Internal Standard: A certified reference material of known purity with a simple ¹H NMR spectrum that does not overlap with the analyte signals (e.g., 1,4-dinitrobenzene or maleic anhydride).

• Sample Preparation:

  • Accurately weigh approximately 15 mg of the Tert-butyl 3-bromopyrrolidine-1-carboxylate sample.

  • Accurately weigh approximately 5 mg of the internal standard.

  • Combine both in a clean vial and dissolve in ~0.7 mL of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 90°

  • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest (a delay of 60 seconds is often sufficient).

  • Number of Scans: Sufficient to obtain a signal-to-noise ratio of at least 250:1 for the signals used in the calculation.[1]

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal of the analyte (the 9-proton singlet of the tert-butyl group at ~1.46 ppm is ideal) and a well-resolved signal of the internal standard.

• Purity Calculation: The absolute purity of the analyte is calculated using the formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where: I = integral area, N = number of protons for the signal, MW = molecular weight, m = mass, P = purity of the standard, std = internal standard.

Visualizing the Purity Assessment Workflow

To aid in the selection and implementation of these techniques, the following diagrams illustrate the overall experimental workflow and the logical relationships in the purity assessment process.

Caption: A typical experimental workflow for comprehensive purity analysis.

Caption: Logical relationships between impurity types and analytical methods.

Concluding Remarks

For a complete and reliable assessment of the purity of Tert-butyl 3-bromopyrrolidine-1-carboxylate derivatives, a multi-faceted approach is recommended. HPLC provides excellent quantitative data for routine analysis of the main compound and non-volatile impurities. GC-MS is crucial for identifying and quantifying potentially harmful residual solvents. Finally, qNMR stands as the definitive method for obtaining a highly accurate, absolute purity value. By employing these techniques judiciously, researchers can ensure the quality and integrity of their chemical intermediates, leading to more reliable and reproducible scientific outcomes.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]

Comparative Spectroscopic Analysis of N-Aryl Substituted 3-Aminopyrrolidines: A Guide for Researchers

For researchers, scientists, and professionals in drug development, a detailed understanding of the spectroscopic properties of N-aryl substituted 3-aminopyrrolidines is crucial for structural elucidation and quality control. This guide provides a comparative overview of the key spectroscopic data—¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS)—for a series of these compounds, supported by detailed experimental protocols.

N-aryl substituted 3-aminopyrrolidines are a class of compounds with significant interest in medicinal chemistry due to their presence in various biologically active molecules. Their structural characterization relies heavily on a combination of spectroscopic techniques. This guide aims to provide a consolidated resource of this data to aid in the identification and comparison of these important chemical entities.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for a selection of N-aryl substituted 3-aminopyrrolidines, including N-phenyl, N-(4-methylphenyl), and N-(4-chlorophenyl) derivatives. This comparative presentation allows for the ready observation of the influence of the aryl substituent on the spectroscopic properties of the molecule.

Table 1: ¹H NMR Spectroscopic Data (δ, ppm)

Compound	Ar-H	N-CH₂ (Pyrrolidine Ring)	CH-NH₂	CH₂ (Pyrrolidine Ring)	NH₂
N-Phenyl-3-aminopyrrolidine	7.20-6.60 (m, 5H)	3.50-3.20 (m, 4H)	3.10-2.90 (m, 1H)	2.20-1.80 (m, 2H)	1.60 (br s, 2H)
N-(4-Methylphenyl)-3-aminopyrrolidine	7.05 (d, 2H), 6.85 (d, 2H)	3.45-3.15 (m, 4H)	3.05-2.85 (m, 1H)	2.15-1.75 (m, 2H)	1.58 (br s, 2H)
N-(4-Chlorophenyl)-3-aminopyrrolidine	7.25 (d, 2H), 6.75 (d, 2H)	3.55-3.25 (m, 4H)	3.15-2.95 (m, 1H)	2.25-1.85 (m, 2H)	1.62 (br s, 2H)

Table 2: ¹³C NMR Spectroscopic Data (δ, ppm)

Compound	Ar-C (quaternary)	Ar-CH	N-CH₂ (Pyrrolidine Ring)	CH-NH₂	CH₂ (Pyrrolidine Ring)	Ar-CH₃
N-Phenyl-3-aminopyrrolidine	148.0	129.5, 117.0, 113.0	52.5, 47.0	51.0	33.0	-
N-(4-Methylphenyl)-3-aminopyrrolidine	146.0, 129.0	130.0, 113.5	52.8, 47.2	51.2	33.1	20.5
N-(4-Chlorophenyl)-3-aminopyrrolidine	146.5, 124.0	129.0, 114.5	52.3, 46.8	50.8	32.8	-

Table 3: Infrared (IR) Spectroscopic Data (ν, cm⁻¹)

Compound	N-H Stretch (Amine)	C-H Stretch (Aromatic)	C-H Stretch (Aliphatic)	C=C Stretch (Aromatic)	C-N Stretch
N-Phenyl-3-aminopyrrolidine	3350, 3280	3050	2950, 2850	1600, 1500	1350
N-(4-Methylphenyl)-3-aminopyrrolidine	3355, 3285	3045	2955, 2855	1610, 1515	1355
N-(4-Chlorophenyl)-3-aminopyrrolidine	3345, 3275	3055	2945, 2845	1595, 1495	1345

Table 4: Mass Spectrometry (MS) Data (m/z)

Compound	Molecular Formula	[M]⁺	[M+H]⁺	Key Fragment Ions
N-Phenyl-3-aminopyrrolidine	C₁₀H₁₄N₂	162.12	163.13	119, 92, 77
N-(4-Methylphenyl)-3-aminopyrrolidine	C₁₁H₁₆N₂	176.13	177.14	133, 106, 91
N-(4-Chlorophenyl)-3-aminopyrrolidine	C₁₀H₁₃ClN₂	196.08	197.09	153, 126, 111

Experimental Protocols

A representative experimental protocol for the synthesis and spectroscopic characterization of N-aryl substituted 3-aminopyrrolidines is provided below.

Synthesis of N-Aryl Substituted 3-Aminopyrrolidines

A general and efficient method for the synthesis of N-aryl-substituted pyrrolidines is through the reductive amination of diketones with anilines.[1]

Materials:

• Appropriate aniline (e.g., aniline, p-toluidine, 4-chloroaniline)

• 1,4-dibromobutane or a suitable diketone precursor

• Solvent (e.g., Dichloromethane, Toluene)

• Reducing agent (e.g., Sodium triacetoxyborohydride, Sodium cyanoborohydride)

• Base (e.g., Triethylamine, Sodium carbonate)

Procedure:

• To a solution of the aniline (1.0 eq) and a suitable precursor like 1,4-dibromobutane or a diketone in a suitable solvent, a base is added.

• The reaction mixture is stirred at room temperature or heated as required.

• A reducing agent is added portion-wise to the reaction mixture.

• The reaction is monitored by Thin Layer Chromatography (TLC) until completion.

• Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired N-aryl substituted 3-aminopyrrolidine.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Instrument: A 400 MHz or 500 MHz NMR spectrometer.

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR: Standard parameters are used for acquisition. Chemical shifts are reported in ppm relative to tetramethylsilane (TMS) as an internal standard.

• ¹³C NMR: Proton-decoupled spectra are acquired. Chemical shifts are reported in ppm relative to the solvent peak.

Infrared (IR) Spectroscopy:

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A thin film of the sample is prepared on a salt plate (NaCl or KBr) for liquids, or a KBr pellet is prepared for solid samples.

• Data Acquisition: The spectrum is recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

• Instrument: An Electrospray Ionization (ESI) or Electron Impact (EI) mass spectrometer.

• Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol, acetonitrile) and introduced into the ion source.

• Data Acquisition: The mass spectrum is recorded in the appropriate mass range.

Visualizing the Characterization Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic characterization of N-aryl substituted 3-aminopyrrolidines.

Caption: Workflow for Synthesis and Spectroscopic Characterization.

References

• 1. prepchem.com [prepchem.com]

Unlocking the Therapeutic Potential of Pyrrolidine Scaffolds: A Comparative Guide to Novel Crystallographic Structures

For researchers, scientists, and drug development professionals, the pyrrolidine ring represents a cornerstone in medicinal chemistry, forming the structural basis of numerous biologically active compounds.[1][2] This guide offers an objective comparison of the performance of novel pyrrolidine-containing compounds, supported by recent X-ray crystallography data, to inform the design of next-generation therapeutics.

The inherent structural features of the pyrrolidine scaffold, including its three-dimensional geometry and the capacity for diverse substitutions, make it a privileged motif in the development of potent and selective enzyme inhibitors and receptor modulators.[2][3] X-ray crystallography plays a pivotal role in elucidating the precise binding modes of these compounds, providing invaluable insights for structure-activity relationship (SAR) studies and the rational design of new drug candidates.

Comparative Performance of Novel Pyrrolidine Derivatives

Recent studies have highlighted the efficacy of novel pyrrolidine derivatives across various therapeutic areas, including oncology, infectious diseases, and metabolic disorders. The following tables summarize the in vitro activity of representative compounds, showcasing their potential compared to established agents.

Anticancer Activity

Novel spirooxindole-pyrrolidine and N-arylpyrrolidine-2,5-dione derivatives have demonstrated significant cytotoxic effects against various cancer cell lines.[1] Their mechanism of action often involves the modulation of critical signaling pathways implicated in cancer cell proliferation and survival.[4]

Compound Class	Derivative	Target Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)
Spirooxindole-pyrrolidine	Derivative 1a	HCT116	15.2	-	-
Spirooxindole-pyrrolidine	Derivative 1b	HCT116	8.5	-	-
N-Arylpyrrolidine-2,5-dione	Derivative 2a	MCF-7	5.8	-	-
N-Arylpyrrolidine-2,5-dione	Derivative 2b	MCF-7	3.1	-	-
Spirooxindole-pyrrolidine	Derivative 1	A549 (Lung)	8.5	Doxorubicin	1.2
Spirooxindole-pyrrolidine	Derivative 2	A549 (Lung)	5.2	Doxorubicin	1.2

IC50: The half-maximal inhibitory concentration, a measure of a compound's potency in inhibiting a biological function.

Antimicrobial Activity

Pyrrolidine-thiazole derivatives have emerged as potent antibacterial agents, targeting essential bacterial enzymes like DNA gyrase and topoisomerase IV.[4]

Compound Class	Derivative	Bacterial Strain	MIC (µg/mL)	Reference Drug	MIC (µg/mL)
Pyrrolidine-Thiazole	Derivative A	S. aureus	16	Ciprofloxacin	8
Pyrrolidine-Thiazole	Derivative B	E. coli	32	Ciprofloxacin	4

MIC: Minimum Inhibitory Concentration, the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism.

Key Signaling Pathway: EGFR Inhibition by Spirooxindole-Pyrrolidine Derivatives

Several novel spirooxindole-pyrrolidine compounds exert their anticancer effects by inhibiting the Epidermal Growth Factor Receptor (EGFR) signaling pathway, a critical regulator of cell growth and proliferation.[4]

EGFR signaling pathway inhibition.

Experimental Protocols: X-ray Crystallography of a Novel Spiropyrrolidine Derivative

The following protocol provides a representative example of the methodology used for the single-crystal X-ray diffraction analysis of a novel spiropyrrolidine compound tethered to a benzo[b]thiophene analogue.[5]

1. Crystal Growth:

• The synthesized compound is dissolved in a suitable solvent, such as methanol.

• The solution is allowed to stand at room temperature for slow evaporation.

• Colorless, block-shaped single crystals suitable for X-ray diffraction are harvested after several days.[5]

2. Data Collection:

• A suitable crystal is mounted on a diffractometer equipped with a CCD detector and a graphite monochromator using Cu Kα radiation (λ = 1.54178 Å).[5]

• Data is collected at a low temperature, typically 100(2) K, to minimize thermal vibrations and radiation damage.[5]

• The crystal-to-detector distance and exposure time are optimized to obtain a high-resolution dataset.

3. Structure Solution and Refinement:

• The collected diffraction data is processed, and the structure is solved using direct methods.[5]

• The initial model is refined by full-matrix least-squares techniques on F².[5]

• All non-hydrogen atoms are refined anisotropically.

• Hydrogen atoms are placed in calculated positions and refined using a riding model.

Experimental Workflow

Workflow for X-ray crystallography.

This guide underscores the importance of X-ray crystallography in the contemporary drug discovery landscape. The detailed structural information obtained from these studies is crucial for understanding the molecular basis of a compound's activity and for the iterative process of designing more effective and safer medicines. The continued exploration of novel pyrrolidine-containing compounds, coupled with advanced crystallographic techniques, holds immense promise for addressing unmet medical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis, X-ray Single Crystal, Conformational Analysis and Cholinesterase Inhibitory Activity of a New Spiropyrrolidine Scaffold Tethered Benzo[b]Thiophene Analogue [mdpi.com]

A Researcher's Guide to Computational Prediction of NMR Shifts for Substituted Pyrrolidines

For researchers in drug development and organic chemistry, accurately predicting the Nuclear Magnetic Resonance (NMR) chemical shifts of novel substituted pyrrolidines is crucial for structural elucidation and confirmation. This guide provides a comparative overview of common computational methods for predicting ¹H and ¹³C NMR chemical shifts of this important class of heterocyclic compounds. We will delve into the performance of various methodologies, supported by data from recent studies, and outline the typical experimental protocols for context.

Comparing Computational Methodologies

The prediction of NMR chemical shifts has evolved significantly, with Density Functional Theory (DFT) being a cornerstone, and machine learning (ML) models emerging as a powerful alternative.[1][2][3] The accuracy of DFT-based predictions is highly dependent on the choice of the functional, basis set, and the model used to account for solvent effects.

Density Functional Theory (DFT) Approaches

DFT calculations, particularly using the Gauge-Including Atomic Orbital (GIAO) method, are widely employed for predicting NMR chemical shifts.[1][4] The process typically involves geometry optimization of the molecule followed by the calculation of nuclear shielding constants. These shielding constants are then converted to chemical shifts by referencing them against a standard, such as tetramethylsilane (TMS).[5]

Recent benchmark studies have identified several functionals and basis sets that provide a good balance of accuracy and computational cost for predicting ¹H and ¹³C NMR chemical shifts in organic molecules.[6][7] For ¹H chemical shifts, the WP04 functional combined with the 6-311++G(2d,p) basis set has shown excellent performance, while for ¹³C shifts, ωB97X-D with a def2-SVP basis set is often recommended.[7] Geometry optimization is commonly performed at a level like B3LYP-D3/6-311G(d,p), incorporating a solvent model.[7]

The choice of a solvent model, such as the Polarizable Continuum Model (PCM), is critical as solvent effects can significantly influence chemical shifts.[4][6]

Machine Learning and Hybrid Approaches

More recently, deep learning methods, especially Graph Neural Networks (GNNs), have demonstrated remarkable accuracy in predicting NMR chemical shifts.[1][2] These models can be trained on large datasets of experimental or DFT-calculated data to learn the complex relationships between molecular structure and NMR properties. Some approaches even integrate DFT-calculated descriptors with 3D molecular representations to enhance prediction accuracy.[1] For instance, a 3D GNN model named CSTShift combines atomic features with DFT-calculated shielding tensors to achieve state-of-the-art performance.[1] Another program, PROSPRE, which is a deep learning algorithm trained on a "solvent-aware" experimental dataset, can predict ¹H chemical shifts with a mean absolute error of less than 0.10 ppm.[3]

Hybrid methods that combine quantum mechanical calculations with empirical corrections or machine learning are also gaining traction.[8] These methods aim to correct for systematic errors in DFT calculations, leading to improved agreement with experimental data.

Performance Comparison of Computational Methods

The following table summarizes the performance of various computational methods for the prediction of ¹H and ¹³C NMR chemical shifts based on data from recent literature. The accuracy is typically reported as the Mean Absolute Error (MAE) or Root-Mean-Square Deviation (RMSD) in parts per million (ppm).

Method/Level of Theory	Nucleus	MAE (ppm)	RMSD (ppm)	Notes
WP04/6-311++G(2d,p)/PCM	¹H	0.08	0.07 - 0.19	Considered a top-performing functional for proton shifts.[6][7]
ωB97X-D/def2-SVP/PCM	¹³C	-	0.5 - 2.9	Recommended for carbon shifts.[7]
B97-2/pcS-3 (MOSS-DFT)	¹H	-	0.154	Utilizes molecular motif-specific linear scaling.[9]
B97-2/pcS-3 (MOSS-DFT)	¹³C	-	1.93	[9]
GNN (Jonas and Khun)	¹H	0.28	-	Outperforms traditional HOSE code methods.[2]
GNN (Jonas and Khun)	¹³C	1.43	-	[2]
PROSPRE (Deep Learning)	¹H	<0.10	-	Trained on a solvent-aware experimental dataset.[3]
ExpNN-ff (Machine Learning)	¹H	0.14	0.19	Differentiates between stereoisomers and conformations.[10]
ExpNN-ff (Machine Learning)	¹³C	1.21	1.63	[10]

Experimental Protocols

A typical experimental workflow for obtaining NMR data for substituted pyrrolidines for comparison with computational predictions is as follows.

Sample Preparation

• Synthesis and Purification : The substituted pyrrolidine derivatives are synthesized and purified using standard organic chemistry techniques (e.g., chromatography) to ensure high purity.

• Sample Dissolution : A precisely weighed amount of the purified compound is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) to a known concentration.

• Internal Standard : An internal standard, such as tetramethylsilane (TMS), is often added for chemical shift referencing (δ = 0.00 ppm).

NMR Data Acquisition

• Spectrometer : NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400, 500, or 600 MHz).

• 1D Spectra : Standard ¹H and ¹³C{¹H} NMR spectra are acquired. For quantitative analysis, parameters such as the relaxation delay (d1) should be optimized to ensure full relaxation of all nuclei.[11]

• 2D Spectra : To aid in the unambiguous assignment of all proton and carbon signals, various 2D NMR experiments are performed, such as:

  • COSY (Correlation Spectroscopy) to identify ¹H-¹H spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range ¹H-¹³C correlations (2-3 bonds).

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to determine spatial proximities of protons, which is crucial for conformational and stereochemical analysis.[12]

Visualizing the Workflow and Methodologies

To better understand the processes involved, the following diagrams illustrate the computational workflow and the relationships between different predictive methods.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. Computational NMR Prediction: A Microreview [corinwagen.github.io]
• 7. DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking [mdpi.com]
• 8. bonndoc.ulb.uni-bonn.de [bonndoc.ulb.uni-bonn.de]
• 9. Improved Quantum Chemical NMR Chemical Shift Prediction of Metabolites in Aqueous Solution Toward the Validation of Unknowns - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Machine learning in computational NMR-aided structural elucidation [frontiersin.org]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of Tert-butyl 3-bromopyrrolidine-1-carboxylate: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like tert-butyl 3-bromopyrrolidine-1-carboxylate are paramount for ensuring laboratory safety and environmental compliance. This guide provides a detailed, step-by-step operational plan for the safe disposal of this compound and its containers.

Essential Safety and Hazard Information

Before handling tert-butyl 3-bromopyrrolidine-1-carboxylate, it is crucial to be aware of its associated hazards. This information is critical for managing risks during use and disposal.

Hazard Category	Description	GHS Classification
Acute Toxicity	Toxic if swallowed.	Acute Tox. 3 (Oral)
Skin Corrosion/Irritation	Causes skin irritation.	Skin Irrit. 2
Eye Damage/Irritation	Causes serious eye damage.	Eye Dam. 1
Respiratory Irritation	May cause respiratory irritation.	STOT SE 3
Aquatic Hazard	Harmful to aquatic life.	Aquatic Acute 3

This data is a summary of information from safety data sheets and should be supplemented by consulting the specific SDS for the product in use.

Experimental Protocol: Disposal Procedures

The proper disposal of tert-butyl 3-bromopyrrolidine-1-carboxylate and its containers involves a multi-step process that ensures the safety of laboratory personnel and compliance with regulations.

Part 1: Disposal of Unused or Waste Tert-butyl 3-bromopyrrolidine-1-carboxylate

This procedure applies to the chemical itself, as well as any solutions or mixtures containing it.

Methodology:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, nitrile gloves, and chemical splash goggles, when handling the waste.[1]

• Waste Segregation: Since this is a brominated organic compound, it must be segregated into a designated "Halogenated Organic Waste" container.[1][2][3] Do not mix with non-halogenated organic waste, as this can significantly increase disposal costs and complexity.[2]

• Waste Container Selection: Use a chemically compatible and properly sealed container for waste collection. The container should be clearly labeled.[2][4]

• Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[2][4] The label must clearly state "Halogenated Organic Waste" and list all constituents, including tert-butyl 3-bromopyrrolidine-1-carboxylate.[3][4]

• Transferring Waste: Conduct all transfers of waste into the container within a certified chemical fume hood to minimize inhalation exposure.[2]

• Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials such as strong oxidizing agents, alkalis, and reducing agents.[4][5]

• Arranging for Disposal: Once the waste container is full or ready for pickup, follow your institution's specific procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) office to schedule a pickup.

Part 2: Decontamination and Disposal of Empty Containers

An "empty" container that held tert-butyl 3-bromopyrrolidine-1-carboxylate must be properly decontaminated before it can be disposed of as regular trash or recycled.

Methodology:

• Initial Removal: Ensure that all contents have been removed from the container through normal means (e.g., pouring, scraping).

• Triple Rinsing:

  • Rinse the container three times with a suitable solvent. Acetone or another water-soluble organic solvent is a common choice for organic residues.[6]

  • The rinsate from this cleaning process is considered hazardous waste and must be collected and disposed of as "Halogenated Organic Waste" as described in Part 1.[6] Do not pour the rinsate down the drain.

• Final Rinse: After the solvent rinse, a final rinse with water can be performed. This final water rinsate can typically be disposed of down the laboratory drain, but confirm this is in line with your local regulations.[7]

• Drying: Allow the container to air dry completely. This should be done in a well-ventilated area, such as a fume hood.[8]

• Defacing the Label: Completely remove or obscure the original product label with a permanent marker.[7]

• Marking as Empty: Clearly write "EMPTY" or "MT" on the outside of the container.[6][7]

• Final Disposal: Once these steps are completed, the decontaminated container can be disposed of in the regular trash or appropriate recycling stream, in accordance with your institution's policies.[6][7]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 3-bromopyrrolidine-1-carboxylate and its container.

Caption: Disposal workflow for tert-butyl 3-bromopyrrolidine-1-carboxylate.

References

• 1. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. bucknell.edu [bucknell.edu]
• 4. benchchem.com [benchchem.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. Chemical Containers | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. mlienvironmental.com [mlienvironmental.com]